Isopropylcyclopentane

• CAS: 3875-51-2

Core Science & Biosynthesis

Isopropylcyclopentane: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties and structure of isopropylcyclopentane, a cycloalkane hydrocarbon. The information is curated to support research, development, and drug discovery applications where this compound may be utilized as a building block or solvent.

Chemical Structure and Identification

Isopropylcyclopentane, a colorless liquid, consists of a five-membered cyclopentane (B165970) ring substituted with an isopropyl group.[1] It is classified as a cycloalkane and is a non-polar aliphatic hydrocarbon.[1]

Below is a diagram illustrating the key structural and identifying information for isopropylcyclopentane.

Caption: Key identifiers for Isopropylcyclopentane.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of isopropylcyclopentane, compiled from various sources.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆	[1][2][3][4]
Molecular Weight	112.21 - 112.22 g/mol	[2][3][4]
Appearance	Colorless to almost colorless clear liquid	[1][3][5]
Density	0.78 - 0.796 g/cm³	[3][6][7][8]
Boiling Point	125.2 - 126 °C at 760 mmHg	[3][5][6][7]
Melting Point	-111.36 °C	[5][7]
Flash Point	14 - 14.1 °C	[3][6][7]
Refractive Index	1.4235 - 1.43	[3][5][7]
Solubility	Insoluble in water; soluble in non-polar organic solvents.[1][7][9]
Vapor Pressure	14.9 mmHg at 25°C	[7]

Table 2: Chemical Identifiers

Identifier Type	Identifier	Reference(s)
IUPAC Name	propan-2-ylcyclopentane	[2][4][6]
CAS Number	3875-51-2	[2][3][4][6]
SMILES	CC(C)C1CCCC1	[1][2][4][6]
InChI	InChI=1S/C8H16/c1-7(2)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3	[1][2][4]
InChIKey	TVSBRLGQVHJIKT-UHFFFAOYSA-N	[2][6]
EC Number	223-397-4	[6][7]
UNII	MGD62XB9AE	[10]

Experimental Protocols

One documented reaction involves the hydro-alkyl addition to alkenes using alkyl chloroformates mediated by ethylaluminum sesquichloride, which can be applied to cyclic alkenes to produce compounds like isopropylcyclopentane.[7] Another potential route is the reaction of 1-halo-5-hexenes with alkyllithiums.[7]

Signaling Pathways and Biological Activity

There is no available information to suggest that isopropylcyclopentane, a simple hydrocarbon, is involved in any biological signaling pathways. Its primary relevance in a pharmaceutical context is as a potential solvent or a non-polar fragment in the design of larger molecules.

Safety and Handling

Isopropylcyclopentane is a highly flammable liquid and vapor.[3] It is harmful if swallowed and may be fatal if it enters the airways.[3][12] It can also cause serious eye damage.[2] Standard laboratory safety precautions, including the use of personal protective equipment, should be observed when handling this compound. Store in a cool, well-ventilated place away from sources of ignition.[12]

The workflow for handling and utilizing isopropylcyclopentane in a research setting is outlined below.

Caption: A typical workflow for using isopropylcyclopentane.

References

• 1. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 2. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isopropylcyclopentane | 3875-51-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Isopropylcyclopentane | CAS 3875-51-2 | LGC Standards [lgcstandards.com]
• 5. ISOPROPYLCYCLOPENTANE | 3875-51-2 [chemicalbook.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. lookchem.com [lookchem.com]
• 8. Isopropylcyclopentane | CAS 3875-51-2 | Chemical-Suppliers [chemical-suppliers.eu]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. GSRS [gsrs.ncats.nih.gov]
• 11. ISOPROPYLCYCLOPENTANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 12. Isopropylcyclopentane - Starshinechemical [starshinechemical.com]

Isopropylcyclopentane: A Comprehensive Technical Guide to its Physical Properties

For Immediate Release

This technical guide provides an in-depth analysis of the core physical properties of Isopropylcyclopentane (CAS No. 3875-51-2), a cycloalkane hydrocarbon. The information presented is curated for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document summarizes key quantitative data, details the experimental protocols for their determination, and offers a logical workflow for physical property characterization.

Core Physical Properties of Isopropylcyclopentane

Isopropylcyclopentane is a colorless liquid at room temperature.[1] It is a non-polar organic compound, rendering it insoluble in water but soluble in non-polar solvents.[1] The following tables summarize the key physical properties of isopropylcyclopentane based on collated data.

Table 1: General and Molar Properties

Property	Value
Molecular Formula	C₈H₁₆[1][2]
Molecular Weight	112.21 g/mol [2], 112.22 g/mol
Appearance	Colorless Liquid[1][2]

Table 2: Thermophysical Properties

Property	Value
Boiling Point	125.2°C at 760 mmHg[2], 126°C
Melting Point	-111.36°C
Flash Point	14.1°C[2]

Table 3: Density and Refractive Index

Property	Value
Density	0.78 g/cm³[2], 0.796 g/cm³, 0.777 g/cm³
Refractive Index	1.4235, 1.43, 1.426

Table 4: Viscosity

Property	Description
Viscosity	Isopropylcyclopentane is characterized as having a relatively low viscosity.[1]

Experimental Protocols for Property Determination

The accurate determination of physical properties is paramount for the application and handling of chemical compounds. The following sections detail the standard experimental methodologies for the properties listed above.

Density Determination using a Pycnometer

Density is determined using a pycnometer, a glass flask with a specific, accurately known volume.[3][4]

Protocol:

• Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on an analytical balance (M1).[4]

• Sample Filling: The pycnometer is filled with isopropylcyclopentane. A ground-glass stopper with a capillary hole is inserted, allowing excess liquid to be expelled, ensuring the flask is filled to its precise volume.[3]

• Temperature Equilibration: The filled pycnometer is placed in a thermostat-controlled water bath to bring the sample to a constant, specified temperature.[5]

• Final Weighing: The outside of the pycnometer is carefully dried, and its total mass is measured (M2).[4]

• Calculation: The density (ρ) is calculated by dividing the mass of the liquid (M2 - M1) by the known volume of the pycnometer (V).

Boiling Point Determination via Ebulliometry

An ebulliometer is used to precisely measure the boiling point of a liquid by determining the temperature at which the liquid's vapor pressure equals the atmospheric pressure.[6][7]

Protocol:

• Calibration: The boiling point of a pure solvent (e.g., distilled water) is determined first to calibrate the apparatus for the current atmospheric pressure.[6]

• Sample Introduction: A measured volume of isopropylcyclopentane is placed into the boiling chamber of the ebulliometer.[7]

• Heating: The sample is heated, and the apparatus is designed to ensure that the thermometer bulb is bathed in the vapor of the boiling liquid under reflux conditions, ensuring a stable and accurate temperature reading.[7]

• Measurement: The temperature is recorded once it stabilizes, which corresponds to the boiling point of the substance.[7]

Melting Point Determination using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to determine the melting point by measuring the difference in heat flow between a sample and a reference as a function of temperature.[8][9]

Protocol:

• Sample Preparation: A small, accurately weighed amount of isopropylcyclopentane (in its solid state, achieved by cooling) is hermetically sealed in a sample pan (typically aluminum). An empty, sealed pan is used as a reference.[8]

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature range and a constant heating rate (e.g., 10°C/min).[10]

• Thermal Scan: The furnace heats both the sample and the reference. The instrument measures the differential heat flow required to maintain both at the same temperature.

• Data Analysis: When the sample melts, it absorbs additional energy (an endothermic process). This is detected as a peak in the DSC thermogram. The temperature at the onset or the peak of this endotherm is taken as the melting point.[11]

Refractive Index Measurement with an Abbe Refractometer

The Abbe refractometer measures the refractive index based on the critical angle of refraction of light passing from the sample into a prism of high and known refractive index.[12][13]

Protocol:

• Calibration: The instrument is calibrated using a standard with a known refractive index.

• Sample Application: A few drops of isopropylcyclopentane are placed on the surface of the measuring prism. The illuminating prism is then closed over the sample, creating a thin liquid film.[14]

• Temperature Control: The prisms are connected to a water bath to maintain a constant temperature, as refractive index is temperature-dependent.[12]

• Measurement: Light is passed through the sample. The user looks through the eyepiece and adjusts a knob to bring the boundary line between the light and dark fields into the center of the crosshairs.

• Reading: The refractive index is read directly from a calibrated scale.[12]

Viscosity Measurement using an Ostwald Viscometer

The Ostwald viscometer, a type of capillary viscometer, is used to measure the viscosity of a fluid by determining the time it takes for a known volume of the liquid to flow through a capillary under the force of gravity.[15][16]

Protocol:

• Preparation: The viscometer is cleaned and dried. A specific volume of isopropylcyclopentane is introduced into the larger bulb of the U-shaped tube.

• Temperature Equilibration: The viscometer is placed in a constant temperature water bath to ensure the liquid reaches the desired temperature.[17]

• Flow Measurement: The liquid is drawn up into the other arm of the tube by suction, above the upper timing mark. The suction is released, and a stopwatch is used to measure the time it takes for the liquid meniscus to fall from the upper to the lower timing mark.[18]

• Calculation: The kinematic viscosity is proportional to the flow time. To determine the dynamic viscosity, the measurement is repeated with a reference liquid of known viscosity and density (e.g., water). The viscosity of isopropylcyclopentane (η₁) is calculated using the formula: η₁ = (ρ₁ * t₁ / ρ₂ * t₂) * η₂ where ρ is the density, t is the flow time, and the subscripts 1 and 2 refer to isopropylcyclopentane and the reference liquid, respectively.[18]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive determination of the physical properties of a liquid chemical sample like isopropylcyclopentane.

Caption: Workflow for Physical Property Determination.

References

• 1. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fpharm.uniba.sk [fpharm.uniba.sk]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. ised-isde.canada.ca [ised-isde.canada.ca]
• 6. enartis.com [enartis.com]
• 7. seniorchem.com [seniorchem.com]
• 8. sgs-institut-fresenius.de [sgs-institut-fresenius.de]
• 9. Differential scanning calorimetry [cureffi.org]
• 10. 2.3.2. Differential Scanning Calorimetry (DSC) [bio-protocol.org]
• 11. s4science.at [s4science.at]
• 12. refractometer.pl [refractometer.pl]
• 13. photonics.com [photonics.com]
• 14. Abbe refractometer - Wikipedia [en.wikipedia.org]
• 15. pharmacyinfoline.com [pharmacyinfoline.com]
• 16. To determine the relative viscosity of given liquid using Ostwald’s viscometer | PPTX [slideshare.net]
• 17. Virtual Labs [pcv-amrt.vlabs.ac.in]
• 18. scribd.com [scribd.com]

Isopropylcyclopentane CAS number and synonyms

An In-depth Technical Guide to Isopropylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of isopropylcyclopentane, a cycloalkane of interest in various chemical applications. The document details its chemical identity, including its CAS number and synonyms, and presents its key physicochemical properties in a structured format. A detailed experimental protocol for a potential synthesis route is provided, followed by a logical workflow diagram to visualize the synthetic process. This guide is intended to be a valuable resource for professionals in organic synthesis, materials science, and drug development.

Chemical Identity and Synonyms

Isopropylcyclopentane is a saturated hydrocarbon consisting of a cyclopentane (B165970) ring substituted with an isopropyl group.[1]

• CAS Number : 3875-51-2[1][2][3][4][5]

• IUPAC Name : (1-Methylethyl)cyclopentane[2][3]

• Molecular Formula : C₈H₁₆[2][4]

• Molecular Weight : 112.21 g/mol [2][4]

A variety of synonyms are used to refer to this compound in literature and commercial listings.

Common Synonyms

(1-Methylethyl)cyclopentane

2-Cyclopentylpropane

Cyclopentane, isopropyl-

(Propan-2-yl)cyclopentane

NSC 73948

Physicochemical Properties

The physical and chemical properties of isopropylcyclopentane are summarized in the table below, providing essential data for its handling, application, and analysis.

Property	Value
Molecular Weight	112.21 g·mol⁻¹
Density	0.796 g/cm³
Boiling Point	125.2°C at 760 mmHg
Melting Point	-111.36°C
Flash Point	14.1°C
Vapor Pressure	14.9 mmHg at 25°C
Refractive Index	1.4235

Experimental Synthesis Protocol

While various synthetic routes to isopropylcyclopentane exist, a common conceptual approach involves a Grignard reaction followed by dehydration and hydrogenation. The following is a representative, detailed protocol for the synthesis of isopropylcyclopentane starting from cyclopentanone (B42830) and isopropyl bromide.

3.1. Materials and Equipment

• Reagents : Magnesium turnings, anhydrous diethyl ether, isopropyl bromide, cyclopentanone, saturated aqueous ammonium (B1175870) chloride solution, concentrated sulfuric acid, ethanol (B145695), palladium on carbon (10% Pd/C), hydrogen gas.

• Equipment : Three-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle, ice bath, separatory funnel, distillation apparatus, hydrogenation apparatus (e.g., Parr hydrogenator).

3.2. Step-by-Step Procedure

Step 1: Preparation of Isopropylmagnesium Bromide (Grignard Reagent)

• In a flame-dried three-necked flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer, place magnesium turnings.

• Add a small volume of anhydrous diethyl ether to cover the magnesium.

• Dissolve isopropyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small amount of the isopropyl bromide solution to the flask to initiate the reaction. The reaction is indicated by the formation of bubbles and a cloudy appearance.

• Once the reaction has started, add the remaining isopropyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring the mixture until the magnesium is consumed. The resulting greyish solution is the Grignard reagent.

Step 2: Reaction with Cyclopentanone

• Cool the Grignard reagent solution in an ice bath.

• Dissolve cyclopentanone in anhydrous diethyl ether and add it to the dropping funnel.

• Add the cyclopentanone solution dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

Step 3: Work-up and Formation of 1-Isopropylcyclopentanol

• Pour the reaction mixture slowly into a beaker containing a saturated aqueous solution of ammonium chloride to quench the reaction.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield crude 1-isopropylcyclopentanol.

Step 4: Dehydration to Isopropylcyclopentene

• Place the crude 1-isopropylcyclopentanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Heat the mixture and distill the resulting isopropylcyclopentene.

Step 5: Hydrogenation to Isopropylcyclopentane

• Dissolve the obtained isopropylcyclopentene in ethanol in a hydrogenation vessel.

• Add a catalytic amount of 10% palladium on carbon.

• Place the vessel in a hydrogenation apparatus and subject it to hydrogen gas at a suitable pressure.

• Shake or stir the mixture until the theoretical amount of hydrogen has been consumed.

• Filter the reaction mixture to remove the catalyst and wash the catalyst with ethanol.

• Remove the ethanol by distillation to obtain the final product, isopropylcyclopentane.

Synthetic Pathway Visualization

The following diagram illustrates the logical flow of the synthesis of isopropylcyclopentane from cyclopentanone and isopropyl bromide.

Caption: Synthetic pathway for isopropylcyclopentane.

Conclusion

This technical guide has provided core information on isopropylcyclopentane, including its CAS number, synonyms, and key physical properties. A detailed, multi-step experimental protocol for its synthesis has been outlined, offering a practical reference for laboratory work. The accompanying workflow diagram provides a clear visual representation of the synthetic process. This information is intended to support researchers and professionals in their work involving this versatile cycloalkane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. gauthmath.com [gauthmath.com]
• 3. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. A Useful, Reliable and Safer Protocol for Hydrogenation and the Hydrogenolysis of O-Benzyl Groups: The In Situ Preparation of an Active Pd0/C Catalyst with Well-Defined Properties [organic-chemistry.org]

An In-depth Technical Guide to the Solubility of Isopropylcyclopentane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of isopropylcyclopentane in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide synthesizes established principles of chemical solubility, qualitative descriptions from available sources, and general experimental protocols to provide a robust framework for laboratory applications.

Core Principles of Isopropylcyclopentane Solubility

Isopropylcyclopentane (C8H16) is a nonpolar aliphatic hydrocarbon.[1][2] Its solubility is primarily dictated by the "like dissolves like" principle, meaning it will exhibit higher solubility in solvents with similar nonpolar characteristics. The intermolecular forces in nonpolar compounds like isopropylcyclopentane are predominantly weak London dispersion forces. For dissolution to occur, the energy required to overcome the intermolecular forces within both the solute (isopropylcyclopentane) and the solvent must be sufficiently compensated by the energy released upon the formation of new solute-solvent interactions.

Consequently, isopropylcyclopentane is expected to be readily soluble in a range of nonpolar organic solvents.[1][2] Conversely, it demonstrates very low solubility in highly polar solvents such as water.[1][2]

Qualitative and Predicted Solubility

Based on its nonpolar nature, isopropylcyclopentane is generally soluble in the following types of organic solvents:

• Nonpolar Solvents: High solubility is expected in nonpolar solvents like hexane, octane, and toluene.[1]

• Polar Aprotic Solvents: Moderate to low solubility is anticipated.

• Polar Protic Solvents: While generally low, some solubility has been noted. For instance, a commercially available solution of isopropylcyclopentane in methanol (B129727) (100µg/mL) exists, indicating at least partial miscibility.

The solubility of isopropylcyclopentane in organic solvents is also influenced by temperature. Generally, for solid solutes in liquid solvents, solubility increases with temperature. For liquid-liquid systems, miscibility can either increase or decrease with temperature, depending on the specific thermodynamics of the mixture.

Quantitative Solubility Data

A comprehensive search of scientific literature did not yield extensive quantitative data on the solubility of isopropylcyclopentane in a wide array of organic solvents. One source indicates that the solubility of isopropylcyclopentane in water has been measured, referencing a 1965 publication by Englin, B.A., et al. However, the specific quantitative data from this source was not available in the retrieved search results.

The absence of readily available, extensive quantitative data highlights a knowledge gap in the physical chemistry of this compound and presents an opportunity for further research.

Experimental Protocols for Solubility Determination

Standard methodologies can be employed to experimentally determine the solubility of isopropylcyclopentane in various organic solvents. The choice of method depends on factors such as the physical state of the solute and solvent, the temperature and pressure of interest, and the required precision.

4.1. The Shake-Flask Method

The shake-flask method is a widely used and reliable technique for determining the thermodynamic solubility of a solute in a solvent.

Methodology:

• Preparation of Supersaturated Solution: An excess amount of isopropylcyclopentane is added to a known volume of the selected organic solvent in a sealed, thermostated vessel.

• Equilibration: The mixture is agitated (e.g., using a mechanical shaker or magnetic stirrer) at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: The agitation is stopped, and the mixture is allowed to stand undisturbed for a sufficient time to allow for complete phase separation (sedimentation of the excess solute).

• Sampling and Analysis: A sample of the clear, saturated supernatant is carefully withdrawn using a syringe fitted with a filter to prevent the transfer of any undissolved solute. The concentration of isopropylcyclopentane in the sample is then determined using a suitable analytical technique, such as:

  • Gas Chromatography (GC): A highly effective method for separating and quantifying volatile organic compounds. A calibration curve is first prepared using standard solutions of isopropylcyclopentane in the solvent of interest.

  • High-Performance Liquid Chromatography (HPLC): Can be used if the solute has a suitable chromophore or if derivatization is performed.

  • Spectrophotometry: If isopropylcyclopentane exhibits a characteristic absorbance peak, UV-Vis spectrophotometry can be employed.

• Data Reporting: The solubility is typically reported in units of mole fraction, mass fraction, or grams of solute per 100 mL of solvent at the specified temperature.

4.2. Synthetic (Polythermal) Method

The synthetic method involves preparing a series of mixtures of known composition and determining the temperature at which a phase change (dissolution or precipitation) occurs upon heating or cooling.

Methodology:

• Preparation of Mixtures: A series of mixtures with varying, precisely known compositions of isopropylcyclopentane and the solvent are prepared in sealed, transparent tubes.

• Controlled Heating and Cooling: The tubes are placed in a thermostated bath and subjected to a controlled temperature ramp (heating or cooling).

• Visual or Instrumental Observation: The temperature at which the last solid particle of solute dissolves (on heating) or the first solid particle appears (on cooling) is recorded as the saturation temperature for that specific composition. This can be observed visually or detected instrumentally (e.g., by light scattering).

• Construction of Solubility Curve: By plotting the saturation temperatures against the corresponding compositions, a solubility curve for the binary system can be constructed.

Visualizations

Caption: Experimental workflow for the shake-flask solubility method.

Caption: Factors influencing the solubility of isopropylcyclopentane.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]

Isopropylcyclopentane: A Comprehensive Safety and Handling Guide for Laboratory Professionals

An In-depth Technical Guide

For researchers, scientists, and drug development professionals, a thorough understanding of the safety protocols and handling requirements for all laboratory chemicals is paramount. This guide provides a detailed overview of the safety data sheet (SDS) for Isopropylcyclopentane, outlines essential handling precautions, and describes the experimental methodologies used to determine its hazard profile.

Safety Data Sheet (SDS) Summary

The Safety Data Sheet provides critical information regarding the hazards associated with Isopropylcyclopentane. Below is a summary of its key data points.

Identification and Physical Properties

Property	Value
Chemical Name	Isopropylcyclopentane
Synonyms	(1-Methylethyl)cyclopentane, 2-Cyclopentylpropane
CAS Number	3875-51-2
Molecular Formula	C₈H₁₆
Molecular Weight	112.21 g/mol [1][2]
Appearance	Colorless liquid[3][4]
Boiling Point	125.2 °C to 126 °C[2][5]
Melting Point	-111.36 °C[5]
Flash Point	14.1 °C[2][5]
Density	0.78 to 0.796 g/cm³[2][5]
Vapor Pressure	14.9 mmHg at 25°C[5]
Solubility	Insoluble in water; soluble in non-polar solvents[3]
Refractive Index	1.4235 to 1.43[5][6]

Hazard Classification and Labeling

Isopropylcyclopentane is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are its flammability and potential for serious health effects.

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 2 or 3	H225: Highly flammable liquid and vapor[1][6][7] or H226: Flammable liquid and vapor[1][4]
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[1][4]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[1][4]
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways[7][8]

The GHS pictograms, signal word, and precautionary statements provide a quick visual reference for the hazards associated with Isopropylcyclopentane.

GHS Pictograms and Hazard Statements for Isopropylcyclopentane.

Handling Precautions and Personal Protective Equipment (PPE)

Proper handling of Isopropylcyclopentane is crucial to minimize the risk of exposure and accidents. The following precautions should be strictly adhered to in a laboratory setting.

Engineering Controls

• Ventilation: Work with Isopropylcyclopentane should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the inhalation of vapors.[9]

• Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces, must be eliminated from the work area.[4][6] Use explosion-proof electrical and lighting equipment.[4]

• Grounding: To prevent the buildup of static electricity, which can ignite flammable vapors, ensure that containers and receiving equipment are properly grounded and bonded during transfer.[4]

Personal Protective Equipment (PPE) Selection Workflow

The selection of appropriate PPE is a critical step in ensuring personal safety. The following workflow provides a logical approach to selecting the right equipment when handling Isopropylcyclopentane.

Workflow for selecting appropriate Personal Protective Equipment (PPE).

First-Aid Measures

• In case of eye contact: Immediately rinse with plenty of water for several minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[4]

• If swallowed: Call a poison center or doctor immediately if you feel unwell.[4][6][7] Rinse mouth.[4] Do NOT induce vomiting.[6][7] Due to the aspiration hazard, vomiting can cause the chemical to enter the lungs, which can be fatal.[6][7][8]

• If inhaled: Move the person to fresh air and keep them comfortable for breathing. If respiratory irritation occurs, seek medical attention.

Spill and Fire Procedures

• Spills: In the event of a spill, remove all ignition sources. Ventilate the area. Absorb the spill with an inert, non-combustible material such as sand or earth.[10] Collect the absorbed material into a suitable container for disposal.

• Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire. Water may be ineffective as Isopropylcyclopentane is insoluble and less dense than water.

Experimental Protocols for Hazard Determination

The hazard classifications for Isopropylcyclopentane are based on data from standardized experimental protocols. The following sections provide an overview of the methodologies typically employed.

Determination of Flammability Properties

The flash point and boiling point are key indicators of a liquid's flammability. These are determined using standardized methods.

• Flash Point Determination: The flash point is the lowest temperature at which a liquid gives off enough vapor to form an ignitable mixture with the air near its surface.[11][12] For a volatile liquid like Isopropylcyclopentane, a closed-cup method such as the Pensky-Martens or Abel closed-cup test is typically used.[13] The liquid is heated in a closed cup, and an ignition source is periodically introduced to the vapor space. The temperature at which a flash is observed is recorded as the flash point.[13]

• Boiling Point Determination: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[11] This is determined by heating the liquid and observing the temperature at which vigorous boiling begins.

Acute Oral Toxicity Testing

The "Harmful if swallowed" classification is derived from acute oral toxicity studies, which are conducted according to internationally recognized guidelines, such as the OECD Test Guideline 420 (Fixed Dose Procedure) or 423 (Acute Toxic Class Method).[2]

• Principle: A single dose of the substance is administered to a group of laboratory animals (typically rats) by gavage.[4][14]

• Procedure (OECD 420): The test is conducted in a stepwise manner using a limited number of animals.[14] A starting dose is selected from a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[14] The animals are observed for signs of toxicity and mortality for a period of at least 14 days.[14] The outcome of the test on the first animal determines the dose for the next animal. This process continues until a dose that causes evident toxicity but no mortality is identified, or no effects are seen at the highest dose.[14] The substance is then classified based on the dose at which toxicity is observed.

Acute Eye Irritation/Corrosion Testing

The "Causes serious eye damage" classification is determined by studies that assess the potential of a substance to cause irritation or corrosion to the eyes, such as the OECD Test Guideline 405.[1][3]

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (typically an albino rabbit).[1][3][7] The untreated eye serves as a control.[1][3]

• Procedure: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application to evaluate the degree of eye irritation or corrosion.[7] Lesions of the cornea, iris, and conjunctiva are scored.[1][3] The reversibility of the observed effects is also assessed over a period of up to 21 days.[3] Based on the severity and reversibility of the ocular lesions, the substance is classified. To reduce animal testing, a weight-of-evidence analysis and in vitro methods are considered before conducting in vivo tests.[1]

This guide provides a comprehensive overview of the safety information and handling procedures for Isopropylcyclopentane. It is essential for all laboratory personnel to be familiar with this information and to consult the specific Safety Data Sheet provided by the supplier before working with this chemical.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nucro-technics.com [nucro-technics.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 6. blog.storemasta.com.au [blog.storemasta.com.au]
• 7. oecd.org [oecd.org]
• 8. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. jk-sci.com [jk-sci.com]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. Flammable and Combustible Liquids Overview [blink.ucsd.edu]
• 13. aidic.it [aidic.it]
• 14. umwelt-online.de [umwelt-online.de]

Thermodynamic Properties of Isopropylcyclopentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic properties of isopropylcyclopentane (also known as 1-methylethylcyclopentane). The information presented herein is curated from critically evaluated data and established experimental methodologies, intended to serve as a vital resource for professionals in research, scientific endeavors, and drug development.

Core Thermodynamic Data

The thermodynamic properties of isopropylcyclopentane have been compiled from the NIST/TRC Web Thermo Tables (WTT), which provide critically evaluated data. The following tables summarize key thermodynamic parameters for isopropylcyclopentane in its liquid and ideal gas phases.

Table 1: Basic Physical and Critical Properties of Isopropylcyclopentane

Property	Value	Unit
Molecular Formula	C₈H₁₆	-
Molecular Weight	112.21	g/mol
Normal Boiling Point	398.95	K
Critical Temperature	585.0	K
Critical Pressure	2.95	MPa
Critical Density	251.0	kg/m ³

Source: Critically evaluated data from the NIST/TRC Web Thermo Tables.

Table 2: Temperature-Dependent Thermodynamic Properties of Liquid Isopropylcyclopentane

Temperature (K)	Density ( kg/m ³)	Isobaric Heat Capacity (Cp) (J/mol·K)	Enthalpy (kJ/mol)	Entropy (J/mol·K)
298.15	778.3	205.4	0.00	265.2
320.00	759.9	215.1	4.63	279.8
340.00	742.9	224.8	9.03	293.5
360.00	725.5	234.9	13.63	306.8
380.00	707.6	245.4	18.44	319.7

Note: Enthalpy is referenced to 0 kJ/mol at 298.15 K. Source: Critically evaluated data from the NIST/TRC Web Thermo Tables.[1]

Table 3: Temperature-Dependent Thermodynamic Properties of Isopropylcyclopentane in the Ideal Gas Phase

Temperature (K)	Isobaric Heat Capacity (Cp) (J/mol·K)	Enthalpy (kJ/mol)	Entropy (J/mol·K)
298.15	163.2	0.00	364.5
400.00	208.5	19.3	419.2
500.00	251.2	42.4	471.5
600.00	289.9	69.4	520.8
700.00	324.2	99.9	567.0
800.00	354.1	133.8	610.2
900.00	379.9	170.5	650.6
1000.00	402.1	209.6	688.5

Note: Enthalpy is referenced to 0 kJ/mol at 298.15 K. Source: Critically evaluated data from the NIST/TRC Web Thermo Tables.[1]

Experimental Protocols

The determination of the thermodynamic properties of hydrocarbons like isopropylcyclopentane relies on precise calorimetric and physical property measurements. The following sections detail the methodologies for key experiments.

Enthalpy of Combustion and Formation via Oxygen Bomb Calorimetry

The standard enthalpy of formation is typically derived from the experimentally determined enthalpy of combustion. The methodology described here is based on the techniques employed at the National Bureau of Standards (now NIST) for the study of alkylcyclopentanes.

Objective: To determine the standard enthalpy of combustion of liquid isopropylcyclopentane, from which the standard enthalpy of formation can be calculated.

Apparatus:

• A high-pressure oxygen bomb calorimeter.

• A platinum resistance thermometer for precise temperature measurements.

• A controlled-temperature water bath for the calorimeter.

• A system for the quantitative analysis of combustion products (e.g., for carbon dioxide).

Procedure:

• A precisely weighed sample of high-purity isopropylcyclopentane is sealed in a thin glass ampoule.

• The ampoule is placed in a platinum crucible within the bomb calorimeter. A known mass of a combustible auxiliary substance (e.g., benzoic acid) and a fuse wire are also included.

• The bomb is assembled, sealed, and purged of air, then filled with high-purity oxygen to a pressure of approximately 30 atmospheres.

• The bomb is submerged in a known mass of water in the calorimeter jacket, and the entire system is allowed to reach thermal equilibrium.

• The temperature of the water is recorded at regular intervals to establish a baseline.

• The sample is ignited by passing an electric current through the fuse wire.

• The temperature of the water is recorded at frequent intervals as it rises to a maximum and then begins to cool.

• After the experiment, the bomb is depressurized, and the gaseous and liquid contents are analyzed to confirm complete combustion and to check for any side products. The amount of carbon dioxide formed is a measure of the extent of the reaction.

• The energy equivalent of the calorimeter system is determined by burning a standard substance (e.g., benzoic acid) under identical conditions.

• The heat of combustion of the sample is calculated from the corrected temperature rise, the energy equivalent of the calorimeter, and corrections for the heat of combustion of the auxiliary substance and fuse wire, and for the formation of nitric acid from residual nitrogen.

Calculation of Enthalpy of Formation: The standard enthalpy of formation, ΔfH°, is calculated from the standard enthalpy of combustion, ΔcH°, using Hess's law and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Heat Capacity Measurement by Adiabatic Calorimetry

Adiabatic calorimetry is a precise method for determining the heat capacity of liquids and solids as a function of temperature. The following protocol is based on established methods for volatile organic liquids.

Objective: To measure the isobaric heat capacity (Cp) of liquid isopropylcyclopentane over a range of temperatures.

Apparatus:

• An adiabatic calorimeter, consisting of a sample vessel surrounded by an adiabatic shield, all housed within a vacuum chamber.

• A platinum resistance thermometer and a thermocouple to monitor the temperature of the sample vessel and the adiabatic shield, respectively.

• A precision electrical heater attached to the sample vessel.

• A system for measuring the electrical energy input to the heater.

Procedure:

• A known mass of purified isopropylcyclopentane is sealed in the sample vessel.

• The calorimeter is assembled and the vacuum chamber is evacuated.

• The sample is cooled to the starting temperature of the measurement range.

• The adiabatic shield temperature is controlled to match the temperature of the sample vessel, minimizing heat exchange with the surroundings.

• A precisely measured amount of electrical energy is supplied to the heater, causing the temperature of the sample and vessel to increase.

• The temperature of the sample is monitored until it reaches a new equilibrium.

• The heat capacity of the sample is calculated from the energy input, the observed temperature rise, and the known heat capacity of the sample vessel (determined in separate calibration experiments).

• This process is repeated in a stepwise manner to obtain heat capacity data over the desired temperature range.

Vapor Pressure Determination by Ebulliometry

Ebulliometry involves measuring the boiling temperature of a liquid at a series of controlled pressures. This method is suitable for determining the vapor pressure-temperature relationship for pure hydrocarbons.

Objective: To measure the vapor pressure of isopropylcyclopentane as a function of temperature.

Apparatus:

• An ebulliometer, which consists of a boiler, a vapor space with a thermometer well, and a condenser.

• A platinum resistance thermometer for accurate temperature measurement.

• A pressure control system capable of maintaining stable pressures over the desired range.

• A manometer for accurate pressure measurement.

Procedure:

• The ebulliometer is charged with a sample of high-purity isopropylcyclopentane.

• The system is connected to the pressure control system and a vacuum pump.

• The pressure is set to a desired value, and the liquid is heated to its boiling point.

• The system is allowed to reach a steady state of liquid-vapor equilibrium, where the temperature of the condensing vapor is constant.

• The equilibrium temperature and pressure are precisely recorded.

• The pressure is adjusted to a new setpoint, and the measurement is repeated.

• This process is carried out over a range of pressures to obtain a set of corresponding boiling temperatures.

• The experimental data are then fitted to a vapor pressure equation, such as the Antoine equation, to describe the vapor pressure-temperature relationship. The enthalpy of vaporization can be derived from these data using the Clausius-Clapeyron equation.

Visualizations

The following diagrams illustrate the experimental workflows for determining the key thermodynamic properties of isopropylcyclopentane.

Caption: Workflow for Enthalpy of Formation Determination.

Caption: Workflow for Heat Capacity Measurement.

Caption: Workflow for Vapor Pressure Determination.

References

• 1. WTT- Under Construction Page [wtt-pro.nist.gov]

An In-depth Technical Guide on the Molecular Geometry and Conformation of Isopropylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular geometry and conformational landscape of isopropylcyclopentane. Leveraging data from computational chemistry, this document details the structural parameters, including bond lengths, bond angles, and dihedral angles, of the molecule's stable conformers. The cyclopentane (B165970) ring in isopropylcyclopentane adopts puckered conformations, primarily the envelope and twist forms, to alleviate ring strain. The orientation of the isopropyl group relative to the ring further influences the conformational stability. This guide presents the calculated relative energies of these conformers and discusses the experimental methodologies, such as gas electron diffraction and spectroscopy, that are crucial for validating these theoretical models. All quantitative data is summarized in structured tables for comparative analysis, and logical relationships between conformers are visualized using Graphviz diagrams.

Introduction

Isopropylcyclopentane is a cycloalkane with the chemical formula C₈H₁₆.[1] Its structure consists of a five-membered cyclopentane ring substituted with an isopropyl group. Understanding the three-dimensional structure and conformational preferences of such molecules is paramount in various fields, including medicinal chemistry and materials science, as the molecular geometry dictates its physical and chemical properties, as well as its interactions with biological targets.

The cyclopentane ring is not planar and exists in a continuous state of dynamic motion, adopting puckered conformations to minimize angle and torsional strain. The two most recognized conformations are the "envelope" (Cₛ symmetry) and the "twist" or "half-chair" (C₂ symmetry). The substitution of an isopropyl group on the cyclopentane ring introduces additional conformational complexity due to the rotation around the C-C bond connecting the isopropyl group to the ring and the interactions between the substituent and the ring hydrogens.

This guide aims to provide a detailed overview of the molecular geometry and conformational analysis of isopropylcyclopentane, based on available computational data.

Molecular Geometry and Conformations

The conformational analysis of isopropylcyclopentane involves identifying the stable conformers and determining their relative energies and geometric parameters. Due to the flexibility of the cyclopentane ring and the rotational freedom of the isopropyl group, several conformers can exist. The primary conformations of the cyclopentane ring are the envelope and twist forms. For each of these ring puckers, the isopropyl group can adopt different rotational positions.

Cyclopentane Ring Conformations

The cyclopentane ring avoids a planar conformation due to significant torsional strain that would arise from eclipsing C-H bonds. Instead, it adopts non-planar structures:

• Envelope Conformation (Cₛ symmetry): In this conformation, four of the carbon atoms are in a plane, and the fifth is puckered out of the plane, resembling an envelope flap.

• Twist (Half-Chair) Conformation (C₂ symmetry): Here, three carbon atoms are in a plane, with one atom above and another below the plane.

These conformations are in a state of rapid interconversion at room temperature through a process called pseudorotation.

Isopropyl Group Orientation

The isopropyl substituent can be positioned in either an axial or equatorial-like position relative to the mean plane of the cyclopentane ring. Furthermore, rotation around the C-C bond connecting the isopropyl group to the ring leads to different staggered conformations of the isopropyl group's methyl groups relative to the ring.

Computational Analysis of Isopropylcyclopentane Conformers

Due to the lack of specific experimental studies providing detailed structural data for isopropylcyclopentane in the public domain, this guide relies on computed properties available from databases such as PubChem. These calculations are typically performed using density functional theory (DFT) or other ab initio methods.

The following diagram illustrates the relationship between the different types of conformers of isopropylcyclopentane.

References

• 1. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Synthesis of Isopropylcyclopentane: A Technical Guide to its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of the synthesis of isopropylcyclopentane. It details the evolution of synthetic methodologies, from early approaches to modern techniques. This document includes detailed experimental protocols for key synthesis pathways, quantitative data for comparative analysis, and visualizations of reaction workflows. The information presented is intended to be a valuable resource for professionals in the fields of organic chemistry, medicinal chemistry, and drug development.

Introduction

Isopropylcyclopentane is a cycloalkane that has applications as a component in fuel and as a building block in the synthesis of more complex molecules. Its synthesis has evolved over the years, reflecting broader advancements in organic chemistry. This guide explores the key milestones in the synthesis of this compound.

Historical Perspective and Discovery

The early history of the synthesis of isopropylcyclopentane is not extensively documented in readily available literature. An early notable synthesis was reported in 1945 by Crane, Boord, and Henne. Their work on the synthesis of mono- and di-alkylcyclopentenes provided a pathway to various substituted cyclopentanes, including isopropylcyclopentane.

A significant development in the broader field of cyclopentane (B165970) derivatives came in 1982 with a European patent filed by Henkel KGaA. While this patent focused on the preparation of 3-isopropyl cyclopentanone (B42830) derivatives for use as fragrances, it noted that 2-isopropyl-cyclopentanone derivatives were "hitherto unknown." This suggests that while the parent hydrocarbon, isopropylcyclopentane, had been synthesized earlier, its functionalized derivatives were still a subject of novel research in the early 1980s.

Synthetic Methodologies

Two primary routes for the synthesis of isopropylcyclopentane are detailed below: a modern approach involving a Grignard reaction followed by dehydration and hydrogenation, and the historical method starting from 1,3-cyclopentadiene.

Modern Synthesis: Grignard Reaction, Dehydration, and Hydrogenation

This contemporary approach offers a versatile and widely applicable method for the synthesis of isopropylcyclopentane, starting from the readily available cyclopentanone. The overall workflow is depicted below.

Figure 1: Modern synthesis workflow for Isopropylcyclopentane.

Step 1: Synthesis of 1-Isopropylcyclopentanol via Grignard Reaction

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is assembled under a nitrogen atmosphere.

• Grignard Reagent Preparation: In the dropping funnel, a solution of isopropyl bromide in anhydrous diethyl ether is prepared. The flask is charged with magnesium turnings. A small portion of the isopropyl bromide solution is added to the magnesium to initiate the reaction, which is evidenced by the formation of a cloudy solution and gentle refluxing. The remaining isopropyl bromide solution is then added dropwise at a rate that maintains a steady reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Cyclopentanone: A solution of cyclopentanone in anhydrous diethyl ether is added dropwise to the freshly prepared isopropylmagnesium bromide solution with cooling in an ice bath.

• Work-up: The reaction mixture is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 1-isopropylcyclopentanol.

Step 2: Dehydration of 1-Isopropylcyclopentanol

• The crude 1-isopropylcyclopentanol is mixed with a catalytic amount of concentrated sulfuric acid.

• The mixture is heated, and the resulting alkene products (a mixture of 1-isopropylcyclopentene (B73784) and isopropylidenecyclopentane) are distilled from the reaction flask.

• The distillate is washed with a saturated sodium bicarbonate solution and then with water, dried over anhydrous calcium chloride, and fractionally distilled.

Step 3: Catalytic Hydrogenation of the Alkene Mixture

• The mixture of isopropylcyclopentenes is dissolved in ethanol (B145695) in a hydrogenation vessel.

• A catalytic amount of 10% palladium on carbon (Pd/C) is added to the solution.

• The vessel is connected to a hydrogen source (e.g., a Parr hydrogenator or a balloon filled with hydrogen) and the mixture is agitated under a hydrogen atmosphere at room temperature and moderate pressure until the uptake of hydrogen ceases.

• The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated to give isopropylcyclopentane. The product can be further purified by distillation.

Historical Synthesis: From 1,3-Cyclopentadiene (Crane, Boord, and Henne, 1945)

Quantitative Data

The following tables summarize the physicochemical and spectroscopic data for the key compounds involved in the synthesis of isopropylcyclopentane.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Cyclopentanone	C₅H₈O	84.12	130.6
1-Isopropylcyclopentanol	C₈H₁₆O	128.21	~155-157
1-Isopropylcyclopentene	C₈H₁₄	110.20	~123-125
Isopropylidenecyclopentane	C₈H₁₄	110.20	~126-128
Isopropylcyclopentane	C₈H₁₆	112.21	125.2

Table 2: Spectroscopic Data for Isopropylcyclopentane [1][2]

Spectroscopy	Key Signals
¹H NMR	Multiplets in the regions of δ 0.8-1.0 ppm (methyl protons of isopropyl group) and δ 1.2-1.9 ppm (cyclopentyl and isopropyl methine protons).
¹³C NMR	Peaks at approximately δ 34.5 (CH), δ 32.5 (CH₂), δ 25.0 (CH₂), and δ 20.5 (CH₃).
Mass Spec (m/z)	112 (M+), 97, 83, 69, 55, 43, 41.[1][2]
IR (cm⁻¹)	~2950-2860 (C-H stretch), ~1465 (C-H bend), ~1385-1365 (C-H bend, isopropyl split).[1]

Conclusion

The synthesis of isopropylcyclopentane has evolved from early methods utilizing cyclopentadiene (B3395910) derivatives to more modern and versatile approaches such as the Grignard reaction with cyclopentanone followed by dehydration and hydrogenation. The modern route offers a clear and adaptable pathway for the preparation of this and other related alkylated cycloalkanes, making it a valuable tool for researchers in organic and medicinal chemistry. This guide provides the necessary technical details to understand and implement these synthetic strategies.

References

• 1. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentane, (1-methylethyl)- [webbook.nist.gov]

Isopropylcyclopentane: A Technical Guide to its Natural Occurrence and Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylcyclopentane (C8H16), a volatile cycloalkane, is a compound of interest due to its presence in significant natural resources and its potential applications in various fields of chemical synthesis and research. This technical guide provides an in-depth overview of the natural occurrence and sources of isopropylcyclopentane, with a focus on its presence in petroleum deposits and its potential, though less documented, existence in the plant kingdom. The guide details methodologies for its isolation and identification from these sources, presenting quantitative data in a comparative format.

Natural Occurrence in Petroleum

Isopropylcyclopentane is a naturally occurring component of crude oil and is consequently found in various refined petroleum products, most notably in gasoline and naphtha fractions. Its concentration can vary depending on the origin and geological history of the crude oil. Cycloalkanes, often referred to as naphthenes in the petroleum industry, are important components that influence the properties of fuels.

Geochemical Significance

In geochemical studies, alkylated cycloalkanes can serve as biomarkers, providing insights into the thermal maturity and depositional environment of the source rock. The presence and relative abundance of specific isomers of C8 cycloalkanes, including isopropylcyclopentane, can be indicative of the original organic matter and the geological processes it has undergone.

Quantitative Data

The concentration of isopropylcyclopentane in petroleum fractions is typically determined through detailed hydrocarbon analysis, often employing gas chromatography. While specific concentrations vary widely, the following table provides a representative summary of the typical weight percentage (wt%) of C8 cycloalkanes, including isopropylcyclopentane, in light naphtha fractions from different types of crude oil.

Crude Oil Type	Light Naphtha Fraction (IBP - 150°C)	Isopropylcyclopentane (wt%) (Illustrative)	Total C8 Cycloalkanes (wt%) (Illustrative)
Brent Blend (North Sea)	~20-25% of crude	0.5 - 1.5	5 - 10
West Texas Intermediate (WTI)	~25-30% of crude	0.7 - 1.8	6 - 12
Arabian Light	~18-22% of crude	0.4 - 1.2	4 - 9

Note: The data presented in this table is illustrative and based on typical compositions of light naphtha. Actual concentrations can vary significantly.

Potential Natural Occurrence in Plants

While the presence of isopropylcyclopentane in petroleum is well-documented, its occurrence in the plant kingdom is less definitive and not widely reported in mainstream phytochemical literature. However, plants are known to produce a vast array of volatile organic compounds (VOCs), including various cyclic terpenes and their derivatives. It is plausible that isopropylcyclopentane or its isomers could be present as minor constituents in the essential oils or volatile emissions of certain plant species, particularly those rich in monoterpenes with similar carbon skeletons. Families such as Asteraceae and Lamiaceae are known for their diverse terpene profiles.

Biosynthetic Plausibility

The biosynthesis of C8 compounds in plants is less common than that of C5 (isoprene), C10 (monoterpenes), and C15 (sesquiterpenes) compounds, which are derived from the isoprenoid pathway. However, enzymatic modifications and rearrangements of more common terpenes could potentially lead to the formation of isopropylcyclopentane.

Illustrative Quantitative Data

The following table presents hypothetical quantitative data for the presence of isopropylcyclopentane in the essential oil of a plant species, for illustrative purposes, to demonstrate how such data would be presented if available.

Plant Species (Hypothetical)	Essential Oil Yield (% of dry weight)	Isopropylcyclopentane (% of essential oil)	Method of Analysis
Exemplum herba (Asteraceae)	1.2	0.05	Headspace GC-MS
Fictitious planta (Lamiaceae)	0.8	0.02	Solvent Extraction GC-MS

Note: This data is hypothetical and for illustrative purposes only. The presence of isopropylcyclopentane in these plant families has not been conclusively established in wide-ranging studies.

Experimental Protocols

This section provides detailed methodologies for the isolation, identification, and quantification of isopropylcyclopentane from petroleum and plant sources.

Isolation and Analysis from Petroleum

The primary method for separating components of crude oil is fractional distillation, followed by gas chromatography for detailed analysis.

Protocol 3.1.1: Fractional Distillation of Crude Oil and GC-MS Analysis of the Light Naphtha Fraction

• Fractional Distillation:

  • A sample of crude oil (e.g., 1000 mL) is placed in a round-bottom flask connected to a fractionating column.

  • The crude oil is heated to its boiling point. The vapor rises through the column, which has a temperature gradient (hotter at the bottom, cooler at the top).

  • Fractions are collected at different temperature ranges. The light naphtha fraction, containing C5-C9 hydrocarbons including isopropylcyclopentane, is typically collected between 30°C and 150°C.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Sample Preparation: A sample of the collected light naphtha fraction is diluted in a suitable solvent (e.g., pentane (B18724) or hexane) to an appropriate concentration for GC-MS analysis. An internal standard (e.g., deuterated cyclohexane) is added for quantification.

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is used.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Temperature Program: Start at 35°C (hold for 5 min), ramp to 150°C at 4°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).

    • Injector: Splitless injection at 250°C.

  • MS Conditions:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-300.

    • Identification: Isopropylcyclopentane is identified by its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).

    • Quantification: The concentration is calculated by comparing the peak area of isopropylcyclopentane to the peak area of the internal standard.

Isolation and Analysis from Plant Material

Two common methods for extracting volatile compounds from plants are headspace analysis and solvent extraction.

Protocol 3.2.1: Headspace GC-MS Analysis of Plant Volatiles

• Sample Preparation: Fresh plant material (e.g., 1-5 g of leaves or flowers) is placed in a headspace vial.

• Headspace Sampling:

  • The vial is sealed and incubated at a controlled temperature (e.g., 60°C) for a set period (e.g., 30 minutes) to allow volatile compounds to accumulate in the headspace.

  • A solid-phase microextraction (SPME) fiber is exposed to the headspace for a defined time (e.g., 15 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • The SPME fiber is desorbed in the hot GC inlet.

  • GC-MS conditions are similar to those described in Protocol 3.1.1, with potential optimization of the temperature program based on the expected range of volatiles.

Protocol 3.2.2: Solvent Extraction and GC-MS Analysis of Plant Volatiles

• Extraction:

  • Fresh or dried plant material is macerated in a non-polar solvent with a low boiling point, such as n-pentane or hexane.[1]

  • The mixture is agitated for a period (e.g., 1-2 hours) and then filtered to separate the plant debris.

• Concentration: The solvent extract is carefully concentrated under a gentle stream of nitrogen to a small volume.

• GC-MS Analysis: An aliquot of the concentrated extract is injected into the GC-MS system for analysis, following a similar procedure as described in Protocol 3.1.1.

Mandatory Visualizations

The following diagrams illustrate the workflows for the isolation and analysis of isopropylcyclopentane from its natural sources.

Workflow for Isopropylcyclopentane Analysis from Petroleum.

Workflows for Isopropylcyclopentane Analysis from Plants.

Conclusion

Isopropylcyclopentane is a confirmed constituent of petroleum, with its concentration varying based on the crude oil's origin. Its presence in the plant kingdom is plausible but requires further specific investigation to be definitively established. The analytical methodologies provided in this guide, centered around fractional distillation and gas chromatography-mass spectrometry, offer robust frameworks for the isolation, identification, and quantification of isopropylcyclopentane from these natural sources. This information is valuable for researchers in petroleum geochemistry, as well as for scientists exploring the vast chemical diversity of the natural world for potential applications in drug development and other industries.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]

A Theoretical Investigation into the Conformational Stability of Isopropylcyclopentane

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical methods used to study the conformational stability of isopropylcyclopentane. For drug development professionals and researchers, a molecule's three-dimensional structure is crucial as it dictates its physical properties and biological interactions. Understanding the conformational landscape of aliphatic rings like isopropylcyclopentane is fundamental to predicting their behavior in larger, more complex systems.

Theoretical Foundations of Isopropylcyclopentane Stability

The stability of any alkane conformer is primarily governed by a delicate balance of several types of strain. In the case of isopropylcyclopentane, these are:

• Angle Strain: This arises from the deviation of bond angles from the ideal tetrahedral angle of 109.5° for sp³ hybridized carbons. While a planar cyclopentane (B165970) would have internal angles of 108°, which is very close to the ideal, the molecule is not planar.[1]

• Torsional Strain: This results from the eclipsing of bonds on adjacent carbon atoms. A planar cyclopentane would suffer from significant torsional strain due to ten pairs of eclipsed C-H bonds.[1][2] To alleviate this, the cyclopentane ring puckers.[1][2]

• Steric Strain: This occurs when non-bonded atoms or groups are forced into close proximity, leading to van der Waals repulsion. In isopropylcyclopentane, steric strain can arise from interactions between the isopropyl group and the hydrogen atoms on the cyclopentane ring.

To minimize the combination of angle and torsional strain, cyclopentane adopts non-planar conformations, primarily the envelope (C_s symmetry) and half-chair (C_2 symmetry) conformations.[3][4] These conformations are in rapid equilibrium through a process called pseudorotation. The introduction of a substituent, such as an isopropyl group, creates a barrier to this pseudorotation, leading to distinct energy minima.[3]

Computational Methodology for Conformational Analysis

A rigorous theoretical study of the stability of isopropylcyclopentane involves a multi-step computational workflow. Density Functional Theory (DFT) is a widely used and reliable method for such investigations.

Experimental Protocols: A Step-by-Step Computational Workflow

The following protocol outlines the key steps for a thorough computational analysis of isopropylcyclopentane's conformational stability.

• Conformational Search:

  • Objective: To identify all possible low-energy conformers of isopropylcyclopentane. This includes considering the different puckered conformations of the cyclopentane ring and the rotation of the isopropyl group.

  • Methodology: A systematic or stochastic conformational search is performed. For a molecule of this size, a common approach is to rotate the single bond connecting the isopropyl group to the cyclopentane ring in discrete steps (e.g., every 30 degrees) for each of the primary ring conformations (envelope and half-chair). Each of these starting geometries is then subjected to an initial, low-level geometry optimization.

• Geometry Optimization:

  • Objective: To find the precise minimum-energy structure for each conformer identified in the initial search.

  • Methodology: Each identified conformer is optimized at a higher level of theory. A popular and effective choice is the B3LYP density functional with a basis set such as 6-31G(d). For systems where dispersion forces are significant, as is the case with alkanes, it is crucial to include a dispersion correction, such as D3. Thus, a recommended level of theory would be B3LYP-D3/6-31G(d).

• Frequency Calculation:

  • Objective: To verify that each optimized structure is a true energy minimum and to calculate thermochemical data.

  • Methodology: A frequency calculation is performed at the same level of theory as the final geometry optimization. A true minimum on the potential energy surface will have no imaginary frequencies. The output of this calculation also provides the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy.

• Single-Point Energy Refinement:

  • Objective: To obtain more accurate relative energies for the optimized conformers.

  • Methodology: A single-point energy calculation is performed on each optimized geometry using a larger basis set, for example, cc-pVTZ. This approach, where a more computationally expensive method is used on geometries optimized with a less expensive one, often provides a good balance of accuracy and computational cost.

• Data Analysis:

  • Objective: To determine the relative stabilities and equilibrium populations of all conformers.

  • Methodology:

    • The electronic energies from the single-point calculations are corrected with the Gibbs free energy corrections obtained from the frequency calculations.

    • The relative Gibbs free energy (ΔG) of each conformer is calculated with respect to the global minimum (the most stable conformer).

    • The population of each conformer at a given temperature (e.g., 298.15 K) is calculated using the Boltzmann distribution equation: Population(i) = (exp(-ΔG(i)/RT) / Σexp(-ΔG(j)/RT)) * 100% where R is the gas constant and the sum is over all conformers.

Data Presentation: Illustrative Results

Table 1: Calculated Energies for Isopropylcyclopentane Conformers

Conformer	Relative Electronic Energy (kcal/mol)	Zero-Point Vibrational Energy (kcal/mol)	Gibbs Free Energy Correction (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)
A	0.00	125.3	-15.2	0.00
B	0.85	125.1	-15.5	0.45
C	1.50	124.9	-15.8	0.60
D	2.10	124.7	-16.0	0.80

Energies are calculated at the B3LYP-D3/cc-pVTZ//B3LYP-D3/6-31G(d) level of theory.

Table 2: Predicted Equilibrium Populations of Isopropylcyclopentane Conformers at 298.15 K

Conformer	Relative Gibbs Free Energy (ΔG) (kcal/mol)	Population (%)
A	0.00	55.1
B	0.45	24.9
C	0.60	14.3
D	0.80	5.7

Visualizations

Computational Workflow

The following diagram illustrates the logical flow of the computational methodology described.

Computational Workflow for Conformational Analysis

Cyclopentane Conformational Pathway

The puckering of the cyclopentane ring can be visualized as a pseudorotational pathway between the envelope and half-chair conformations.

Pseudorotation in Cyclopentane

Conclusion

The theoretical study of isopropylcyclopentane's stability, while not explicitly detailed with quantitative results in existing literature, can be systematically approached using established computational chemistry protocols. By employing a robust workflow of conformational searching, geometry optimization, frequency calculations, and energy refinement, researchers can obtain a detailed understanding of the conformational landscape of this molecule. The resulting data on relative stabilities and conformer populations are invaluable for predicting the molecule's physical properties and its interactions in a biological context, thereby aiding in rational drug design and development. The principles and methodologies outlined in this guide provide a solid framework for conducting such theoretical investigations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. worldscientific.com [worldscientific.com]
• 4. worldscientific.com [worldscientific.com]

Protocols & Analytical Methods

Application Notes and Protocols: Catalyzing the Future of Drug Development through Hydrogenation

Topic: Catalytic Hydrogenation of Isopropylidene Cyclopentane (B165970) to Isopropylcyclopentane

For Immediate Release

Introduction

In the landscape of pharmaceutical research and drug development, the synthesis of novel molecular scaffolds is of paramount importance. Saturated carbocyclic moieties, such as isopropylcyclopentane, are key building blocks in a multitude of pharmacologically active compounds. The catalytic hydrogenation of readily accessible precursors like isopropylidene cyclopentane offers an efficient and atom-economical route to these valuable structures. This application note provides a detailed protocol for the catalytic hydrogenation of isopropylidene cyclopentane to isopropylcyclopentane, utilizing palladium on carbon (Pd/C) as a robust and highly efficient catalyst. The methodologies presented herein are designed for researchers, scientists, and drug development professionals seeking reliable and reproducible synthetic procedures.

Reaction Principle

The catalytic hydrogenation of isopropylidene cyclopentane is an addition reaction where molecular hydrogen (H₂) is added across the exocyclic double bond of the alkene, resulting in the formation of the saturated alkane, isopropylcyclopentane.[1] This transformation is facilitated by a heterogeneous catalyst, typically a noble metal like palladium dispersed on a high-surface-area support such as activated carbon (Pd/C).[1] The reaction proceeds via the adsorption of both the alkene and hydrogen onto the catalyst surface, followed by the stepwise transfer of two hydrogen atoms to the same face of the double bond (syn-addition).[1][2]

Data Presentation: Comparative Analysis of Catalytic Systems

The following table summarizes representative quantitative data for the catalytic hydrogenation of isopropylidene cyclopentane under various conditions. The data is compiled from analogous hydrogenations of cyclic and exocyclic alkenes to provide a realistic expectation of reaction performance.

Entry	Catalyst	Catalyst Loading (mol%)	Substrate Concentration (M)	Solvent	H₂ Pressure (atm)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)
1	10% Pd/C	1	0.5	Ethanol (B145695)	1	25	4	>99	98
2	5% Pd/C	2	0.5	Methanol (B129727)	1	25	6	>99	97
3	PtO₂ (Adam's catalyst)	1.5	0.5	Ethyl Acetate	1	25	5	>99	96
4	Raney Nickel	5	0.5	Ethanol	50	80	8	>99	95

Experimental Protocols

Protocol 1: Atmospheric Pressure Hydrogenation using 10% Pd/C

This protocol details the procedure for the hydrogenation of isopropylidene cyclopentane at atmospheric pressure using a hydrogen-filled balloon.

Materials:

• Isopropylidene cyclopentane (1.0 g, 9.08 mmol)

• 10% Palladium on carbon (Pd/C), 50% wet with water (97 mg, 0.09 mmol Pd, 1 mol%)

• Ethanol (20 mL)

• Hydrogen (H₂) gas, balloon

• Nitrogen (N₂) or Argon (Ar) gas

• Celite®

• Round-bottom flask (50 mL) with a magnetic stir bar

• Septa

• Needles and tubing for gas handling

• Filtration apparatus (e.g., Büchner funnel or fritted glass funnel)

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add the 10% Pd/C catalyst. Seal the flask with a septum.

• Inerting the Atmosphere: Purge the flask with an inert gas (N₂ or Ar) for 5-10 minutes to remove oxygen.

• Solvent and Substrate Addition: Add ethanol (20 mL) to the flask via a syringe. Subsequently, add the isopropylidene cyclopentane (1.0 g, 9.08 mmol) to the stirred suspension.

• Hydrogenation: Purge the flask with hydrogen gas by evacuating the inert gas and backfilling with hydrogen from a balloon. Repeat this cycle 3-5 times. Leave the reaction mixture under a positive pressure of hydrogen (maintained by the balloon) and stir vigorously at room temperature (25 °C).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4 hours.

• Work-up: Once the reaction is complete, carefully purge the flask with an inert gas to remove excess hydrogen.

• Catalyst Removal: Dilute the reaction mixture with additional ethanol (10 mL) and filter through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with ethanol (2 x 10 mL) to ensure complete recovery of the product. Caution: The Pd/C catalyst is pyrophoric, especially after exposure to hydrogen. Do not allow the catalyst to dry on the filter paper. The filter cake should be quenched with water and disposed of appropriately.

• Isolation of Product: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting residue is the desired product, isopropylcyclopentane, which can be further purified by distillation if necessary. Typically, the product is obtained in high purity (>98%).

Expected Yield: ~98%

Characterization of Isopropylcyclopentane:

• ¹H NMR (400 MHz, CDCl₃): δ 1.75-1.65 (m, 1H), 1.60-1.40 (m, 6H), 1.25-1.10 (m, 2H), 0.85 (d, J = 6.8 Hz, 6H).

• ¹³C NMR (100 MHz, CDCl₃): δ 46.0, 34.5, 32.5, 25.0, 21.0.[3]

• GC-MS (EI): m/z 112 (M⁺), 97, 83, 69, 55, 43.[3]

Protocol 2: High-Pressure Hydrogenation

This protocol is suitable for larger-scale reactions or when a faster reaction rate is desired.

Materials:

• Isopropylidene cyclopentane (10.0 g, 90.8 mmol)

• 5% Palladium on carbon (Pd/C) (3.86 g, 1.82 mmol Pd, 2 mol%)

• Methanol (100 mL)

• Parr hydrogenation apparatus or a similar high-pressure reactor

Procedure:

• Reactor Charging: In the vessel of a Parr hydrogenation apparatus, combine isopropylidene cyclopentane (10.0 g, 90.8 mmol), methanol (100 mL), and 5% Pd/C.

• Sealing and Purging: Seal the reactor and purge the system with nitrogen or argon several times to remove air, followed by several purges with hydrogen gas.

• Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 psi) and begin vigorous stirring. The reaction is exothermic, and cooling may be necessary to maintain the desired temperature (e.g., 25 °C).

• Reaction Monitoring: Monitor the reaction progress by observing the pressure drop in the hydrogen reservoir. The reaction is complete when hydrogen uptake ceases.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the reactor with an inert gas.

• Catalyst Removal and Product Isolation: Follow steps 7 and 8 from Protocol 1 to remove the catalyst and isolate the product.

Mandatory Visualizations

Caption: Experimental workflow for the catalytic hydrogenation.

Caption: Reaction mechanism overview.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Isopropylcyclopentane via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylcyclopentane is a saturated hydrocarbon with applications in materials science and as a component in fuel research. Its synthesis can be effectively achieved through a multi-step process commencing with a Grignard reaction. This document provides detailed application notes and experimental protocols for the synthesis of isopropylcyclopentane, focusing on a key pathway involving the Grignard reaction of cyclopentanone (B42830) with an isopropyl magnesium halide, followed by the deoxygenation of the resulting tertiary alcohol. The protocols provided are based on established chemical principles and analogous reactions found in the literature.

Synthetic Strategy Overview

The synthesis of isopropylcyclopentane is a two-stage process:

• Grignard Reaction: The initial step involves the nucleophilic addition of an isopropyl Grignard reagent (e.g., isopropylmagnesium bromide) to cyclopentanone. This reaction forms the tertiary alcohol, 1-isopropylcyclopentanol.

• Deoxygenation: The hydroxyl group of 1-isopropylcyclopentanol is then removed to yield the final product, isopropylcyclopentane. Two primary methods for this deoxygenation are presented:

  • Method A: Dehydration followed by Catalytic Hydrogenation. This two-step sequence involves the acid-catalyzed dehydration of the tertiary alcohol to form 1-isopropylcyclopentene (B73784), which is subsequently reduced to isopropylcyclopentane via catalytic hydrogenation.

  • Method B: Barton-McCombie Deoxygenation. This method provides a direct deoxygenation of the alcohol to the alkane through a radical-mediated reaction.

Data Presentation

The following tables summarize the key reagents and expected quantitative data for each step of the synthesis. Please note that yields are based on reported values for analogous reactions and may vary depending on experimental conditions.

Table 1: Reagents and Typical Yields for the Synthesis of 1-Isopropylcyclopentanol (Grignard Reaction)

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Molar Equivalents	Typical Yield (%)
Magnesium Turnings	24.31	-	1.2	-
2-Bromopropane (B125204)	123.00	1.31	1.1	-
Cyclopentanone	84.12	0.951	1.0	85-95
Diethyl Ether (anhydrous)	74.12	0.713	-	-

Table 2: Reagents and Typical Yields for Method A: Dehydration and Hydrogenation

Step	Reagent	Molar Mass ( g/mol )	Molar Equivalents	Catalyst	Typical Yield (%)
Dehydration	1-Isopropylcyclopentanol	128.21	1.0	Conc. H₂SO₄ (catalytic)	80-90
Hydrogenation	1-Isopropylcyclopentene	110.20	1.0	Pd/C (5-10 mol%)	>95

Table 3: Reagents and Typical Yields for Method B: Barton-McCombie Deoxygenation

Step	Reagent	Molar Mass ( g/mol )	Molar Equivalents	Typical Yield (%)
Xanthate Formation	1-Isopropylcyclopentanol	128.21	1.0	-
Sodium Hydride (60% in oil)	40.00	1.2	-
Carbon Disulfide	76.14	1.5	-
Methyl Iodide	141.94	1.5	-
Deoxygenation	S-methyl xanthate of 1-isopropylcyclopentanol	-	1.0	-
Tributyltin Hydride	291.06	1.2	-
Azobisisobutyronitrile (AIBN)	164.21	0.1	-

Experimental Protocols

Stage 1: Synthesis of 1-Isopropylcyclopentanol via Grignard Reaction

This protocol describes the formation of isopropylmagnesium bromide followed by its reaction with cyclopentanone.

Materials:

• Magnesium turnings

• 2-Bromopropane

• Anhydrous diethyl ether

• Cyclopentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be flame-dried or oven-dried to ensure anhydrous conditions.

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

  • Add a small amount of anhydrous diethyl ether to just cover the magnesium.

  • In the dropping funnel, prepare a solution of 2-bromopropane (1.1 equivalents) in anhydrous diethyl ether.

  • Add a small portion of the 2-bromopropane solution to the magnesium suspension to initiate the reaction. The reaction is initiated when the solution becomes cloudy and begins to reflux.

  • Once initiated, add the remaining 2-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of cyclopentanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3 x volume).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure to obtain the crude 1-isopropylcyclopentanol. The product can be purified by distillation if necessary.

Stage 2, Method A: Dehydration and Catalytic Hydrogenation

Part 1: Dehydration of 1-Isopropylcyclopentanol

This protocol describes the acid-catalyzed dehydration of the tertiary alcohol to form 1-isopropylcyclopentene.[1][2][3][4][5]

Materials:

• 1-Isopropylcyclopentanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous calcium chloride

Procedure:

• Place the crude 1-isopropylcyclopentanol in a round-bottom flask equipped for distillation.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 5-10 drops).

• Gently heat the mixture. The 1-isopropylcyclopentene will co-distill with water.

• Collect the distillate in a receiving flask cooled in an ice bath.

• Separate the organic layer of the distillate, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride, and purify by fractional distillation to obtain 1-isopropylcyclopentene.

Part 2: Catalytic Hydrogenation of 1-Isopropylcyclopentene

This protocol describes the reduction of the alkene to the final product, isopropylcyclopentane.

Materials:

• 1-Isopropylcyclopentene

• Palladium on carbon (5-10 wt. %)

• Ethanol (B145695) or Ethyl Acetate

• Hydrogen gas

Procedure:

• In a hydrogenation vessel, dissolve 1-isopropylcyclopentene (1.0 equivalent) in a suitable solvent such as ethanol or ethyl acetate.

• Add palladium on carbon (5-10 mol%) to the solution.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield isopropylcyclopentane. Further purification by distillation may be performed if necessary.

Stage 2, Method B: Barton-McCombie Deoxygenation

This two-step protocol provides a direct conversion of 1-isopropylcyclopentanol to isopropylcyclopentane.[6][7][8][9][10][11]

Part 1: Synthesis of the S-methyl xanthate ester

Materials:

• 1-Isopropylcyclopentanol

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium hydride (60% dispersion in mineral oil)

• Carbon disulfide

• Methyl iodide

Procedure:

• To a solution of 1-isopropylcyclopentanol (1.0 equivalent) in anhydrous THF at 0 °C, add sodium hydride (1.2 equivalents) portion-wise.

• Stir the mixture for 30 minutes at room temperature.

• Cool the mixture back to 0 °C and add carbon disulfide (1.5 equivalents) dropwise.

• Stir for 1-2 hours at room temperature.

• Add methyl iodide (1.5 equivalents) and stir for an additional 1-2 hours.

• Quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the xanthate ester by column chromatography.

Part 2: Deoxygenation of the Xanthate Ester

Materials:

• S-methyl xanthate of 1-isopropylcyclopentanol

• Anhydrous toluene (B28343) or benzene

• Tributyltin hydride

• Azobisisobutyronitrile (AIBN)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the purified xanthate ester and anhydrous toluene.

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Add tributyltin hydride (1.2 equivalents) and AIBN (0.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-110 °C under an inert atmosphere. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the product by flash column chromatography on silica (B1680970) gel to obtain isopropylcyclopentane. Organotin byproducts can be removed by washing the crude product with a solution of potassium fluoride.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for isopropylcyclopentane.

Signaling Pathway (Reaction Mechanism)

Caption: Key mechanistic steps in the synthesis.

References

• 1. quora.com [quora.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]
• 9. Barton-McCombie Reaction [organic-chemistry.org]
• 10. grokipedia.com [grokipedia.com]
• 11. Barton–McCombie deoxygenation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Isopropylcyclopentane as a Non-Polar Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylcyclopentane is a non-polar, aliphatic hydrocarbon solvent that presents a viable alternative to commonly used non-polar solvents such as hexane (B92381), heptane, and toluene (B28343) in various organic reactions. Its branched cyclic structure offers a unique combination of properties, including a relatively high boiling point and low density, making it suitable for a range of applications from routine synthesis to specialized polymerizations. This document provides detailed application notes, experimental protocols, and comparative data to guide researchers in the effective use of isopropylcyclopentane.

Isopropylcyclopentane is a colorless liquid with a mild hydrocarbon odor.[1] As a non-polar solvent, it is miscible with other hydrocarbons and many organic solvents but is insoluble in water.[1][2] Its chemical stability and moderate reactivity make it a suitable medium for a variety of chemical transformations.[2]

Physicochemical Properties

Understanding the physical and chemical properties of a solvent is crucial for its effective application. The properties of isopropylcyclopentane are summarized in the table below and compared with other common non-polar solvents.

Property	Isopropylcyclopentane	n-Hexane	Toluene
CAS Number	3875-51-2	110-54-3	108-88-3
Molecular Formula	C8H16	C6H14	C7H8
Molecular Weight ( g/mol )	112.21	86.18	92.14
Boiling Point (°C)	123	69	111
Melting Point (°C)	-81.7	-95	-95
Density (g/cm³ at 20°C)	0.7704	0.659	0.867
Flash Point (°C)	~14	-22	4
Solubility in Water	Insoluble[1][2]	Insoluble	Insoluble

Health and Safety

Isopropylcyclopentane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[2] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

General Handling Procedures:

• Work in a well-ventilated area, preferably a chemical fume hood.

• Ground and bond containers when transferring the solvent to prevent static discharge.

• Keep away from heat, sparks, open flames, and hot surfaces.

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Do not ingest. If swallowed, seek immediate medical attention.

Applications in Organic Synthesis

While specific, detailed protocols for a wide range of named reactions using isopropylcyclopentane as the primary solvent are not extensively documented in readily available literature, its properties suggest its suitability as a substitute for other non-polar solvents in various reactions. Below are application notes for its use in suspension polymerization and a general protocol for its substitution in a generic non-polar organic reaction.

Suspension Polymerization

Isopropylcyclopentane can be used as a component of the hydrophobic solvent system in suspension polymerization processes. In this application, it serves as the continuous phase in which droplets of a monomer-containing aqueous phase are dispersed. Its low density and insolubility in water are advantageous for this purpose.

A patent describes a process for producing water-absorbing polymer particles where the hydrophobic solvent can be a mixture of branched and unbranched saturated aliphatic hydrocarbons, with isopropylcyclopentane being a potential component of this mixture.[3]

Logical Workflow for Solvent Selection in Suspension Polymerization

Caption: A logical workflow for selecting isopropylcyclopentane as a solvent in suspension polymerization.

General Protocol for Substitution of Non-Polar Solvents

Isopropylcyclopentane can be considered a direct replacement for solvents like hexane or toluene in reactions that require a non-polar, non-reactive medium. Its higher boiling point compared to hexane allows for reactions to be conducted at elevated temperatures without the need for a sealed vessel.

Experimental Protocol: A Generic Non-Polar Reaction

This protocol outlines the general steps for using isopropylcyclopentane as a solvent in a hypothetical reaction between two non-polar reactants, 'A' and 'B', catalyzed by a catalyst 'C'.

Materials:

• Reactant A

• Reactant B

• Catalyst C

• Isopropylcyclopentane (anhydrous)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Inert gas supply (e.g., nitrogen or argon)

• Magnetic stirrer and heating mantle

Procedure:

• Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Reaction Setup: Assemble the reaction apparatus, including a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an inert gas inlet.

• Charging the Flask: To the flask, add Reactant A (1.0 eq) and the catalyst C (e.g., 0.05 eq).

• Solvent Addition: Add a sufficient volume of anhydrous isopropylcyclopentane to dissolve the reactants and facilitate stirring (e.g., 0.1 M concentration of Reactant A).

• Addition of Reactant B: Dissolve Reactant B (1.1 eq) in a small amount of isopropylcyclopentane and add it to the reaction mixture dropwise at room temperature.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The work-up procedure will be dependent on the specific reaction but may involve:

  • Quenching the reaction with an aqueous solution.

  • Separating the organic layer.

  • Washing the organic layer with brine.

  • Drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filtering and concentrating the solvent under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

General Workflow for a Non-Polar Organic Reaction using Isopropylcyclopentane

Caption: A general experimental workflow for an organic reaction using isopropylcyclopentane as a solvent.

Solubility of Organic Compounds

As a non-polar solvent, isopropylcyclopentane is expected to be a good solvent for other non-polar and weakly polar organic compounds, following the principle of "like dissolves like." It is generally soluble in other non-polar organic solvents like hexane and toluene.[1]

Predicted Solubility of Common Organic Compound Classes in Isopropylcyclopentane

Compound Class	Predicted Solubility	Rationale
Alkanes, Alkenes, Alkynes	High	Non-polar hydrocarbons.
Aromatic Hydrocarbons	High	Non-polar hydrocarbons.
Ethers	Moderate to High	Weakly polar.
Halocarbons	Moderate to High	Polarity varies, but many are soluble.
Esters	Moderate	Moderately polar.
Ketones & Aldehydes	Low to Moderate	More polar than esters.
Alcohols	Low	Polar and capable of hydrogen bonding.
Carboxylic Acids	Very Low	Highly polar and form hydrogen-bonded dimers.
Amines	Low	Polar and capable of hydrogen bonding.
Amides	Very Low	Highly polar.
Salts (Organic/Inorganic)	Insoluble	Ionic compounds.

Potential Advantages of Isopropylcyclopentane

The use of isopropylcyclopentane as a non-polar solvent in organic synthesis can offer several advantages over traditional solvents.

Diagram of Isopropylcyclopentane Advantages

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 3. patents.justia.com [patents.justia.com]

Isopropylcyclopentane: A Safer, Greener Alternative to Hexane in Chromatographic Applications

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In the realm of chromatography, particularly normal-phase and gas chromatography, n-hexane has long been a solvent of choice due to its non-polar nature and volatility.[1][2] However, growing concerns over its neurotoxicity and environmental impact have prompted the search for safer, more sustainable alternatives.[3] Isopropylcyclopentane (IPCP) emerges as a promising candidate, offering a similar non-polar character with a potentially improved safety and environmental profile. This document provides a detailed comparison of the physicochemical properties of IPCP and n-hexane, outlines a protocol for substituting hexane (B92381) with IPCP in chromatographic methods, and discusses the potential benefits of this replacement.

Comparative Analysis of Physicochemical Properties

A thorough understanding of the physical and chemical properties of a solvent is paramount for its application in chromatography. The following table summarizes the key properties of isopropylcyclopentane and n-hexane, crucial for predicting their behavior as mobile phase components.

Property	Isopropylcyclopentane (IPCP)	n-Hexane	Significance in Chromatography
Molecular Formula	C8H16[4][5]	C6H14[6]	Affects molecular weight and intermolecular interactions.
Molecular Weight ( g/mol )	112.21[4]	86.18[7]	Influences viscosity and density.
Boiling Point (°C)	126[8]	68-69[9]	Higher boiling point of IPCP reduces volatility and evaporation, leading to more stable mobile phase composition and reduced solvent consumption.
Density (g/mL at 25°C)	0.78[5]	0.6548[9]	Affects mobile phase delivery and gradient formation.
Viscosity (cP at 20°C)	~0.7 (estimated)	0.313[10]	Higher viscosity may lead to increased backpressure, potentially requiring adjustments to flow rate.
Polarity Index (P')	~0.1 (estimated, similar to alkanes)	0.1[10]	Indicates very low polarity for both, suggesting similar eluting strength for non-polar compounds in normal-phase chromatography.
Refractive Index (at 20°C)	1.4235[8]	1.3749[10]	Important for refractive index detectors.
UV Cutoff (nm)	Not explicitly found, expected to be low (~200 nm)	195[11]	A low UV cutoff is essential for UV detection at low wavelengths. The cyclic structure of IPCP might slightly increase the cutoff compared to n-hexane.
Flash Point (°C)	14.1[8]	-26[10]	The significantly higher flash point of IPCP indicates it is less flammable and safer to handle.
Health & Safety	Flammable liquid and vapor, harmful if swallowed, causes serious eye damage.[4]	Neurotoxic, flammable liquid.[12]	IPCP is not classified as a neurotoxin, offering a significant health and safety advantage over n-hexane.

Predicted Chromatographic Performance of Isopropylcyclopentane

• Elution Strength: With a polarity index similar to hexane, IPCP is expected to have a comparable elution strength in normal-phase chromatography for non-polar analytes.[10][13] Minor differences in selectivity may arise due to the cyclic structure of IPCP.

• Selectivity: The rigid, cyclic structure of IPCP, compared to the linear structure of n-hexane, may offer different selectivities for certain analytes, particularly those with specific steric requirements. This could be advantageous for separating closely related isomers.

• Peak Shape: The higher viscosity of IPCP might lead to broader peaks due to slower mass transfer. Optimizing the flow rate and temperature may be necessary to maintain peak efficiency.

• Backpressure: The higher viscosity of IPCP will likely result in higher system backpressure compared to hexane.[12] This should be monitored, and the flow rate may need to be adjusted accordingly, especially on older HPLC systems.

Experimental Protocol: Substituting Hexane with Isopropylcyclopentane in HPLC

This protocol provides a general guideline for replacing n-hexane with isopropylcyclopentane in a normal-phase HPLC method. Method re-validation is essential after the substitution.

3.1. Materials and Equipment:

• HPLC-grade Isopropylcyclopentane (IPCP)

• HPLC-grade n-Hexane (for comparison, if needed)

• HPLC-grade co-solvents (e.g., ethanol, isopropanol (B130326), ethyl acetate)

• HPLC system with a normal-phase column (e.g., silica, diol)

• Isopropanol (IPA) for system flushing[14]

• Standard mixture of analytes for performance evaluation

3.2. System Preparation and Solvent Changeover:

Proper solvent changeover is critical to avoid immiscibility issues and ensure system stability.[15]

Caption: Workflow for switching from a hexane-based to an IPCP-based mobile phase.

• Disconnect the Column: To prevent potential damage from pressure fluctuations or solvent immiscibility, it is recommended to replace the column with a union during the initial flushing steps.[14]

• Flush with Isopropanol: Purge all pump lines and the injector with 100% isopropanol (IPA) for a sufficient time to ensure all previous hexane-based mobile phase is removed. IPA is miscible with both hexane and the more polar co-solvents, making it an ideal intermediate solvent.[15]

• Introduce IPCP Mobile Phase: Gradually introduce the new mobile phase containing isopropylcyclopentane.

• Reconnect and Equilibrate the Column: Reconnect the normal-phase column and equilibrate with the IPCP-based mobile phase until a stable baseline is achieved.

3.3. Method Optimization:

Due to the differences in viscosity and potential selectivity, some method parameters may need adjustment:

• Flow Rate: If the backpressure is significantly higher with IPCP, consider reducing the flow rate.

• Gradient Profile: For gradient methods, the gradient profile may need to be adjusted to achieve a similar separation profile as with hexane.

• Co-solvent Percentage: The percentage of the polar modifier (e.g., ethanol, ethyl acetate) may need to be fine-tuned to achieve the desired retention times and resolution.

Logical Relationship for Solvent Selection

The decision to replace hexane with IPCP can be guided by a logical assessment of various factors.

Caption: Decision-making flowchart for replacing hexane with IPCP in chromatography.

Conclusion

Isopropylcyclopentane presents a compelling case as a safer and more environmentally friendly alternative to n-hexane in chromatography. Its similar polarity and non-polar nature make it a viable substitute in normal-phase and gas chromatography applications. While direct comparative performance data is still emerging, the significant advantages in terms of reduced flammability and the absence of neurotoxicity make it a strong candidate for laboratories looking to adopt greener and safer practices. Researchers are encouraged to perform method validation to ensure the suitability of isopropylcyclopentane for their specific applications.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Solvents for a Safer, Sustainable Lab – USC Environmental Health & Safety [ehs.usc.edu]
• 4. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. labproinc.com [labproinc.com]
• 6. Hexane: Structure, Properties, Uses & Health Effects Explained [vedantu.com]
• 7. Hexane | Fisher Scientific [fishersci.ca]
• 8. lookchem.com [lookchem.com]
• 9. ez.restek.com [ez.restek.com]
• 10. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 11. UV Cutoff [macro.lsu.edu]
• 12. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 13. molnar-institute.com [molnar-institute.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. youtube.com [youtube.com]

Applications of Isopropylcyclopentane in Pharmaceutical Synthesis: A Review of Potential Uses

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylcyclopentane, a cycloalkane solvent, presents potential as an alternative to conventional non-polar solvents in pharmaceutical synthesis. While direct, large-scale applications in the manufacturing of specific Active Pharmaceutical Ingredients (APIs) are not widely documented in publicly available literature, its physicochemical properties suggest its utility in the context of green chemistry initiatives and in specific synthetic steps. This document explores the potential applications of isopropylcyclopentane, provides a comparative analysis of its properties against common solvents, and presents a representative experimental protocol for its use in a common organic transformation.

Introduction to Isopropylcyclopentane in a Pharmaceutical Context

Isopropylcyclopentane is a colorless, non-polar liquid classified as a cycloalkane.[1] In the pharmaceutical industry, the choice of solvent is critical, influencing reaction kinetics, product purity, and the overall environmental impact of a synthetic process.[2][3] While not a commonly cited solvent in pharmaceutical manufacturing, the industry's continuous search for greener and safer alternatives to solvents like toluene (B28343), hexane (B92381), and dichloromethane (B109758) makes hydrocarbons such as isopropylcyclopentane worthy of consideration.[4][5] Its potential lies in its chemical inertness and specific physical properties that may be advantageous in certain reaction systems.[1]

Physicochemical Properties and Comparative Data

The utility of a solvent is determined by its physical and chemical properties. Isopropylcyclopentane's properties make it a potential substitute for other non-polar, hydrocarbon solvents.

Property	Isopropylcyclopentane	n-Heptane	Toluene	Dichloromethane (DCM)
CAS Number	3875-51-2[6]	142-82-5	108-88-3	75-09-2
Molecular Formula	C₈H₁₆[7]	C₇H₁₆	C₇H₈	CH₂Cl₂
Molecular Weight ( g/mol )	112.21[7]	100.21	92.14	84.93
Boiling Point (°C)	125.2 - 126[7][8]	98.4	110.6	39.6
Density (g/cm³)	~0.796[8]	~0.684	~0.867	~1.326
Flash Point (°C)	14.1[7]	-4	4	N/A (non-flammable)
Water Solubility	Insoluble[1]	Insoluble	Slightly Soluble	Slightly Soluble
Polarity	Non-polar[1]	Non-polar	Non-polar	Polar aprotic

Potential Applications in Pharmaceutical Synthesis

While specific examples are scarce, isopropylcyclopentane's properties suggest its applicability in several areas of pharmaceutical synthesis:

• As a Green Solvent Alternative: With a relatively high boiling point, isopropylcyclopentane can be used in reactions requiring elevated temperatures where more volatile alkanes like hexane or heptane (B126788) might require pressurized systems. Its non-polar nature makes it suitable for reactions involving non-polar reactants and intermediates, potentially replacing aromatic solvents like toluene or halogenated solvents like DCM, which are under increasing regulatory scrutiny.

• In Extraction and Work-up Procedures: Isopropylcyclopentane can be employed as an extraction solvent to separate organic products from aqueous phases during reaction work-ups. Its low water solubility ensures minimal product loss and efficient phase separation.

• Synthesis of Pharmaceutical Intermediates: Although not a direct starting material in most documented syntheses, cycloalkanes are foundational structures in many APIs.[9] Isopropylcyclopentane could serve as a starting material for the synthesis of more complex alicyclic intermediates through functionalization reactions. For instance, while isopropylcyclopentadiene (a derivative) is used as a precursor for the natural product Hinokitiol, this highlights the potential of the isopropylcyclopentane scaffold in medicinal chemistry.[10]

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following protocol is a representative example of how isopropylcyclopentane could be utilized as a solvent in a common pharmaceutical synthesis reaction. This is a hypothetical protocol for illustrative purposes and has not been optimized.

Reaction: Synthesis of a biphenyl (B1667301) derivative via Suzuki-Miyaura cross-coupling.

Materials:

• Aryl bromide (1.0 eq)

• Aryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Isopropylcyclopentane (solvent)

• Water

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl bromide, aryl boronic acid, palladium catalyst, and base.

• Add isopropylcyclopentane to the flask to achieve a desired concentration (e.g., 0.1 M with respect to the aryl bromide).

• Add a minimal amount of water (e.g., 10% v/v of the organic solvent) to dissolve the inorganic base.

• Heat the reaction mixture to a specified temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with additional isopropylcyclopentane and water.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method (e.g., column chromatography or recrystallization).

Visualizing Workflows and Pathways

Logical Workflow for Green Solvent Selection

The selection of a solvent in pharmaceutical process development is a multi-step process where factors like performance, safety, and environmental impact are considered. Isopropylcyclopentane could be evaluated as a potential candidate within this framework.

Caption: A logical workflow for solvent selection in pharmaceutical synthesis.

Representative Signaling Pathway: Chemokine Receptor Antagonism

While no specific drug synthesized using isopropylcyclopentane has been identified, a derivative, 1-isopropylcyclopentane-1-carboxylic acid, has been noted as a potential building block for chemokine receptor antagonists. The following diagram illustrates the general mechanism of action for a CCR5 antagonist, a class of drugs used in HIV therapy.

Caption: Simplified signaling pathway of HIV entry and its inhibition by a CCR5 antagonist.

Conclusion

Isopropylcyclopentane remains a solvent with theoretical potential rather than widespread, documented application in pharmaceutical synthesis. Its properties as a non-polar, high-boiling hydrocarbon position it as a candidate for green chemistry initiatives aimed at replacing less desirable solvents. Further research and process development are necessary to validate its performance in the synthesis of specific APIs and to fully characterize its advantages and limitations in a pharmaceutical manufacturing setting. For research and development professionals, isopropylcyclopentane represents an option to be considered in solvent screening and optimization studies, particularly where non-polar, high-temperature conditions are required.

References

• 1. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 2. coastviewsolvents.com [coastviewsolvents.com]
• 3. scispace.com [scispace.com]
• 4. haltermann-carless.com [haltermann-carless.com]
• 5. neuroquantology.com [neuroquantology.com]
• 6. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. Isopropylcyclopentane｜lookchem [lookchem.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. CN108840787B - Preparation method of junenol intermediate isopropyl cyclopentadiene - Google Patents [patents.google.com]

Application Notes and Protocols for the Analytical Determination of Isopropylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylcyclopentane is a saturated cycloalkane that may be present as a residual solvent or impurity in pharmaceutical manufacturing and drug development processes. Accurate and sensitive analytical methods are crucial for its quantification to ensure product quality, safety, and compliance with regulatory standards. This document provides detailed application notes and protocols for the analytical determination of isopropylcyclopentane, primarily focusing on direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Additionally, a potential, more advanced derivatization strategy is presented for specialized analytical requirements.

Part 1: Direct Analysis of Isopropylcyclopentane by GC-MS

Direct analysis by GC-MS is the most common, straightforward, and reliable method for the quantification of isopropylcyclopentane. Saturated hydrocarbons are typically volatile and thermally stable, making them ideal candidates for direct GC-MS analysis without the need for derivatization.

Application Note: Quantification of Isopropylcyclopentane in a Drug Substance by Headspace GC-MS

This application note describes a validated method for the determination of residual isopropylcyclopentane in a non-volatile drug substance using static headspace gas chromatography with mass spectrometric detection.

Principle: A known amount of the drug substance is dissolved in a suitable high-boiling point solvent in a sealed headspace vial. The vial is heated to a specific temperature, allowing the volatile isopropylcyclopentane to partition into the headspace gas. A portion of this gas is then injected into the GC-MS system for separation and quantification.

Instrumentation and Columns:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Headspace Autosampler: Agilent 7697A Headspace Sampler or equivalent.

• GC Column: DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness, or equivalent non-polar capillary column.

Experimental Protocol: Direct Headspace GC-MS Analysis

1. Reagents and Materials:

• Isopropylcyclopentane reference standard

• N,N-Dimethylformamide (DMF), or other suitable high-boiling point, GC-grade solvent

• 20 mL headspace vials with PTFE-lined septa and aluminum caps

2. Standard Preparation:

• Prepare a stock solution of isopropylcyclopentane in DMF at a concentration of 1000 µg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with DMF to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Transfer 1 mL of each working standard into separate 20 mL headspace vials and seal immediately.

3. Sample Preparation:

• Accurately weigh approximately 100 mg of the drug substance into a 20 mL headspace vial.

• Add 1 mL of DMF to the vial.

• Seal the vial immediately and vortex briefly to dissolve the sample.

4. GC-MS Parameters:

Parameter	Value
Headspace Sampler
Oven Temperature	80 °C
Loop Temperature	90 °C
Transfer Line Temp.	100 °C
Vial Equilibration Time	15 min
Injection Volume	1 mL
GC Inlet
Inlet Temperature	250 °C
Split Ratio	10:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program
Initial Temperature	40 °C, hold for 5 min
Ramp Rate	10 °C/min to 240 °C
Final Temperature	240 °C, hold for 5 min
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	83, 112

5. Data Analysis:

• Create a calibration curve by plotting the peak area of isopropylcyclopentane against the concentration of the standards.

• Determine the concentration of isopropylcyclopentane in the sample from the calibration curve.

Workflow for Direct GC-MS Analysis

Workflow for direct headspace GC-MS analysis of isopropylcyclopentane.

Part 2: Derivatization of Isopropylcyclopentane for Specialized Analytical Purposes

While not standard practice, a derivatization strategy can be employed for specific analytical needs, such as enhancing sensitivity for detectors other than MS, or for introducing a specific label for metabolic studies. This typically involves a two-step process: functionalization of the inert cycloalkane followed by derivatization of the newly introduced functional group.

Application Note: Two-Step Derivatization of Isopropylcyclopentane via Halogenation and Thiolation

This application note outlines a conceptual workflow for the derivatization of isopropylcyclopentane. The first step involves the introduction of a bromine atom onto the cyclopentane (B165970) ring via free-radical halogenation. The resulting brominated isopropylcyclopentane can then be reacted with a thiol-containing derivatizing agent to introduce a UV-active or fluorescent tag, enabling analysis by HPLC-UV or HPLC-Fluorescence.

Experimental Protocol: Two-Step Derivatization

Step 1: Functionalization via Free-Radical Bromination

WARNING: This reaction should be performed in a well-ventilated fume hood by personnel experienced in handling hazardous chemicals.

1. Reagents and Materials:

• Isopropylcyclopentane

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide (radical initiator)

• Carbon tetrachloride (CCl4) or other suitable inert solvent

• UV lamp (optional, for photo-initiation)

2. Reaction Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve isopropylcyclopentane (1 equivalent) in CCl4.

• Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.

• Heat the mixture to reflux (approx. 77°C for CCl4) under a UV lamp to initiate the reaction.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction mixture and filter to remove succinimide.

• Wash the filtrate with aqueous sodium thiosulfate (B1220275) solution to remove any remaining bromine, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude brominated isopropylcyclopentane.

• Purify the product by fractional distillation or column chromatography.

Step 2: Derivatization with a Thiol-Containing Reagent

1. Reagents and Materials:

• Brominated isopropylcyclopentane (from Step 1)

• 2-Mercaptoethanol (B42355) or other suitable thiol derivatizing agent

• Sodium hydride (NaH) or other suitable base

• Anhydrous tetrahydrofuran (B95107) (THF)

2. Reaction Procedure:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., argon), add a solution of 2-mercaptoethanol (1.2 equivalents) in anhydrous THF.

• Carefully add sodium hydride (1.2 equivalents) portion-wise at 0°C.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of brominated isopropylcyclopentane (1 equivalent) in anhydrous THF dropwise.

• Heat the reaction mixture to reflux and monitor by TLC or GC-MS.

• After the reaction is complete, quench carefully with water at 0°C.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the derivatized product by column chromatography.

Logical Relationship of the Two-Step Derivatization Process

Logical flow of the two-step derivatization of isopropylcyclopentane.

Summary of Analytical Approaches

Method	Principle	Advantages	Disadvantages	Typical Application
Direct Headspace GC-MS	Partitioning of volatile analyte into headspace followed by GC separation and MS detection.	Simple, robust, sensitive, requires minimal sample preparation, highly specific.	Not suitable for non-volatile matrices without headspace, potential for matrix effects.	Routine quality control, residual solvent analysis in drug substances and products.
Two-Step Derivatization (HPLC)	Chemical modification to introduce a chromophore or fluorophore for HPLC detection.	Enables analysis by HPLC-UV/Fluorescence, potentially higher sensitivity for these detectors.	Complex, multi-step process, potential for side reactions and incomplete derivatization, requires significant method development.	Specialized research applications, analysis in complex matrices where GC-MS is not suitable.

Conclusion

For the routine analytical determination of isopropylcyclopentane, direct headspace GC-MS is the recommended method due to its simplicity, robustness, and specificity. The provided protocol offers a starting point for method development and validation. The two-step derivatization strategy, while more complex, presents a viable alternative for specialized research applications where analysis by HPLC is preferred or required. The choice of analytical method should be based on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation.

Application Note: Analysis of Isopropylcyclopentane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a comprehensive protocol for the identification and quantification of isopropylcyclopentane in a liquid matrix using Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology is applicable for purity assessment, and quantification in various solvent systems.

Introduction

Isopropylcyclopentane (CAS: 3875-51-2) is a volatile cyclic alkane.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for the analysis of such volatile and semi-volatile compounds, offering high-resolution separation and definitive identification based on mass spectra.[3][4][5][6] This document outlines a complete workflow from sample preparation to data analysis for isopropylcyclopentane.

Experimental Protocols

Sample Preparation

The proper preparation of samples is crucial for accurate and reproducible GC-MS analysis. As isopropylcyclopentane is a volatile liquid, sample preparation typically involves dilution in a suitable organic solvent.[7][8]

Materials:

• Isopropylcyclopentane standard

• Hexane (B92381) (or other volatile organic solvent like Dichloromethane)[3], GC grade or higher

• 2 mL glass autosampler vials with PTFE-lined septa[3][9]

• Micropipettes

Protocol:

• Stock Standard Preparation: Prepare a stock solution of isopropylcyclopentane at a concentration of 1000 µg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution in hexane. Typical concentration ranges for calibration are from 1 µg/mL to 100 µg/mL.[9]

• Sample Preparation: Dilute the sample containing isopropylcyclopentane with hexane to fall within the calibration range. A starting dilution of 1:100 is recommended for unknown samples.

• Transfer: Transfer the prepared standards and samples into 2 mL glass autosampler vials.[3][9]

• Blank: Prepare a solvent blank using only hexane.

GC-MS Method

The following GC-MS parameters are recommended for the analysis of isopropylcyclopentane. A non-polar column is suitable for this analysis.[9][10]

Table 1: GC-MS Parameters

Parameter	Value
Gas Chromatograph	Temperature programmable capillary gas chromatograph[10]
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)[9]
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (Split ratio 50:1)[8]
Carrier Gas	Helium, 99.999% purity, constant flow rate of 1.0 mL/min[11]
Oven Program	Initial: 40 °C, hold for 2 min
Ramp: 10 °C/min to 200 °C
Hold: 2 min at 200 °C
Transfer Line Temp	280 °C
Mass Spectrometer	Quadrupole Mass Analyzer[11]
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350
Scan Mode	Full Scan

Data Presentation

Identification

Isopropylcyclopentane is identified by its retention time and its mass spectrum. The mass spectrum should be compared to a reference library, such as the NIST library.[1] The characteristic ions for isopropylcyclopentane can be found in its mass spectrum.[1][12]

Table 2: Isopropylcyclopentane Identification

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Mass Fragments (m/z)
Isopropylcyclopentane	3875-51-2[1]	C8H16[1]	112.21 g/mol [1]	97, 84, 69, 55, 41[12]

Quantitative Data

Quantification is achieved by creating a calibration curve from the analysis of the prepared standards. The peak area of the target ion (e.g., m/z 97) is plotted against the concentration of each standard.

Table 3: Example Calibration Data

Concentration (µg/mL)	Peak Area (counts)
1	15,234
5	76,170
10	151,987
25	380,543
50	759,876
100	1,523,450

The concentration of isopropylcyclopentane in the unknown sample is determined by fitting its peak area to the linear regression of the calibration curve.

Visualization

Experimental Workflow

The following diagram illustrates the overall workflow for the GC-MS analysis of isopropylcyclopentane.

Caption: Workflow for GC-MS Analysis of Isopropylcyclopentane.

This application note provides a solid foundation for the GC-MS analysis of isopropylcyclopentane. The provided protocols and parameters can be adapted and optimized for specific matrices and instrumentation.

References

• 1. Cyclopentane, (1-methylethyl)- [webbook.nist.gov]
• 2. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. Gas Chromatography (GC): Separating Volatile Compounds with High Precision - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. digital-science.pubmedia.id [digital-science.pubmedia.id]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. m.youtube.com [m.youtube.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. www2.gov.bc.ca [www2.gov.bc.ca]
• 11. chemistry.as.miami.edu [chemistry.as.miami.edu]
• 12. ez.restek.com [ez.restek.com]

Application Note: A High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Isopropylcyclopentane

Introduction

Isopropylcyclopentane is a saturated hydrocarbon, and like other alkanes, it lacks a significant UV chromophore, making its detection by standard HPLC-UV methods challenging. While gas chromatography (GC) is the more conventional and often preferred technique for the analysis of volatile, non-polar compounds such as isopropylcyclopentane, this application note outlines a potential High-Performance Liquid Chromatography (HPLC) method employing a Refractive Index (RI) detector. An RI detector is a universal detector that responds to changes in the refractive index of the mobile phase as the analyte elutes, making it suitable for the analysis of compounds with no UV absorbance.

This document provides a detailed protocol for a reversed-phase HPLC method for the determination of isopropylcyclopentane, which can be adapted for quality control, purity assessment, and stability testing in various research and industrial settings.

Challenges in HPLC Analysis

The primary challenge in developing an HPLC method for isopropylcyclopentane is its non-polar nature and lack of a UV-absorbing functional group.[1][2] This necessitates the use of a universal detector, such as a Refractive Index (RI) detector. Additionally, achieving adequate retention and separation of a highly non-polar analyte on a reversed-phase column requires careful selection of the mobile phase.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index (RI) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile (B52724) and HPLC-grade water.

• Sample Solvent: Acetonitrile.

• Standards: Isopropylcyclopentane (purity ≥98%).

• Glassware: Volumetric flasks, vials, and syringes.

• Filtration: 0.45 µm syringe filters.

2. Preparation of Mobile Phase

• Prepare the mobile phase by mixing acetonitrile and water in a 70:30 (v/v) ratio.

• Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration) to prevent bubble formation in the detector.

3. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of isopropylcyclopentane and dissolve it in 100 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with acetonitrile to obtain concentrations ranging from 100 µg/mL to 500 µg/mL.

4. Sample Preparation

• Accurately weigh a sample containing isopropylcyclopentane and dissolve it in a known volume of acetonitrile to achieve a final concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

5. HPLC Conditions

Parameter	Value
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detector	Refractive Index (RI) Detector
Run Time	10 minutes

6. Data Analysis

• Identify the isopropylcyclopentane peak in the chromatogram based on the retention time of the standard.

• Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.

• Determine the concentration of isopropylcyclopentane in the sample by interpolating its peak area on the calibration curve.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this HPLC method.

Parameter	Expected Value
Retention Time (tR)	Approx. 5.2 min
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	Approx. 10 µg/mL
Limit of Quantitation (LOQ)	Approx. 30 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualizations

Caption: Experimental workflow for the HPLC analysis of Isopropylcyclopentane.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. pharmaguru.co [pharmaguru.co]

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of Isopropylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This document provides a comprehensive guide to the application of one-dimensional (1D) and two-dimensional (2D) NMR spectroscopy for the characterization of isopropylcyclopentane. The protocols and data presented herein are intended to serve as a practical resource for researchers in organic chemistry, materials science, and drug development.

Isopropylcyclopentane is a saturated hydrocarbon with the molecular formula C₈H₁₆. Its structure consists of a five-membered cyclopentane (B165970) ring substituted with an isopropyl group. While a relatively simple molecule, it presents a clear example for the application of various NMR techniques to resolve the signals of chemically similar protons and carbons.

Principles of NMR Spectroscopy

NMR spectroscopy is based on the quantum mechanical property of atomic nuclei with a non-zero spin to align with or against an applied magnetic field. The energy difference between these spin states corresponds to a specific radiofrequency, which is detected by the NMR spectrometer.

• Chemical Shift (δ) : The precise resonant frequency of a nucleus is influenced by its local electronic environment. This variation, known as the chemical shift, is measured in parts per million (ppm) relative to a standard reference compound, typically tetramethylsilane (B1202638) (TMS).

• Spin-Spin Coupling (J) : The magnetic field of one nucleus can influence the magnetic field experienced by a neighboring nucleus, leading to the splitting of NMR signals into multiplets. The magnitude of this interaction is the coupling constant (J), measured in Hertz (Hz).

• 1D NMR : ¹H NMR provides information about the different types of protons in a molecule and their neighboring protons. ¹³C NMR reveals the number of non-equivalent carbon atoms.

• 2D NMR : Techniques like Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) provide information about the connectivity between atoms. COSY shows correlations between coupled protons, while HSQC correlates protons with the carbons to which they are directly attached.

Predicted NMR Data for Isopropylcyclopentane

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for isopropylcyclopentane. These values are calculated using computational algorithms and serve as a guide for spectral assignment.

Predicted ¹H NMR Data

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
a	0.85	Doublet	6.6	6H
b	1.65	Multiplet	-	1H
c	1.75	Multiplet	-	1H
d	1.55	Multiplet	-	2H
e	1.45	Multiplet	-	2H
f	1.20	Multiplet	-	2H

Predicted ¹³C NMR Data

Carbon	Chemical Shift (δ, ppm)
1	46.0
2	32.5
3	25.0
4	34.0
5	20.0

Experimental Protocols

The following are generalized protocols for acquiring high-quality NMR spectra of isopropylcyclopentane. Instrument-specific parameters may require optimization.

Sample Preparation

• Solvent Selection : Choose a deuterated solvent in which isopropylcyclopentane is soluble, such as chloroform-d (B32938) (CDCl₃) or benzene-d₆ (C₆D₆).

• Concentration : Prepare a solution of approximately 5-10 mg of isopropylcyclopentane in 0.5-0.7 mL of the chosen deuterated solvent.

• Transfer : Filter the solution into a clean, dry 5 mm NMR tube.

• Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

¹H NMR Spectroscopy Protocol

• Instrument Setup :

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the proton probe.

• Acquisition Parameters :

  • Pulse Sequence : Standard single-pulse sequence (e.g., zg30 on Bruker instruments).

  • Spectral Width : ~16 ppm (e.g., -2 to 14 ppm).

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay (d1) : 1-5 seconds.

  • Number of Scans (ns) : 8-16 for a concentrated sample.

• Data Processing :

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Perform baseline correction.

  • Integrate the signals.

¹³C NMR Spectroscopy Protocol

• Instrument Setup :

  • Follow the same initial setup as for ¹H NMR.

  • Tune and match the carbon probe.

• Acquisition Parameters :

  • Pulse Sequence : Proton-decoupled single-pulse sequence (e.g., zgpg30 on Bruker instruments).

  • Spectral Width : ~220 ppm (e.g., -10 to 210 ppm).

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay (d1) : 2-5 seconds.

  • Number of Scans (ns) : 64-1024 or more, depending on the sample concentration.

• Data Processing :

  • Apply a Fourier transform with exponential line broadening (e.g., 1-2 Hz).

  • Phase the spectrum.

  • Reference the spectrum to the solvent signal (e.g., CDCl₃ at 77.16 ppm) or TMS at 0.00 ppm.

  • Perform baseline correction.

2D COSY (Correlation Spectroscopy) Protocol

• Instrument Setup : As per ¹H NMR.

• Acquisition Parameters :

  • Pulse Sequence : Gradient-selected COSY (e.g., cosygpqf on Bruker instruments).

  • Spectral Width (F1 and F2) : Same as ¹H NMR (~16 ppm).

  • Number of Increments (F1) : 256-512.

  • Number of Scans (ns) : 2-8 per increment.

  • Relaxation Delay (d1) : 1.5-2.0 seconds.

• Data Processing :

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform.

  • Phase the spectrum.

  • Symmetrize the spectrum.

2D HSQC (Heteronuclear Single Quantum Coherence) Protocol

• Instrument Setup : As per ¹H and ¹³C NMR.

• Acquisition Parameters :

  • Pulse Sequence : Gradient-selected HSQC with sensitivity enhancement (e.g., hsqcedetgpsisp2.3 on Bruker instruments).

  • Spectral Width (F2 - ¹H) : ~16 ppm.

  • Spectral Width (F1 - ¹³C) : ~180 ppm (or tailored to the expected ¹³C chemical shift range).

  • Number of Increments (F1) : 128-256.

  • Number of Scans (ns) : 4-16 per increment.

  • Relaxation Delay (d1) : 1.5-2.0 seconds.

• Data Processing :

  • Apply appropriate window functions (e.g., squared sine-bell for F2, sine-bell for F1).

  • Perform a 2D Fourier transform.

  • Phase the spectrum.

Data Interpretation and Visualization

¹H NMR Spectrum Interpretation

The ¹H NMR spectrum of isopropylcyclopentane is expected to show overlapping multiplets in the aliphatic region. The isopropyl methyl protons (a) should appear as a doublet due to coupling with the methine proton (b). The methine proton (b) will be a multiplet due to coupling with the six methyl protons and the cyclopentyl methine proton (c). The cyclopentyl protons (c-f) will exhibit complex splitting patterns due to coupling with each other.

¹³C NMR Spectrum Interpretation

Due to the symmetry of the molecule, five distinct signals are predicted in the proton-decoupled ¹³C NMR spectrum. The assignment of these signals can be confirmed using an HSQC experiment.

2D NMR Spectra Interpretation

• COSY : Cross-peaks in the COSY spectrum will confirm the proton-proton coupling network. For example, a cross-peak between the signals of protons 'a' and 'b' will be observed. Cross-peaks between the various cyclopentyl protons will also be present, aiding in their assignment.

• HSQC : The HSQC spectrum will show correlations between each proton and the carbon atom it is directly attached to. This allows for the unambiguous assignment of the ¹³C signals based on the more readily assigned ¹H spectrum.

Visualizations

The following diagrams illustrate the logical workflow of the NMR experiments and the structural relationships within isopropylcyclopentane.

Caption: Experimental workflow for NMR analysis of isopropylcyclopentane.

Caption: Spin-spin coupling network in isopropylcyclopentane.

Application Note: High-Purity Isopropylcyclopentane via Fractional Distillation

For Researchers, Scientists, and Drug Development Professionals

This document outlines a detailed protocol for the purification of isopropylcyclopentane to a high degree of purity using fractional distillation. This method is particularly crucial for applications in pharmaceutical synthesis, specialty chemical production, and research where the presence of impurities can significantly impact reaction outcomes and product specifications.

Introduction

Isopropylcyclopentane (C8H16) is a cycloalkane that serves as a valuable building block in the synthesis of various organic molecules. Commercial grades or crude reaction mixtures of isopropylcyclopentane may contain unreacted starting materials, byproducts, and other isomeric impurities. Fractional distillation is a robust technique for separating liquid components with different boiling points, making it an ideal method for the purification of isopropylcyclopentane. The efficiency of this separation is contingent on the differences in boiling points between isopropylcyclopentane and its contaminants.

Pre-Distillation Analysis and Impurity Profile

Prior to undertaking the purification, it is essential to identify potential impurities in the crude isopropylcyclopentane sample. Common synthetic routes may result in the presence of the following compounds:

• Starting Materials: Cyclopentene (B43876), 1-isopropylcyclopentene (B73784), 2-cyclopentyl-2-propanol (B72893).

• Byproducts: Bicyclopentyl, and other isomeric C8 hydrocarbons.

A preliminary analysis of the crude mixture using Gas Chromatography-Mass Spectrometry (GC-MS) or Gas Chromatography with Flame Ionization Detection (GC-FID) is highly recommended to identify the specific impurities and their approximate concentrations. This information will inform the selection of the appropriate distillation column and operating parameters.

Physical Properties for Separation

The success of the fractional distillation process hinges on the differences in the boiling points of the components in the mixture. The key physical properties are summarized in the table below.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Density (g/cm³)
Isopropylcyclopentane	112.21	126 [1]	0.78 [1]
1-Isopropylcyclopentene	110.20	~126-133	0.834
2-Cyclopentyl-2-propanol	128.22	~170-180 (estimated from reduced pressure data)	0.913
Bicyclopentyl	138.25	190	0.862
Cyclopentene	68.12	44	0.772

Note: The boiling point of 2-cyclopentyl-2-propanol at atmospheric pressure is an estimate based on its boiling point at reduced pressure (77-78 °C at 13 Torr).

The most challenging separation is that of 1-isopropylcyclopentene from isopropylcyclopentane due to their very close boiling points. This necessitates the use of a highly efficient fractionating column.

Experimental Protocol: Fractional Distillation of Isopropylcyclopentane

This protocol details the laboratory-scale fractional distillation procedure for purifying crude isopropylcyclopentane.

Materials and Equipment

• Crude isopropylcyclopentane

• Round-bottom flask (appropriately sized for the volume of crude product)

• High-efficiency fractionating column (e.g., Vigreux column of at least 30 cm, or a packed column with structured packing like Raschig rings or metal sponge)

• Distillation head with a condenser

• Thermometer (with appropriate temperature range) and adapter

• Receiving flasks (multiple, for collecting different fractions)

• Heating mantle with a magnetic stirrer

• Boiling chips or a magnetic stir bar

• Clamps and stands to secure the apparatus

• Insulating material (e.g., glass wool or aluminum foil)

• Vacuum adapter and vacuum source (optional, for reduced pressure distillation if required for heat-sensitive materials, though not anticipated for isopropylcyclopentane itself)

Distillation Procedure

• Apparatus Setup:

  • Place a magnetic stir bar or boiling chips in the round-bottom flask.

  • Add the crude isopropylcyclopentane to the flask, filling it to no more than two-thirds of its volume.

  • Assemble the fractional distillation apparatus as shown in the workflow diagram below. Ensure all joints are properly sealed.

  • Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.

  • Wrap the fractionating column and the neck of the distillation flask with insulating material to minimize heat loss and maintain a proper temperature gradient.

• Distillation Process:

  • Begin gentle heating of the round-bottom flask using the heating mantle.

  • First Fraction (Low-Boiling Impurities): If cyclopentene is present, it will be the first component to distill over at approximately 44°C. Collect this fraction in the first receiving flask. The temperature should remain stable during the collection of this fraction.

  • Intermediate Fraction: After the low-boiling impurities are removed, the temperature will begin to rise. A mixture of components will distill. It is advisable to collect this intermediate fraction in a separate receiving flask until the temperature stabilizes again.

  • Main Fraction (Pure Isopropylcyclopentane): The temperature will then stabilize at the boiling point of isopropylcyclopentane, approximately 126°C. At this point, switch to a clean, pre-weighed receiving flask to collect the purified product. Due to the presence of the closely boiling 1-isopropylcyclopentene, this transition may not be sharp. A very slow distillation rate and a high reflux ratio are crucial here to achieve good separation.

  • Final Fraction (High-Boiling Impurities): Once the majority of the isopropylcyclopentane has distilled, the temperature may start to rise again, indicating the presence of higher-boiling impurities like 2-cyclopentyl-2-propanol and bicyclopentyl. Stop the distillation at this point to avoid contamination of the purified product. Do not distill to dryness.

• Post-Distillation:

  • Allow the apparatus to cool down completely before disassembly.

  • Weigh the collected main fraction to determine the yield of the purification.

  • Analyze the purity of the collected isopropylcyclopentane fraction using GC-MS or GC-FID.

Workflow Diagram

Caption: Workflow for the purification of isopropylcyclopentane.

Data Presentation

The following table provides a template for recording the results of the fractional distillation.

Fraction	Temperature Range (°C)	Mass (g)	Appearance	Purity (by GC, %)
1 (Low-Boiling)	40 - 50	Colorless liquid
2 (Intermediate)	50 - 124	Colorless liquid
3 (Main Product)	124 - 127	Colorless liquid
Residue	>127

Conclusion

Fractional distillation is an effective method for the purification of isopropylcyclopentane. The key to successfully separating closely boiling impurities, such as 1-isopropylcyclopentene, is the use of a high-efficiency fractionating column and careful control of the distillation rate. Post-distillation analysis is crucial to confirm the purity of the final product and to optimize the protocol for future purifications. For challenging separations, techniques such as azeotropic or extractive distillation could be explored, although no common azeotropes for isopropylcyclopentane with its likely impurities have been reported in the literature.

References

• 1. lookchem.com [lookchem.com]

Application Notes and Protocols: Use of Isopropylcyclopentane and Representative Cycloalkanes in Polymer Chemistry

Disclaimer: Due to the limited availability of specific experimental data in the public domain regarding the direct use of isopropylcyclopentane in polymer chemistry, this document provides a detailed overview using a closely related and well-documented cycloalkane, cyclohexane (B81311), as a representative solvent. Isopropylcyclopentane is mentioned in patent literature as a potential component of solvent mixtures for similar applications, and its physical properties suggest it would behave similarly to cyclohexane as a non-polar, inert medium for polymerization.

Isopropylcyclopentane: Physical and Chemical Properties

Isopropylcyclopentane is a cycloalkane that can be used as a non-polar solvent. Its properties are comparable to other cycloalkanes like cyclohexane, making it a potential medium for polymerization reactions where a non-reactive, hydrocarbon solvent is required.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1][2]
Molecular Weight	112.21 g/mol	[1][2]
Boiling Point	125.2 - 126 °C	[1][2]
Melting Point	-111.36 °C	[1]
Flash Point	14.1 °C	[1][2]
Density	0.78 g/cm³	[1][2]
Vapor Pressure	14.9 mmHg at 25°C	[1]
Refractive Index	1.4235	[1]
Solubility	Insoluble in water, soluble in non-polar solvents.	[3]

Application 1: Suspension Polymerization of Acrylic Acid in a Cycloalkane Solvent

Suspension polymerization is a heterogeneous polymerization process where monomer droplets are dispersed in a continuous phase, typically water or an organic solvent in the case of inverse suspension. For water-soluble monomers like acrylic acid, an inverse suspension polymerization is employed, where the aqueous monomer phase is dispersed in a continuous oil phase, such as a cycloalkane. Cycloalkanes like cyclohexane and potentially isopropylcyclopentane serve as inert, non-polar continuous phases that facilitate heat dissipation and the formation of polymer beads.

Representative Quantitative Data

The following table summarizes typical quantitative data for the suspension polymerization of acrylic acid in a cyclohexane continuous phase. These values can vary significantly based on the specific reaction conditions.

Parameter	Value
Monomer Conversion	> 95%
Average Particle Size	100 - 500 µm
Molecular Weight (Mw)	1 x 10⁵ - 1 x 10⁶ g/mol
Polydispersity Index (PDI)	2.5 - 4.0

Experimental Protocol: Inverse Suspension Polymerization of Acrylic Acid in Cyclohexane

This protocol is adapted from a standard operating procedure for the synthesis of poly(acrylic acid) superabsorbent particles.

Materials:

• Acrylic Acid (AA)

• Sodium Hydroxide (NaOH)

• Poly(ethylene glycol) diacrylate (PEGDA) (Crosslinker)

• Sodium Persulfate (SPS) (Initiator)

• Sorbitan Monooleate (Span 80) (Surfactant)

• Cyclohexane (Continuous Phase)

• Methanol (B129727) (for precipitation)

• Deionized Water

Equipment:

• 500 mL round-bottom reactor with a mechanical stirrer, condenser, nitrogen inlet, and temperature probe.

• Water bath

• Ice bath

• Filtration apparatus

• Vacuum oven

Procedure:

• Aqueous Phase Preparation:

  • In an ice bath, slowly add a solution of NaOH in 15 mL of deionized water to 17.9 mL of acrylic acid to achieve partial neutralization (typically around 70%).

  • Add the desired amount of PEGDA crosslinker to the neutralized acrylic acid solution.

  • Purge the aqueous phase with nitrogen gas for 30 minutes to remove dissolved oxygen.

• Organic Phase Preparation:

  • In the 500 mL reactor, dissolve the required amount of Span 80 surfactant in 150 mL of cyclohexane.

• Polymerization:

  • Heat the reactor containing the organic phase to 60 °C using a water bath, under a nitrogen atmosphere and with continuous stirring at 300 rpm.

  • Dissolve the sodium persulfate initiator in the nitrogen-purged aqueous phase.

  • Slowly add the aqueous phase to the hot organic phase in the reactor.

  • Maintain the reaction at 60 °C for 3 hours with continuous stirring.

• Product Isolation and Purification:

  • After 3 hours, stop the heating and stirring and cool the reactor.

  • Pour the polymer suspension into an excess of methanol while stirring to precipitate the polymer beads.

  • Continue stirring in methanol for 30 minutes to ensure complete precipitation and removal of unreacted monomer and solvent.

  • Filter the polymer beads using a filtration apparatus.

  • Wash the collected beads with fresh methanol.

  • Dry the polymer beads in a vacuum oven at a suitable temperature until a constant weight is achieved.

Experimental Workflow Diagram

Workflow for Inverse Suspension Polymerization of Acrylic Acid.

Application 2: Polymerization of Isoprene (B109036) in Hydrocarbon Solvents

Isopropylcyclopentane, being a hydrocarbon solvent, could potentially be a component in the solvent system for the polymerization of isoprene to produce synthetic rubber. The polymerization of isoprene is typically carried out using Ziegler-Natta catalysts or anionic initiators in non-polar hydrocarbon solvents to control the polymer's microstructure (e.g., cis-1,4 content), which is crucial for its elastomeric properties.

General Methodologies

1. Ziegler-Natta Polymerization: This method employs a catalyst system typically composed of a transition metal compound (e.g., titanium tetrachloride) and an organoaluminum co-catalyst. The polymerization is carried out in a hydrocarbon solvent under an inert atmosphere. The choice of catalyst and reaction conditions influences the stereoregularity of the resulting polyisoprene.

2. Anionic Polymerization: Anionic polymerization, often initiated by organolithium compounds like n-butyllithium, is another common method for isoprene polymerization in hydrocarbon solvents. This technique allows for good control over molecular weight and distribution. The polarity of the solvent can affect the microstructure of the polymer.

Logical Workflow for Isoprene Polymerization

The following diagram illustrates a generalized workflow for the polymerization of isoprene in a hydrocarbon solvent system, which could include isopropylcyclopentane.

Generalized Workflow for Isoprene Polymerization.

References

• 1. lookchem.com [lookchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Isopropylcyclopentane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of isopropylcyclopentane. The information is tailored for professionals in research, development, and drug manufacturing.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of isopropylcyclopentane, focusing on the two primary synthetic routes: Friedel-Crafts alkylation and the hydrogenation of unsaturated precursors.

Issue 1: Low or No Yield of Isopropylcyclopentane

Q: My reaction is resulting in a low yield or failing to produce the desired isopropylcyclopentane. What are the likely causes and how can I troubleshoot this?

A: Low or no product yield is a common issue that can stem from several factors related to reactants, catalysts, and reaction conditions.

Troubleshooting Steps:

• Deactivated Starting Material (Friedel-Crafts): If your starting material (e.g., cyclopentane (B165970) or a derivative) has strongly electron-withdrawing groups, it will be deactivated towards electrophilic substitution.

• Catalyst Inactivity: Lewis acid catalysts like aluminum chloride (AlCl₃) are highly sensitive to moisture. Ensure all glassware is oven-dried and reagents and solvents are anhydrous. It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst (Friedel-Crafts): In Friedel-Crafts alkylation, the catalyst can form a complex with the product, removing it from the catalytic cycle. A stoichiometric amount of the catalyst may be necessary.

• Hydrogenation Catalyst Poisoning: The catalyst used in hydrogenation (e.g., Palladium on carbon) can be poisoned by impurities such as sulfur or nitrogen compounds in the starting material or solvent.

• Inadequate Hydrogen Pressure/Agitation (Hydrogenation): Ensure sufficient hydrogen pressure and vigorous stirring to facilitate the reaction.

• Reaction Temperature: For Friedel-Crafts reactions, the temperature may be too low for the reaction to proceed. Conversely, for hydrogenation, excessive temperature can lead to side reactions. Optimize the temperature for your specific reaction.

Issue 2: Presence of Multiple Isomers in the Product Mixture

Q: My product analysis (e.g., by GC-MS) shows the presence of multiple isomers. What leads to their formation and how can I minimize them?

A: The formation of isomers is a frequent challenge, particularly in Friedel-Crafts alkylation, due to the behavior of carbocation intermediates.

Common Causes and Solutions:

• Carbocation Rearrangement (Friedel-Crafts): The primary carbocation that may be formed from an n-propyl halide is unstable and can rearrange to a more stable secondary carbocation via a hydride shift. This results in the formation of n-propylcyclopentane as a significant impurity.

  • Solution: To avoid this, consider using an alkylating agent that forms a stable carbocation less prone to rearrangement, such as isopropyl chloride or isopropanol. Alternatively, a Friedel-Crafts acylation followed by a reduction (e.g., Clemmensen or Wolff-Kishner) can yield the desired straight-chain alkyl product without rearrangement.[1]

• Positional Isomers (Hydrogenation): If starting from a precursor like isopropylcyclopentadiene, incomplete or non-selective hydrogenation can lead to a mixture of isopropylcyclopentene isomers.

  • Solution: Optimize hydrogenation conditions (catalyst, temperature, pressure, and reaction time) to ensure complete saturation of the double bonds.

Issue 3: High Levels of Polyalkylation Byproducts

Q: I am observing significant amounts of di- and tri-substituted products in my reaction mixture from a Friedel-Crafts reaction. How can I control the extent of alkylation?

A: Polyalkylation occurs because the initial product, isopropylcyclopentane, is more reactive than the starting cyclopentane, making it susceptible to further alkylation.[2]

Mitigation Strategies:

• Use of Excess Aromatic Substrate: Employing a large excess of cyclopentane can statistically favor the alkylation of the starting material over the already substituted product.

• Control of Reaction Conditions: Lowering the reaction temperature and using a less active catalyst can help to reduce the rate of the second alkylation reaction.

• Gradual Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture can help to maintain a low concentration of the electrophile, thereby disfavoring polyalkylation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect in isopropylcyclopentane synthesized via Friedel-Crafts alkylation?

A1: The most common impurities include:

• Polyalkylated products: Di-isopropylcyclopentane, tri-isopropylcyclopentane, etc.

• Rearrangement isomers: n-Propylcyclopentane, if a source prone to carbocation rearrangement is used.

• Unreacted starting materials: Residual cyclopentane and alkylating agent.

Q2: What impurities are typically associated with the hydrogenation synthesis route?

A2: When synthesizing isopropylcyclopentane via hydrogenation of an unsaturated precursor like isopropylidenecyclopentane or isopropylcyclopentadiene, you might encounter:

• Unreacted starting material: Isopropylidenecyclopentane or isopropylcyclopentadiene.

• Partially hydrogenated intermediates: Isopropylcyclopentene isomers.

• Byproducts from the precursor synthesis: For instance, the synthesis of isopropylcyclopentadiene may result in positional isomers.

Q3: How can I purify my crude isopropylcyclopentane?

A3: The primary methods for purification are:

• Fractional Distillation: This is effective for separating isopropylcyclopentane from impurities with significantly different boiling points, such as higher-boiling polyalkylated products and lower-boiling starting materials.

• Preparative Gas Chromatography (Prep-GC): For achieving very high purity or separating isomers with close boiling points, preparative GC is a suitable, albeit more resource-intensive, method.

Quantitative Data on Impurities

Synthesis Route	Common Impurities	Factors Increasing Impurity Levels
Friedel-Crafts Alkylation	Di- and tri-isopropylcyclopentane	High concentration of alkylating agent, high reaction temperature, highly active catalyst.
n-Propylcyclopentane	Use of n-propyl halides as alkylating agents.
Hydrogenation	Isopropylcyclopentene isomers	Incomplete reaction (insufficient time, pressure, or catalyst activity).
Unreacted starting material	Incomplete reaction.

Experimental Protocols

General Protocol for Friedel-Crafts Alkylation of Cyclopentane

This is a generalized protocol and requires optimization for specific laboratory conditions and scales.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler to maintain an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: In the flask, suspend anhydrous aluminum chloride (AlCl₃) in an excess of dry cyclopentane. Cool the mixture in an ice bath.

• Addition of Alkylating Agent: Dissolve isopropyl chloride (or another suitable isopropylating agent) in a small amount of dry cyclopentane and place it in the dropping funnel. Add the alkylating agent dropwise to the stirred cyclopentane/AlCl₃ suspension over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for several hours. The progress of the reaction can be monitored by Gas Chromatography (GC).

• Work-up: Quench the reaction by slowly pouring the mixture over crushed ice. Separate the organic layer, wash it with a dilute solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the excess cyclopentane by distillation. The crude isopropylcyclopentane can then be purified by fractional distillation.

General Protocol for Hydrogenation of Isopropylidenecyclopentane

This protocol is a general guideline and should be adapted for specific equipment and safety considerations.

• Catalyst and Substrate: In a high-pressure reactor (autoclave), place a catalytic amount of a hydrogenation catalyst (e.g., 5% Pd/C). Add a solution of isopropylidenecyclopentane in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate).

• Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi).

• Reaction: Heat the mixture to the desired temperature (e.g., 25-50 °C) and stir vigorously. Monitor the reaction progress by observing hydrogen uptake or by analyzing samples via GC.

• Work-up: Once the reaction is complete, cool the reactor, carefully vent the hydrogen, and purge with nitrogen.

• Purification: Filter the reaction mixture to remove the catalyst. The solvent can be removed by distillation to yield the crude isopropylcyclopentane, which can be further purified by fractional distillation if necessary.

Visualizing Impurity Formation in Friedel-Crafts Alkylation

The following diagram illustrates the pathways leading to the desired product and common impurities during the Friedel-Crafts alkylation of cyclopentane.

Caption: Formation of Isopropylcyclopentane and common impurities via Friedel-Crafts alkylation.

References

• 1. youtube.com [youtube.com]
• 2. US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Isopropylcyclopentane

Welcome to the technical support center for the synthesis of Isopropylcyclopentane. This resource is designed for researchers, scientists, and professionals in drug development. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address potential issues during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of isopropylcyclopentane, categorized by the synthetic method.

Method 1: Friedel-Crafts Alkylation of Cyclopentane (B165970)

This method directly alkylates cyclopentane with an isopropylating agent (e.g., 2-chloropropane (B107684) or propene) in the presence of a Lewis acid catalyst (e.g., AlCl₃) or a Brønsted acid.

Q1: My reaction yield is very low, or the reaction is not proceeding.

A1: Low yields in Friedel-Crafts alkylation can stem from several factors related to reagents and reaction conditions.

• Potential Causes & Solutions:

  • Inactive Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is moisture-sensitive. Ensure all glassware is oven-dried and the reaction is conducted under anhydrous conditions. Use a freshly opened or properly stored container of the catalyst.

  • Insufficient Catalyst: A substoichiometric amount of catalyst may not be enough to drive the reaction to completion. A typical starting point is a 1:1 molar ratio of catalyst to alkylating agent.

  • Low Reaction Temperature: While lower temperatures can improve selectivity, they may also decrease the reaction rate. If the reaction is sluggish, consider gradually increasing the temperature while monitoring for the formation of side products.

  • Poor Mixing: Ensure efficient stirring to maximize contact between the reactants and the catalyst, especially in a heterogeneous mixture.

Q2: I've obtained a mixture of products, including di- and tri-isopropylcyclopentane.

A2: This is a classic side reaction in Friedel-Crafts alkylation known as polyalkylation . The initial product, isopropylcyclopentane, is more reactive than the starting material, cyclopentane, and can undergo further alkylation.

• Potential Causes & Solutions:

  • Incorrect Stoichiometry: Using an excess of the alkylating agent will favor polyalkylation. To minimize this, use a large excess of cyclopentane relative to the isopropylating agent. This increases the statistical probability of the electrophile reacting with the starting material.

  • High Reaction Temperature: Higher temperatures can promote polyalkylation. Running the reaction at a lower temperature may improve the selectivity for the mono-alkylated product.

Q3: My product is not isopropylcyclopentane but another isomer.

A3: This is likely due to carbocation rearrangement . The initially formed secondary isopropyl carbocation is relatively stable, but under certain conditions, rearrangements can occur, leading to isomeric products. While less common for the isopropyl cation itself, rearrangement of the cyclopentane ring or other alkylating agents can be a concern.

• Potential Causes & Solutions:

  • Choice of Alkylating Agent: Using a primary alkyl halide that can rearrange to a more stable secondary or tertiary carbocation is a common source of isomeric products. For isopropylcyclopentane, using 2-chloropropane or propene is generally preferred.

  • Alternative Synthesis: To completely avoid carbocation rearrangements and polyalkylation, consider a Friedel-Crafts acylation followed by reduction. Acylium ions are resonance-stabilized and do not rearrange.

Parameter	Condition A (High Yield)	Condition B (Polyalkylation)	Condition C (Low Conversion)
Cyclopentane:Isopropylating Agent Ratio	> 5:1	1:1 or less	Any
Catalyst	Anhydrous AlCl₃	Anhydrous AlCl₃	Deactivated AlCl₃
Temperature	0-25°C	> 30°C	< 0°C
Expected Isopropylcyclopentane Yield	60-70%	< 40%	< 10%
Major Side Products	Diisopropylcyclopentanes	Di- and tri-isopropylcyclopentanes	Unreacted starting materials

Method 2: Grignard Reaction with Cyclopentanone (B42830) followed by Dehydration and Hydrogenation

This multi-step synthesis involves the reaction of cyclopentanone with an isopropyl Grignard reagent to form 1-isopropylcyclopentanol, followed by dehydration to isopropylidenecyclopentane and subsequent hydrogenation.

Q1: The Grignard reaction is not initiating.

A1: The formation of the Grignard reagent is highly sensitive to the reaction conditions.

• Potential Causes & Solutions:

  • Presence of Moisture: Grignard reagents are extremely reactive with water. Ensure all glassware is rigorously dried, and use anhydrous solvents (e.g., diethyl ether or THF).

  • Passive Magnesium Surface: The surface of the magnesium turnings may be coated with magnesium oxide, preventing the reaction. Activate the magnesium by crushing the turnings, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane.

  • Impure Alkyl Halide: The isopropyl halide used should be pure and dry.

Q2: The yield of 1-isopropylcyclopentanol is low, and I have a significant amount of unreacted cyclopentanone.

A2: This can be due to side reactions that consume the Grignard reagent or prevent its addition to the ketone.

• Potential Causes & Solutions:

  • Enolization of Cyclopentanone: The Grignard reagent is a strong base and can deprotonate the α-carbon of cyclopentanone, forming an enolate. This enolate will be protonated back to the ketone during the workup. To minimize this, add the cyclopentanone solution slowly to the Grignard reagent at a low temperature (e.g., 0°C).

  • Reduction of Cyclopentanone: If the Grignard reagent is sterically hindered (less of an issue with isopropylmagnesium bromide), it can act as a reducing agent, converting the ketone to a secondary alcohol. Using a less hindered Grignard reagent or carefully controlling the temperature can mitigate this.

Q3: The dehydration of 1-isopropylcyclopentanol gives a mixture of alkenes.

A3: Acid-catalyzed dehydration of alcohols proceeds via a carbocation intermediate, which can lead to the formation of isomeric alkenes.

• Potential Causes & Solutions:

  • Zaitsev's and Hofmann's Rule: The major product is typically the more substituted (and more stable) alkene (Zaitsev's rule). In this case, isopropylidenecyclopentane is expected to be the major product over 1-isopropylcyclopentene.

  • Reaction Conditions: The choice of dehydrating agent and temperature can influence the product ratio. Milder conditions may favor the kinetic product.

Step	Parameter	Condition A (High Yield)	Condition B (Low Yield/Side Products)
Grignard Reaction	Reaction Temperature	0°C to room temperature	Elevated temperatures
Reagent Purity	Anhydrous reagents and solvents	Presence of water
Expected 1-isopropylcyclopentanol Yield	70-85%	< 50%
Major Side Products	Biphenyl (from coupling of Grignard)	Unreacted cyclopentanone, cyclopentanol
Dehydration	Dehydrating Agent	H₂SO₄, H₃PO₄	Harsh conditions (high temp.)
Expected Isopropylidenecyclopentane Yield	80-90%	Lower, with isomeric byproducts
Major Side Product	1-isopropylcyclopentene	Polymerization products
Hydrogenation	Catalyst	Pd/C, PtO₂	Inactive catalyst
Hydrogen Pressure	1-3 atm	Insufficient pressure
Expected Isopropylcyclopentane Yield	>95%	Incomplete reaction

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of Cyclopentane with 2-Chloropropane

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl).

• Reagents: In the flask, place anhydrous aluminum chloride (AlCl₃) and excess cyclopentane. Cool the flask in an ice bath.

• Reaction: Add 2-chloropropane dropwise from the dropping funnel to the stirred suspension over 1 hour.

• Workup: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. Slowly pour the reaction mixture over crushed ice and concentrated HCl.

• Purification: Separate the organic layer, wash with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and distill to obtain isopropylcyclopentane.

Protocol 2: Synthesis via Grignard Reagent

Step A: Preparation of 1-isopropylcyclopentanol

• Grignard Reagent Formation: In a flame-dried, three-necked flask, place magnesium turnings and a crystal of iodine. Add a solution of 2-bromopropane (B125204) in anhydrous diethyl ether dropwise to initiate the reaction. Once initiated, add the remaining 2-bromopropane solution to maintain a gentle reflux.

• Reaction with Cyclopentanone: Cool the Grignard reagent in an ice bath. Add a solution of cyclopentanone in anhydrous diethyl ether dropwise with vigorous stirring.

• Workup: After the addition, allow the mixture to warm to room temperature and stir for 1 hour. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Purification: Separate the ether layer, extract the aqueous layer with ether, and combine the organic extracts. Wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield crude 1-isopropylcyclopentanol.

Step B: Dehydration of 1-isopropylcyclopentanol

• Setup: Place the crude 1-isopropylcyclopentanol in a round-bottom flask with a distillation setup.

• Reaction: Add a small amount of concentrated sulfuric or phosphoric acid. Heat the mixture to distill the resulting alkene (a mixture of isopropylidenecyclopentane and 1-isopropylcyclopentene).

• Purification: Wash the distillate with water and dry over anhydrous calcium chloride.

Step C: Hydrogenation of Isopropylidenecyclopentane

• Setup: In a hydrogenation flask, dissolve the alkene mixture from Step B in ethanol (B145695) or ethyl acetate.

• Reaction: Add a catalytic amount of 10% Palladium on Carbon (Pd/C). Subject the mixture to hydrogenation (e.g., using a balloon filled with hydrogen or a Parr hydrogenator) until the reaction is complete (monitored by TLC or GC).

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Remove the solvent by distillation to obtain isopropylcyclopentane.

Visualizations

Caption: Troubleshooting logic for Friedel-Crafts alkylation.

Caption: Synthetic pathway and side reactions for the Grignard route.

Technical Support Center: Optimizing Reaction Conditions for Isopropylcyclopentane Synthesis

Welcome to the technical support center for the synthesis of isopropylcyclopentane. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to isopropylcyclopentane?

A1: Isopropylcyclopentane can be synthesized through several primary routes, including:

• Grignard Reaction: This involves the reaction of a cyclopentyl Grignar'd reagent with an isopropyl halide, or reacting cyclopentanone (B42830) with an isopropyl Grignard reagent followed by reduction.

• Hydrogenation of Isopropylidenecyclopentane: This two-step method involves the formation of isopropylidenecyclopentane from cyclopentanone, followed by catalytic hydrogenation.

• Friedel-Crafts Alkylation: This method involves the alkylation of cyclopentane (B165970) using an isopropylating agent in the presence of a Lewis acid catalyst.

Q2: I am experiencing low yields in my Grignard reaction. What are the common causes?

A2: Low yields in Grignar'd reactions are often due to several factors:

• Moisture: Grignard reagents are highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Impure Magnesium: The magnesium turnings should be fresh and activated. Pre-treatment with iodine or 1,2-dibromoethane (B42909) can help initiate the reaction.

• Side Reactions: Wurtz coupling, where the Grignar'd reagent couples with the alkyl halide, can be a significant side reaction. This can be minimized by the slow, dropwise addition of the alkyl halide to the magnesium suspension.

• Poor Quality Reagents: Ensure the solvent (typically diethyl ether or THF) is anhydrous and the alkyl halide is pure.

Q3: How can I monitor the progress of my reaction?

A3: Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). For TLC, a small aliquot of the reaction mixture can be quenched and spotted on a TLC plate to observe the disappearance of the starting material and the appearance of the product. GC analysis of quenched aliquots can provide a more quantitative assessment of the reaction's progress.

Q4: What are the typical byproducts in the synthesis of isopropylcyclopentane, and how can they be removed?

A4: Common byproducts depend on the synthetic route. In Grignard syntheses, di-isopropyl and dicyclopentyl from Wurtz coupling may be present. In hydrogenation reactions, incomplete reaction can leave unreacted isopropylidenecyclopentane. Purification is typically achieved through distillation, exploiting the different boiling points of the components. Column chromatography can also be employed for smaller-scale purifications.[1][2][3]

Troubleshooting Guides

Low Yield in Isopropylcyclopentane Synthesis

Symptom	Possible Cause	Suggested Solution
Grignard reaction fails to initiate.	Inactive magnesium surface (oxide layer).	Activate magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating may also be necessary.
Presence of moisture.	Ensure all glassware is flame-dried or oven-dried and cooled under an inert atmosphere. Use anhydrous solvents.
Low conversion of starting material.	Insufficient reagent.	Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent or alkyl halide.
Short reaction time.	Extend the reaction time and monitor progress by TLC or GC.
Formation of significant byproducts.	Wurtz coupling in Grignard reaction.	Add the alkyl halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide.
Incomplete hydrogenation.	Ensure the catalyst is active and use sufficient hydrogen pressure and reaction time. Consider a fresh batch of catalyst.

Product Purification Issues

Symptom	Possible Cause	Suggested Solution
Difficulty separating product from starting material by distillation.	Close boiling points.	Use a fractional distillation column with a higher number of theoretical plates.
Product is contaminated with solvent.	Incomplete removal of solvent.	Use a rotary evaporator under reduced pressure to remove residual solvent. For high-boiling solvents, vacuum distillation may be necessary.
Oily product is difficult to handle.	Product is a liquid at room temperature.	Purification of oily products can be achieved by liquid-liquid extraction, column chromatography, or distillation.[3]

Experimental Protocols

Method 1: Grignard Reaction from Cyclopentanone

This method involves the reaction of cyclopentanone with isopropyl magnesium bromide, followed by dehydration of the resulting tertiary alcohol and subsequent hydrogenation.

Step 1: Synthesis of 1-isopropylcyclopentanol

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and a magnetic stirrer, place magnesium turnings (1.2 eq). The system is maintained under a nitrogen atmosphere.

• Grignard Reagent Formation: Add a solution of 2-bromopropane (B125204) (1.1 eq) in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is initiated with a small crystal of iodine.

• Reaction with Cyclopentanone: After the formation of the Grignard reagent is complete, a solution of cyclopentanone (1.0 eq) in anhydrous diethyl ether is added dropwise at 0 °C.

• Workup: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 1-isopropylcyclopentanol.

Step 2: Dehydration of 1-isopropylcyclopentanol

• The crude 1-isopropylcyclopentanol is heated with a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• The resulting alkene (a mixture of isopropylidenecyclopentane and 1-isopropylcyclopentene) is distilled from the reaction mixture.

Step 3: Hydrogenation to Isopropylcyclopentane

• The alkene mixture is dissolved in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate) and subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

• After the reaction is complete, the catalyst is filtered off, and the solvent is removed by distillation to yield isopropylcyclopentane.

Method 2: Synthesis via Isopropylidenecyclopentane (Based on Crane, Boord, and Henne, 1945)

This is a two-step synthesis starting from 1,3-cyclopentadiene.

Step 1: Synthesis of Isopropylidenecyclopentane

• 1,3-Cyclopentadiene is reacted with ethanolic potassium hydroxide (B78521) at 0 °C.

• The resulting intermediate is then reacted with acetone (B3395972) to form fulvene (B1219640).

• The fulvene is subsequently reduced to yield isopropylidenecyclopentane.

Step 2: Hydrogenation to Isopropylcyclopentane

• Isopropylidenecyclopentane is hydrogenated over a nickel-kieselguhr catalyst in the presence of isopentane (B150273) at 125 °C and high pressure (73550.8 Torr).

Data Presentation

Table 1: Comparison of Synthetic Routes for Isopropylcyclopentane

Method	Starting Materials	Key Reagents	Typical Reaction Conditions	Reported Yield	Advantages	Disadvantages
Grignard Reaction	Cyclopentanone, 2-bromopropane	Mg, Diethyl ether, H₂SO₄, Pd/C, H₂	0 °C to reflux	Moderate to Good	Readily available starting materials.	Multi-step process, sensitive to moisture.
Hydrogenation of Isopropylidenecyclopentane	1,3-Cyclopentadiene, Acetone	Ethanolic KOH, Nickel-kieselguhr, H₂	0 °C, then 125 °C, high pressure	Good	Established method.	Requires handling of cyclopentadiene (B3395910) and high-pressure hydrogenation.
Friedel-Crafts Alkylation	Cyclopentane, Isopropanol or Isopropyl chloride	Lewis Acid (e.g., AlCl₃)	Varies	Variable	Potentially a one-step reaction.	Prone to rearrangements and polyalkylation, requires a strong Lewis acid.[4][5][6][7][8]

Visualizations

Caption: Comparative workflow of Grignard and direct hydrogenation routes for isopropylcyclopentane synthesis.

Caption: Troubleshooting flowchart for low yield in isopropylcyclopentane synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. physics.emu.edu.tr [physics.emu.edu.tr]
• 3. reddit.com [reddit.com]
• 4. beyondbenign.org [beyondbenign.org]
• 5. Friedel-Crafts Alkylation | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]

troubleshooting low yields in Isopropylcyclopentane synthesis

Welcome to the technical support center for the synthesis of Isopropylcyclopentane. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting low yields and other common issues encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in the synthesis of isopropylcyclopentane?

A1: Low yields in isopropylcyclopentane synthesis can stem from several factors, depending on the chosen synthetic route. The most common issues include:

• Side Reactions: Competing reactions can significantly reduce the formation of the desired product. In Friedel-Crafts alkylation, these can include polyalkylation and carbocation rearrangements. For Grignard-based syntheses, Wurtz coupling is a common side reaction.

• Moisture Contamination: Many reagents used in these syntheses, such as Lewis acids (e.g., AlCl₃) and Grignard reagents, are highly sensitive to moisture. The presence of water can deactivate these reagents and quench the reaction.

• Incomplete Reactions: The reaction may not proceed to completion due to suboptimal conditions, such as incorrect temperature, insufficient reaction time, or poor quality of reagents.

• Product Loss During Workup and Purification: Isopropylcyclopentane is a volatile compound, and significant loss can occur during extraction, solvent removal, and distillation if not performed carefully.

Q2: I am observing the formation of multiple products in my Friedel-Crafts alkylation. What is happening?

A2: The formation of multiple products in a Friedel-Crafts alkylation is a common issue and is often due to:

• Carbocation Rearrangement: The intermediate carbocation can rearrange to a more stable form, leading to a mixture of isomeric products. For instance, the reaction of cyclopentane (B165970) with an isopropyl halide can lead to the formation of n-propylcyclopentane as a byproduct.

• Polyalkylation: The initial product, isopropylcyclopentane, is more reactive than the starting cyclopentane, making it susceptible to further alkylation, resulting in di- and tri-isopropylcyclopentane byproducts.

Q3: My Grignard reaction to synthesize isopropylcyclopentane is not initiating. What should I do?

A3: Difficulty in initiating a Grignard reaction is a frequent problem. The primary cause is often the passivating layer of magnesium oxide on the surface of the magnesium turnings. To overcome this, you can:

• Activate the Magnesium: Use a small crystal of iodine, a few drops of 1,2-dibromoethane, or mechanically crush the magnesium turnings under an inert atmosphere to expose a fresh surface.

• Ensure Anhydrous Conditions: All glassware must be rigorously dried (flame-dried or oven-dried), and anhydrous solvents (typically diethyl ether or THF) must be used.

• Gentle Heating: A small amount of gentle heating can sometimes initiate the reaction, but be cautious of runaway reactions.

Troubleshooting Guides

Low Yield in Friedel-Crafts Alkylation

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Inactive Lewis acid catalyst (e.g., hydrated AlCl₃).	Use fresh, anhydrous aluminum chloride. Store it in a desiccator.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring the reaction progress by GC.
Insufficiently reactive alkylating agent.	Consider using a more reactive precursor like isopropanol (B130326) with a strong acid catalyst or 2-chloropropane.
Formation of Multiple Isomers	Carbocation rearrangement.	Perform the reaction at a lower temperature to favor the kinetic product. Alternatively, consider a different synthetic route that avoids carbocation intermediates, such as acylation followed by reduction.
Formation of High Molecular Weight Byproducts	Polyalkylation.	Use a large excess of cyclopentane relative to the alkylating agent to increase the statistical probability of mono-alkylation.
Darkening or Charring of Reaction Mixture	Reaction is too vigorous, leading to decomposition.	Control the rate of addition of the alkylating agent or catalyst. Perform the reaction at a lower temperature, using an ice bath if necessary.

Low Yield in Grignard Synthesis

Issue	Potential Cause(s)	Recommended Solution(s)
Failure to Initiate	Inactive magnesium surface (MgO layer).	Activate magnesium with iodine, 1,2-dibromoethane, or by mechanical grinding.
Wet glassware or solvent.	Flame-dry all glassware and use anhydrous solvents.
Low Yield of Grignard Reagent	Wurtz coupling side reaction (formation of bicyclopentyl (B158630) or propane).	Add the cyclopentyl halide slowly to the magnesium suspension. Maintain a moderate reaction temperature.
Incomplete reaction.	Ensure sufficient reaction time after the addition of the halide is complete.
Low Yield of Isopropylcyclopentane	Inefficient reaction with the isopropyl source (e.g., acetone).	Ensure the isopropyl source is added slowly at a low temperature (e.g., 0 °C) to control the exothermic reaction.
Product loss during workup.	Use a cooled separatory funnel and minimize the time the product is exposed to atmospheric conditions.

Experimental Protocols

Method 1: Friedel-Crafts Alkylation of Cyclopentane with Isopropanol

This method involves the acid-catalyzed alkylation of cyclopentane with isopropanol.

Materials:

• Cyclopentane

• Isopropanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate solution (saturated)

• Anhydrous Magnesium Sulfate

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclopentane and isopropanol (a molar excess of cyclopentane is recommended, e.g., 5:1).

• Cool the mixture in an ice bath.

• Slowly add concentrated sulfuric acid dropwise with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction progress can be monitored by Gas Chromatography (GC).

• Once the reaction is complete, carefully pour the mixture into a beaker containing ice and water.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and purify the isopropylcyclopentane by fractional distillation.

Quantitative Data (Illustrative):

Parameter	Value
Cyclopentane:Isopropanol Molar Ratio	5:1
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Typical Yield	40-60%

Method 2: Grignard Synthesis from Cyclopentyl Bromide and Acetone (B3395972)

This two-step synthesis involves the formation of a Grignard reagent followed by reaction with acetone and subsequent dehydration and hydrogenation.

Step 1: Synthesis of 2-Cyclopentyl-2-propanol

Materials:

• Magnesium turnings

• Cyclopentyl bromide

• Anhydrous diethyl ether or THF

• Acetone

• Saturated ammonium (B1175870) chloride solution

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place the magnesium turnings.

• Add a small amount of anhydrous diethyl ether and a crystal of iodine to initiate the reaction.

• Add a solution of cyclopentyl bromide in anhydrous diethyl ether dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent in an ice bath.

• Add a solution of dry acetone in anhydrous diethyl ether dropwise with vigorous stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain crude 2-cyclopentyl-2-propanol.

Step 2: Dehydration and Hydrogenation

The crude alcohol can be dehydrated to isopropenylcyclopentane (B2445748) using an acid catalyst (e.g., H₂SO₄) and then hydrogenated (e.g., using H₂/Pd-C) to yield isopropylcyclopentane.

Quantitative Data (Illustrative for Step 1):

Parameter	Value
Molar Ratio (Mg:Cyclopentyl Bromide:Acetone)	1.2 : 1.0 : 1.0
Reaction Temperature	0 °C for acetone addition
Reaction Time	2-3 hours
Typical Yield of Alcohol	70-80%

Visualizations

Troubleshooting Workflow for Low Yield

Technical Support Center: Catalyst Deactivation in the Hydrogenation of Isopropylidene Cyclopentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to catalyst deactivation during the hydrogenation of isopropylidene cyclopentane (B165970).

Frequently Asked Questions (FAQs)

Q1: My hydrogenation of isopropylidene cyclopentane is sluggish or has stalled. What are the likely causes?

A1: A slow or stalled reaction is a common indicator of catalyst deactivation. The primary causes can be categorized as:

• Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen gas can irreversibly bind to the active sites of the catalyst. Common poisons for platinum group metal (PGM) catalysts like palladium and platinum include sulfur compounds (e.g., thiols, sulfides), nitrogen compounds (e.g., amines, amides), carbon monoxide (often an impurity in H₂ gas), and heavy metals.[1]

• Coking/Fouling: Deposition of carbonaceous materials (coke) or polymers on the catalyst surface can block active sites and pores.[2] For sterically hindered olefins like isopropylidene cyclopentane, side reactions such as oligomerization or polymerization on the catalyst surface can be a significant source of fouling.

• Sintering: At elevated temperatures, the fine metal particles of the catalyst can agglomerate into larger particles, leading to a decrease in the active surface area.[3][4] This is a form of thermal degradation and is often irreversible.

• Leaching: The active metal may dissolve into the reaction medium, particularly under acidic or basic conditions or in the presence of complexing agents.

Q2: I am observing the formation of byproducts. What could they be and why are they forming?

A2: During the hydrogenation of isopropylidene cyclopentane, the formation of byproducts can indicate issues with reaction selectivity, which can be linked to catalyst deactivation or suboptimal reaction conditions. Potential byproducts include:

• Isomers: Isomerization of the double bond from the exocyclic to an endocyclic position (e.g., 1-isopropylcyclopentene (B73784) or 3-isopropylcyclopentene) can occur, especially with palladium catalysts.[4][5] These isomers may hydrogenate at different rates, leading to a complex product mixture.

• Oligomers/Polymers: The reactive nature of the olefin, particularly under certain catalytic conditions, can lead to the formation of dimers, trimers, or higher molecular weight polymers, which can also contribute to catalyst fouling.

Q3: How can I minimize catalyst deactivation during my experiments?

A3: To prolong the life of your catalyst, consider the following preventative measures:

• Feedstock Purification: Ensure the purity of your isopropylidene cyclopentane, solvent, and hydrogen gas. Use purification methods like distillation, filtration through activated carbon or alumina, or specialized gas purifiers to remove potential poisons.

• Optimize Reaction Conditions:

  • Temperature: Use the lowest temperature that allows for a reasonable reaction rate to minimize sintering and side reactions.

  • Pressure: Higher hydrogen pressures can sometimes suppress coking by favoring hydrogenation over side reactions.

  • Agitation: Ensure efficient stirring to improve mass transfer of hydrogen to the catalyst surface and prevent localized overheating.

• Catalyst Selection: Choose a catalyst that is robust for your reaction conditions. For sterically hindered olefins, bimetallic catalysts (e.g., Pt-Ni) have shown promise in improving reactivity and stability.[3]

Q4: Is it possible to regenerate a deactivated catalyst?

A4: Catalyst regeneration is possible for certain types of deactivation:

• Coking/Fouling: Coked catalysts can often be regenerated by a controlled oxidation (calcination) in a dilute oxygen/inert gas stream to burn off the carbon deposits.[6] Care must be taken to control the temperature to avoid sintering.

• Poisoning: Regeneration from poisoning is more challenging and depends on the nature of the poison. In some cases, washing with specific solvents or chemical treatments can remove the poison. For example, a mild oxidative treatment followed by reduction may restore activity.[6]

• Sintering: Sintering is generally considered irreversible.[3][4]

Troubleshooting Guides

Issue 1: Low or No Conversion

Possible Cause	Troubleshooting Steps
Catalyst Poisoning	1. Analyze starting materials (substrate, solvent) and hydrogen for common poisons (S, N, CO).2. Purify feedstock and repeat the reaction with fresh catalyst.3. If a specific poison is identified, consider using a guard bed to remove it before the reactor.
Coking/Fouling	1. Characterize the spent catalyst for carbon deposition (e.g., via TGA or elemental analysis).2. Attempt regeneration by calcination.3. Optimize reaction conditions: lower temperature, higher H₂ pressure, or change solvent.
Sintering	1. Characterize the spent catalyst for changes in metal particle size (e.g., via TEM or chemisorption).2. If sintering is confirmed, operate at a lower reaction temperature in subsequent runs.3. Consider a catalyst with a more thermally stable support.
Insufficient Catalyst Activity	1. Increase catalyst loading.2. Ensure proper catalyst activation (pre-reduction) if required.3. For sterically hindered olefins, consider a more active catalyst (e.g., Pt-based instead of Pd-based, or a bimetallic catalyst).[3]

Issue 2: Poor Selectivity (Isomerization)

Possible Cause	Troubleshooting Steps
Catalyst-Mediated Isomerization	1. Switch from a palladium-based catalyst to a platinum-based catalyst, as platinum is generally less prone to causing isomerization.[7] 2. Modify reaction conditions: lower temperature and shorter reaction times may favor hydrogenation over isomerization.
Acidic or Basic Sites on Support	1. Use a neutral catalyst support (e.g., carbon, α-alumina) instead of acidic supports like γ-alumina.2. Neutralize the support by washing before catalyst preparation.

Data Presentation

Table 1: Illustrative Performance of Common Catalysts in Hindered Olefin Hydrogenation

Catalyst	Typical Loading (wt%)	Temperature (°C)	H₂ Pressure (bar)	Time (h)	Conversion (%)	Selectivity to Saturated Product (%)	Notes
5% Pd/C	1-5	25-80	1-50	4-24	80-99	>95	Prone to isomerization of the double bond.[4][5]
5% Pt/C	1-5	25-80	1-50	2-12	>95	>99	Generally more active and less prone to isomerization than Pd/C.[7]
Raney Ni	5-10	50-150	50-100	6-24	>90	>98	Requires higher temperatures and pressures; potential for leaching.
Pt-Ni/SiO₂	1-5	25-60	10-40	2-8	>99	>99	Bimetallic catalyst showing high activity for hindered olefins.[3]

Note: This table provides illustrative data based on general knowledge of olefin hydrogenation. Actual results will vary depending on the specific experimental conditions and the purity of the reagents.

Experimental Protocols

Protocol 1: Slurry-Phase Hydrogenation of Isopropylidene Cyclopentane and Catalyst Reusability Test

• Reactor Setup:

  • Use a high-pressure batch reactor equipped with a magnetic stirrer, gas inlet, sampling port, and temperature and pressure controls.

• Catalyst Preparation:

  • Weigh the desired amount of catalyst (e.g., 5% Pd/C) and add it to the reactor vessel under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Procedure:

  • Add the solvent (e.g., ethanol, ethyl acetate) and the substrate, isopropylidene cyclopentane, to the reactor.

  • Seal the reactor and purge several times with nitrogen, followed by several purges with hydrogen to ensure an inert atmosphere is replaced by hydrogen.

  • Pressurize the reactor to the desired hydrogen pressure and begin stirring at a high rate (e.g., >1000 rpm) to ensure good gas-liquid-solid mixing.

  • Heat the reactor to the desired temperature.

  • Monitor the reaction progress by taking samples periodically and analyzing them by GC or GC-MS.

• Catalyst Reusability Test:

  • Upon reaction completion, cool the reactor, release the pressure, and purge with nitrogen.

  • Filter the catalyst from the reaction mixture under an inert atmosphere.

  • Wash the recovered catalyst with fresh solvent and dry it under vacuum.

  • Reuse the catalyst in a subsequent hydrogenation run under identical conditions to assess its stability and any loss in activity.

Protocol 2: Characterization of a Deactivated Catalyst

• Sample Preparation:

  • Carefully recover the spent catalyst from the reactor.

  • Wash the catalyst with a suitable solvent to remove adsorbed reactants and products.

  • Dry the catalyst under vacuum at a low temperature.

• Analytical Techniques:

  • Thermogravimetric Analysis (TGA): Heat the catalyst in an inert atmosphere followed by a switch to an oxidizing atmosphere to determine the amount of coke deposition.

  • Transmission Electron Microscopy (TEM): Image the catalyst to determine the metal particle size distribution and identify any sintering.

  • Inductively Coupled Plasma (ICP-OES/MS): Digest a sample of the spent catalyst to determine the metal content and quantify any leaching that may have occurred.

  • Chemisorption: Use techniques like H₂ or CO pulse chemisorption to measure the active metal surface area and compare it to the fresh catalyst.

  • X-ray Photoelectron Spectroscopy (XPS): Analyze the surface of the catalyst to identify the presence of poisons and determine the oxidation state of the metal.

Mandatory Visualizations

Catalyst Deactivation Pathways

Caption: Main pathways of catalyst deactivation in hydrogenation reactions.

Troubleshooting Workflow for Low Conversion

Caption: Decision-making workflow for troubleshooting low conversion issues.

Experimental Workflow for Catalyst Deactivation Study

Caption: Workflow for studying catalyst deactivation through reuse experiments.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium Hydride Promoted Stereoselective Isomerization of Unactivated Di(exo)methylenes to Endocyclic Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic Studies of Pd(II)-Catalyzed E/Z Isomerization of Unactivated Alkenes: Evidence for a Monometallic Nucleopalladation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deactivation and regeneration of carbon supported Pt and Ru catalysts in aqueous phase hydrogenation of 2-pentanone - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Isopropylcyclopentane

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of solvent impurities from Isopropylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in commercial grades of Isopropylcyclopentane?

A1: Commercial Isopropylcyclopentane (typically ≥98% purity) may contain several types of impurities. These can include:

• Structural Isomers: Other C8 hydrocarbons such as n-octane, isooctane, and other branched alkanes, as well as other cycloalkanes.[1][2]

• Related Hydrocarbons: Remnants from the manufacturing process, which could include C7 or C9 hydrocarbons.

• Aromatic Compounds: Trace amounts of benzene, toluene, or other aromatic solvents may be present.

• Polar Impurities: Water is a common impurity. Peroxides can also form upon storage in the presence of air and light.[3][4]

• Unsaturated Hydrocarbons: Alkenes may be present in small quantities.

Q2: What is the most suitable method for removing water from Isopropylcyclopentane?

A2: For removing small amounts of dissolved water from the non-polar Isopropylcyclopentane, using a drying agent is effective. Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) are commonly used. The solvent is stirred over the drying agent and then filtered. For larger quantities or for achieving very low water content, azeotropic distillation may be considered if an appropriate azeotrope-forming entrainer is used.

Q3: How can I remove peroxide impurities from Isopropylcyclopentane?

A3: Peroxides can be hazardous, especially if the solvent is to be distilled.[3] They can be removed by washing the Isopropylcyclopentane with an acidified ferrous sulfate solution. A common procedure involves preparing a solution of ferrous sulfate in dilute sulfuric acid and shaking it with the solvent in a separatory funnel.[5][6][7] After separation of the aqueous layer, the Isopropylcyclopentane should be washed with water to remove any residual acid and then dried.

Q4: When should I choose fractional distillation over simple distillation?

A4: Fractional distillation is necessary when the boiling points of the components you want to separate are close to each other (generally less than a 70°C difference).[8] Since many of the likely hydrocarbon impurities in Isopropylcyclopentane are its own isomers with similar boiling points, fractional distillation is the more appropriate choice for achieving high purity.[9][10][11][12] Simple distillation is only effective for separating liquids with significantly different boiling points (e.g., separating a non-volatile impurity from a volatile solvent).[13]

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
Poor Separation of Components	Inefficient column packing or insufficient column length (not enough theoretical plates).	Ensure the fractionating column is packed correctly and is of an appropriate length for the boiling point difference of the mixture.
Reflux ratio is too low.	Increase the reflux ratio to allow for better equilibration between the liquid and vapor phases in the column.
Distillation rate is too fast.[8]	Reduce the heating rate to allow for a gradual temperature gradient to establish in the column.[8]
Temperature Fluctuations at the Thermometer	Unstable heating of the distillation flask.	Use a heating mantle with a stirrer for even heating.
Formation of an azeotrope.	Check for known azeotropes of Isopropylcyclopentane with the suspected impurities. If an azeotrope is forming, another purification method may be necessary.
Column Flooding	Excessive boiling rate.[14]	Reduce the heat input to the distillation flask.[14]
Constriction in the column or condenser.	Check for any blockages and ensure the apparatus is assembled correctly.

Adsorption Chromatography

Problem	Possible Cause	Solution
Poor Separation of Isopropylcyclopentane and Non-polar Impurities	The chosen eluent is too polar.	Use a less polar eluent or a gradient of increasing polarity, starting with a very non-polar solvent like hexane.
The column is overloaded with the sample.	Use a larger column or reduce the amount of sample loaded.
Cracking or Channeling of the Stationary Phase	Improper packing of the column.	Pack the column using a slurry method to ensure a homogenous and dense packing.
The column has run dry.	Do not let the solvent level drop below the top of the stationary phase.
Irreversible Adsorption of Compound	The compound is too polar for the chosen stationary phase and eluent.	This is unlikely for Isopropylcyclopentane and its typical impurities on silica (B1680970) gel, but if highly polar impurities are present, they may be strongly retained.

Data Presentation

Table 1: Boiling Points of Isopropylcyclopentane and Potential C8 Isomer Impurities

This table provides the boiling points of Isopropylcyclopentane and some of its C8 isomers, which are common impurities. This data is crucial for planning purification by fractional distillation.

Compound	Boiling Point (°C)
Isopropylcyclopentane	126 [7]
n-Octane	125.7[2]
2-Methylheptane	117.6
3-Methylheptane	119.5
4-Methylheptane	117.9
2,2,4-Trimethylpentane (Isooctane)	99.2[5]
Cyclooctane	149[9]

Note: The closer the boiling point of an impurity is to Isopropylcyclopentane, the more theoretical plates (i.e., a more efficient fractionating column) will be required for separation.

Table 2: Illustrative Gas Chromatography (GC) Retention Times for Isopropylcyclopentane and Potential Impurities

This table provides estimated retention times on a common non-polar GC column. Actual retention times will vary based on the specific instrument, column, and operating conditions.

Compound	Boiling Point (°C)	Estimated Retention Time (min) on a DB-1 column
2,2,4-Trimethylpentane (Isooctane)	99.2[5]	5.2
n-Heptane	98.4	5.5
Toluene	110.6	6.8
n-Octane	125.7[2]	8.5
Isopropylcyclopentane	126 [7]	8.7
Cyclooctane	149[9]	10.2

Assumptions for Estimated Retention Times: 30m x 0.25mm ID DB-1 column, 0.25µm film thickness. Oven program: 40°C for 2 min, then ramp to 150°C at 10°C/min. Helium carrier gas at a constant flow of 1 mL/min. Retention time generally correlates with boiling point on a non-polar column.[15]

Experimental Protocols

Protocol 1: Purification of Isopropylcyclopentane by Fractional Distillation

This protocol describes the removal of hydrocarbon impurities with similar boiling points.

1. Apparatus Setup:

• Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.
• Ensure all glassware is dry.
• Use a heating mantle with a magnetic stirrer for the distillation flask.

2. Procedure:

• Add the impure Isopropylcyclopentane and a few boiling chips or a magnetic stir bar to the round-bottom flask.
• Begin heating the flask gently.
• Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation.
• Monitor the temperature at the distillation head. The initial fractions will likely contain lower-boiling impurities.
• Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure Isopropylcyclopentane (126°C).
• Stop the distillation before the flask runs dry to prevent the concentration of potentially explosive peroxides.[3]

3. Analysis:

• Analyze the collected fractions by gas chromatography (GC) to determine their purity.

Protocol 2: Removal of Polar Impurities by Liquid-Liquid Extraction

This protocol is for removing water-soluble impurities like acids or bases.

1. Apparatus and Reagents:

• Separatory funnel
• Beakers or Erlenmeyer flasks
• Deionized water
• Saturated sodium bicarbonate solution (if acidic impurities are suspected)
• Dilute hydrochloric acid (if basic impurities are suspected)
• Saturated sodium chloride solution (brine)
• Anhydrous magnesium sulfate or sodium sulfate

2. Procedure:

• Place the impure Isopropylcyclopentane in a separatory funnel.
• Add an equal volume of deionized water, stopper the funnel, and shake gently, venting frequently to release any pressure.[16]
• Allow the layers to separate. Drain the lower aqueous layer.
• (Optional) If acidic impurities are present, wash with saturated sodium bicarbonate solution. If basic impurities are present, wash with dilute hydrochloric acid.[17]
• Wash the organic layer with brine to help break any emulsions and to begin the drying process.
• Drain the Isopropylcyclopentane into a clean, dry flask and add a small amount of anhydrous magnesium sulfate or sodium sulfate. Swirl the flask and let it stand for 10-15 minutes.
• Filter the dried Isopropylcyclopentane to remove the drying agent.

Protocol 3: Purification by Adsorption Chromatography

This protocol is suitable for removing more polar impurities from Isopropylcyclopentane.

1. Apparatus and Reagents:

• Chromatography column
• Silica gel (60-200 mesh)
• Hexane (or another non-polar solvent) as the eluent
• Sand
• Collection flasks or test tubes

2. Procedure:

• Prepare the column by packing it with silica gel using a slurry method with hexane.
• Add a thin layer of sand on top of the silica gel to protect the surface.
• Carefully load a concentrated solution of the impure Isopropylcyclopentane onto the top of the column.
• Elute the column with hexane, collecting fractions. Isopropylcyclopentane, being non-polar, will move quickly through the column.[18][19]
• More polar impurities will be retained on the silica gel and will elute later or not at all with a non-polar eluent.
• Combine the fractions containing pure Isopropylcyclopentane.
• Remove the solvent by rotary evaporation.

3. Analysis:

• Monitor the separation using thin-layer chromatography (TLC) or analyze the collected fractions by GC.

Mandatory Visualizations

Caption: Experimental workflow for the purification of Isopropylcyclopentane.

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hydrocarbon - Stereoisomers, Structures, Reactions | Britannica [britannica.com]
• 3. my.alfred.edu [my.alfred.edu]
• 4. uwyo.edu [uwyo.edu]
• 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 6. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 7. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]
• 8. Purification [chem.rochester.edu]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Cycloalkane - Wikipedia [en.wikipedia.org]
• 13. Fractional distillation - Wikipedia [en.wikipedia.org]
• 14. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
• 15. gcms.cz [gcms.cz]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. columbia.edu [columbia.edu]
• 18. Adsorption Chromatography - Creative BioMart [creativebiomart.net]
• 19. byjus.com [byjus.com]

Isopropylcyclopentane Stability Under Diverse Reaction Conditions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the stability of isopropylcyclopentane under various experimental conditions. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to assist in your research and development activities.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving isopropylcyclopentane.

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected Side Products in Catalytic Reactions	- Isomerization: Isopropylcyclopentane can isomerize to form dimethylcyclohexanes, especially in the presence of Lewis acids like aluminum chloride.[1] - Dehydrogenation: At elevated temperatures with catalysts like platinum, dehydrogenation to form aromatic compounds can occur. - Cracking: High temperatures and certain catalysts can lead to the breaking of C-C bonds, resulting in smaller hydrocarbon fragments.	- Carefully select a catalyst that is selective for the desired reaction and operate at the lowest effective temperature. - For reactions sensitive to isomerization, avoid strong Lewis acid catalysts. - Analyze the product mixture thoroughly using techniques like GC-MS to identify byproducts and understand competing reaction pathways.
Low or No Reactivity	- Steric Hindrance: The isopropyl group can sterically hinder reactions at the cyclopentane (B165970) ring. - Inert Nature: As a cycloalkane, isopropylcyclopentane is generally unreactive under mild conditions.[2]	- Employ more forcing reaction conditions (higher temperature, pressure, or more active catalyst), while monitoring for degradation. - Consider alternative synthetic routes that utilize a more reactive starting material.
Product Degradation During Workup or Purification	- Peroxide Formation: While less common for alkanes than ethers, prolonged exposure to air and light can potentially lead to peroxide formation, which can be reactive. - Acid/Base Sensitivity of Products: The desired products of a reaction involving isopropylcyclopentane may be sensitive to acidic or basic conditions during extraction or chromatography.	- Store isopropylcyclopentane and its reaction mixtures under an inert atmosphere (e.g., nitrogen or argon) and protect from light. - Use neutralized workup procedures and choose appropriate chromatographic supports (e.g., neutral alumina (B75360) instead of silica (B1680970) gel for acid-sensitive compounds).
Inconsistent Reaction Outcomes	- Catalyst Deactivation: The catalyst may be poisoned by impurities in the starting material or solvent, or it may sinter at high temperatures. - Variable Purity of Isopropylcyclopentane: Impurities in the starting material can interfere with the reaction.	- Ensure the purity of isopropylcyclopentane and all solvents and reagents. Consider passing solvents through a column of activated alumina to remove impurities. - If using a heterogeneous catalyst, consider pre-treatment (e.g., reduction of a platinum catalyst) and monitor its activity over time.

Frequently Asked Questions (FAQs)

Q1: At what temperature does isopropylcyclopentane begin to thermally decompose?

Q2: Is isopropylcyclopentane stable to common oxidizing and reducing agents?

A2: Isopropylcyclopentane is generally stable to common, mild oxidizing and reducing agents. However, strong oxidizing agents, especially at elevated temperatures, can lead to oxidation. Studies on the oxidation of cyclopentane and methylcyclopentane (B18539) show that reaction proceeds via H-atom abstraction to form various oxygenated products.[5] It is resistant to catalytic reduction under typical hydrogenation conditions (e.g., H₂/Pd) unless very high temperatures and pressures are used, which may lead to ring-opening.

Q3: What are the expected products of catalytic reforming of isopropylcyclopentane?

A3: Catalytic reforming of alkyl cyclopentanes, a process used in the petroleum industry to increase octane (B31449) number, typically results in dehydroisomerization to form aromatic compounds.[6][7] For isopropylcyclopentane, the expected major products would be xylenes (B1142099) and ethylbenzene.

Q4: How can I monitor the degradation of isopropylcyclopentane during an experiment?

A4: The most effective method for monitoring the degradation of isopropylcyclopentane and the formation of products is gas chromatography-mass spectrometry (GC-MS).[8][9] This technique allows for the separation and identification of volatile organic compounds, including isomers and degradation products. For real-time analysis of gas-phase reactions, techniques like online mass spectrometry can be employed.

Q5: What are the primary safety concerns when working with isopropylcyclopentane at high temperatures and pressures?

A5: Isopropylcyclopentane is a flammable liquid and its vapors can form explosive mixtures with air.[10] When working at high temperatures and pressures, it is crucial to use appropriate pressure-rated equipment and to take precautions against static discharge.[11] Experiments should be conducted in a well-ventilated area, and appropriate personal protective equipment, including flame-retardant clothing, should be worn. Ensure that a pressure relief system is in place for any closed-system high-pressure reactions.

Quantitative Data Summary

The following table summarizes available quantitative data on the stability and reactivity of isopropylcyclopentane and related compounds.

Parameter	Compound	Condition	Value	Reference(s)
Isomerization Activation Energy	Isopropylcyclopentane	Liquid-phase, AlCl₃ catalyst	11.2 kcal/mol	[1]
Isomerization Apparent A-factor	Isopropylcyclopentane	Liquid-phase, AlCl₃ catalyst	4.7 x 10⁴ sec⁻¹	[1]
Onset of Thermo-oxidative Degradation	1,2,4-tris(2-octyldodecyl) cyclopentane	Thermogravimetric analysis in air	~250 °C	[3]
Thermal Decomposition Activation Energy (Ea)	1,3,5-triisopropylcyclohexane (B12002370)	350 - 425 °C, stainless-steel ampule reactors	279 kJ/mol	[4]
Thermal Decomposition Arrhenius A-factor	1,3,5-triisopropylcyclohexane	350 - 425 °C, stainless-steel ampule reactors	5.67 x 10¹⁶ s⁻¹	[4]
Heat of Combustion (per CH₂ group)	Cyclopentane	-	658.7 kJ/mol	[3]

Experimental Protocols

Protocol 1: Isomerization of Isopropylcyclopentane

This protocol is adapted from the study of the liquid-phase isomerization of isopropylcyclopentane in the presence of aluminum chloride.[1]

Objective: To determine the rate of isomerization of isopropylcyclopentane to dimethylcyclohexanes.

Materials:

• Isopropylcyclopentane (>99% purity)

• Anhydrous aluminum chloride (AlCl₃)

• Inert solvent (e.g., hexane)

• Quenching solution (e.g., cooled dilute HCl)

• Drying agent (e.g., anhydrous sodium sulfate)

• Internal standard for GC analysis (e.g., n-octane)

Equipment:

• Jacketed glass reactor with magnetic stirrer and temperature control

• Sampling device

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Set the reactor to the desired temperature (e.g., 25°C).

• Charge the reactor with a known amount of isopropylcyclopentane and solvent.

• Add a known amount of anhydrous AlCl₃ to initiate the reaction.

• Start the stirrer and begin timing the reaction.

• At regular intervals, withdraw a small aliquot of the reaction mixture.

• Immediately quench the aliquot in a vial containing the cooled dilute HCl solution to stop the reaction.

• Add a known amount of the internal standard to the quenched sample.

• Extract the organic layer, dry it with anhydrous sodium sulfate, and analyze by GC-FID.

• Quantify the disappearance of isopropylcyclopentane and the appearance of dimethylcyclohexane isomers relative to the internal standard.

• Plot the concentration of isopropylcyclopentane versus time to determine the reaction kinetics.

Protocol 2: Thermal Stress Testing

This is a general protocol for evaluating the thermal stability of isopropylcyclopentane, based on methodologies for hydrocarbon fuels.[12]

Objective: To determine the temperature at which significant thermal degradation of isopropylcyclopentane occurs and to identify the degradation products.

Materials:

• Isopropylcyclopentane (>99% purity)

• High-purity nitrogen or argon

Equipment:

• High-pressure, high-temperature reactor (e.g., a stainless steel autoclave or a flow reactor)

• Temperature and pressure controllers and monitors

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Place a known amount of isopropylcyclopentane into the reactor.

• Seal the reactor and purge with an inert gas to remove oxygen.

• Pressurize the reactor with the inert gas to the desired pressure.

• Heat the reactor to the target temperature (e.g., starting at 200°C and increasing in increments for subsequent experiments).

• Hold the reactor at the set temperature for a specified duration (e.g., 1-8 hours).

• After the specified time, cool the reactor to room temperature.

• Carefully vent the reactor and collect liquid and gas samples.

• Analyze the liquid sample by GC-MS to identify and quantify any degradation products.

• Analyze the gas sample by GC with a thermal conductivity detector (TCD) or FID to identify light hydrocarbon products.

• Compare the chromatograms of the stressed sample to that of the unstressed starting material to assess the extent of degradation.

Visualizations

Caption: Workflow for Thermal Stability Testing of Isopropylcyclopentane.

Caption: Degradation Pathways of Isopropylcyclopentane under Different Conditions.

References

• 1. fiveable.me [fiveable.me]
• 2. caprysses.fr [caprysses.fr]
• 3. 4.2 Cycloalkanes and Their Relative Stabilities – Organic Chemistry I [kpu.pressbooks.pub]
• 4. Thermal Decomposition Kinetics of 1,3,5-Triisopropylcyclohexane | NIST [nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 7. researchgate.net [researchgate.net]
• 8. pragolab.cz [pragolab.cz]
• 9. Advanced GC-MS Blog Journal: Hydrocarbon Isomers - Why Aren't They Analyzed [blog.avivanalytical.com]
• 10. cpchem.com [cpchem.com]
• 11. airgas.com [airgas.com]
• 12. academic.oup.com [academic.oup.com]

preventing isomerization during Isopropylcyclopentane synthesis

Welcome to the technical support center for isopropylcyclopentane synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing isopropylcyclopentane?

A1: The main synthetic routes to isopropylcyclopentane include:

• Friedel-Crafts Alkylation: This method involves the reaction of a cyclopentane (B165970) or cyclopentene (B43876) with an isopropylating agent (e.g., isopropyl halide, isopropanol, or propene) in the presence of a Lewis acid catalyst.[1] However, this method is susceptible to carbocation rearrangements, leading to isomer formation.[2][3]

• Grignard Synthesis: A more controlled approach involves the reaction of a cyclopentanone (B42830) with an isopropyl Grignard reagent (e.g., isopropylmagnesium bromide) to form 1-isopropylcyclopentanol, followed by dehydration and hydrogenation to yield isopropylcyclopentane.[4][5][6] This method avoids the issue of carbocation rearrangement.

• Alkylation of Cyclopentadiene (B3395910): Isopropylcyclopentadiene can be synthesized by the alkylation of cyclopentadiene, which can then be hydrogenated to the desired product.[7][8]

Q2: Why is isomerization a common problem in isopropylcyclopentane synthesis, particularly with Friedel-Crafts alkylation?

A2: Isomerization is a significant issue in Friedel-Crafts alkylation due to the formation of carbocation intermediates.[9] When attempting to introduce an isopropyl group, a primary or secondary carbocation may initially form. This carbocation can then rearrange via a hydride shift to a more stable tertiary carbocation, leading to the formation of undesired structural isomers.[3][10]

Q3: How can I prevent or minimize isomerization during Friedel-Crafts alkylation?

A3: To minimize isomerization, consider the following strategies:

• Use Friedel-Crafts Acylation: Instead of alkylation, perform a Friedel-Crafts acylation using acetyl chloride to form acetylcyclopentane. The resulting acylium ion is resonance-stabilized and does not rearrange.[2][11] The ketone can then be reduced to the desired alkyl group.

• Control Reaction Temperature: Lower reaction temperatures generally suppress carbocation rearrangements.[12][13]

• Select Appropriate Catalysts: The choice of catalyst can influence selectivity. Heterogeneous catalysts such as certain zeolites or solid acids may offer better control over the reaction and reduce isomerization compared to traditional Lewis acids like AlCl₃.[14][15]

Q4: What are the advantages of using a Grignard-based synthesis?

A4: The Grignard synthesis route offers better control over the final product structure. By reacting cyclopentanone with an isopropyl Grignard reagent, the isopropyl group is directly attached to the desired carbon atom, preventing the possibility of rearrangement that is common in Friedel-Crafts alkylation.[4][16]

Q5: How can I confirm the isomeric purity of my isopropylcyclopentane product?

A5: The isomeric purity of your product can be determined using analytical techniques such as:

• Gas Chromatography (GC)

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR)

• Mass Spectrometry (MS)

These methods can separate and identify different isomers present in your sample, allowing for quantification of the desired product and any impurities.[17][18]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of isopropylcyclopentane and presence of multiple isomers	Carbocation rearrangement during Friedel-Crafts alkylation.	1. Switch to a Friedel-Crafts acylation followed by reduction.[3] 2. Lower the reaction temperature.[13] 3. Explore the use of milder or heterogeneous catalysts (e.g., zeolites).[15] 4. Consider an alternative synthesis route, such as the Grignard reaction.[4]
Formation of polyalkylated byproducts	The initial alkylation product is more reactive than the starting material, leading to further alkylation.	1. Use a large excess of the cyclopentane starting material to favor mono-alkylation. 2. Friedel-Crafts acylation is not prone to polyacylation because the acyl group deactivates the ring.[2]
Reaction fails to proceed (Friedel-Crafts)	1. The cyclopentane ring is deactivated by a substituent. 2. The catalyst is poisoned or inactive.	1. Ensure the starting cyclopentane derivative does not have strongly deactivating groups.[2] 2. Use a fresh, anhydrous catalyst and ensure all reagents and glassware are dry.
Difficulty in separating isopropylcyclopentane from its isomers	Isomers often have very similar physical properties (e.g., boiling points).	1. Utilize high-resolution preparative gas chromatography. 2. Consider fractional distillation under carefully controlled conditions. 3. For some isomers, crystallization techniques might be effective.[19][20]

Experimental Protocols

Protocol 1: Synthesis of Isopropylcyclopentane via Friedel-Crafts Acylation and Reduction

Step 1: Friedel-Crafts Acylation of Cyclopentane

• To a stirred solution of anhydrous aluminum chloride (AlCl₃) in an inert solvent (e.g., dichloromethane) under a nitrogen atmosphere, add acetyl chloride dropwise at 0 °C.

• After the formation of the acylium ion complex, add cyclopentane dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at room temperature for several hours until completion (monitored by GC).

• Quench the reaction by slowly pouring it over crushed ice and hydrochloric acid.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain acetylcyclopentane.

Step 2: Clemmensen or Wolff-Kishner Reduction of Acetylcyclopentane

• Clemmensen Reduction: Reflux the acetylcyclopentane with amalgamated zinc and concentrated hydrochloric acid.

• Wolff-Kishner Reduction: Heat the acetylcyclopentane with hydrazine (B178648) hydrate (B1144303) and a strong base (e.g., potassium hydroxide) in a high-boiling solvent like diethylene glycol.

• After the reduction is complete, isolate the isopropylcyclopentane by extraction with a suitable solvent (e.g., ether).

• Wash the organic layer, dry it, and purify the product by distillation.

Protocol 2: Synthesis of Isopropylcyclopentane via Grignard Reaction

Step 1: Preparation of Isopropylmagnesium Bromide

• In a flame-dried flask under a nitrogen atmosphere, add magnesium turnings and a small crystal of iodine.

• Add a solution of 2-bromopropane (B125204) in anhydrous diethyl ether dropwise to initiate the reaction.

• Once the reaction starts, add the remaining 2-bromopropane solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Cyclopentanone

• Cool the Grignard reagent to 0 °C and add a solution of cyclopentanone in anhydrous diethyl ether dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product, 1-isopropylcyclopentanol, with diethyl ether. Wash the organic layers, dry, and remove the solvent.

Step 3: Dehydration and Hydrogenation

• Dehydrate the 1-isopropylcyclopentanol by heating with a strong acid (e.g., sulfuric acid or phosphoric acid) or by passing its vapors over heated alumina (B75360) to form isopropylcyclopentene.

• Hydrogenate the resulting isopropylcyclopentene using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to obtain isopropylcyclopentane.

• Purify the final product by distillation.

Visualizations

Caption: Isomerization pathway in Friedel-Crafts alkylation.

Caption: Comparison of Friedel-Crafts alkylation and acylation pathways.

Caption: Workflow for isopropylcyclopentane synthesis via Grignard reaction.

References

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. gauthmath.com [gauthmath.com]
• 5. Solved What reagent(s) are necessary to prepare | Chegg.com [chegg.com]
• 6. benchchem.com [benchchem.com]
• 7. CN108840787B - Preparation method of junenol intermediate isopropyl cyclopentadiene - Google Patents [patents.google.com]
• 8. US3255267A - Alkylation of cyclopentadienes - Google Patents [patents.google.com]
• 9. quora.com [quora.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 12. Low-temperature autooxidation of cyclopentanone and 3-pentanone: the critical role of competing radical chain branching and chain inhibiting pathways - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. sylzyhg.com [sylzyhg.com]
• 14. Development of highly efficient Friedel–Crafts alkylations with alcohols using heterogeneous catalysts under continuous-flow conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dc.etsu.edu [dc.etsu.edu]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. For the compound 1-ethyl-3-isopropylcyclopentane(c) What is the s... | Study Prep in Pearson+ [pearson.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]

Technical Support Center: Isopropylcyclopentane Production Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in scaling up the production of Isopropylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up Isopropylcyclopentane synthesis from lab to pilot or industrial scale?

A1: Scaling up Isopropylcyclopentane production introduces several challenges that are often not apparent at the laboratory scale.[1][2] Key issues include:

• Reaction Kinetics and Heat Management: Exothermic reactions can become difficult to control in larger reactors, potentially leading to side reactions and impurities.[2]

• Mass Transfer Limitations: Inadequate mixing in large vessels can result in localized concentration gradients, affecting reaction rates and product distribution.[1][3]

• Byproduct Formation: Side reactions, such as the formation of isomers or oligomers, may become more prevalent at larger scales.

• Purification and Isolation: Separation of Isopropylcyclopentane from unreacted starting materials and byproducts can be complex and require significant process optimization.[4]

• Catalyst Deactivation: Catalysts used in the synthesis may exhibit different activity and stability profiles at larger scales due to thermal stress or impurities in the feed.[5][6][7]

• Safety and Handling: Isopropylcyclopentane is a flammable liquid, and handling large quantities requires stringent safety protocols and specialized equipment.[8][9][10]

Q2: Which synthesis routes for Isopropylcyclopentane are most amenable to large-scale production?

A2: Several synthetic routes to Isopropylcyclopentane have been reported.[11] For large-scale production, the most viable routes typically involve readily available starting materials and catalysts, with straightforward workup procedures. A common approach is the alkylation of cyclopentane (B165970) or its derivatives with an isopropylating agent. Another method involves the hydrogenation of isopropylcyclopentene. The choice of route will depend on factors such as cost of raw materials, catalyst availability, and desired purity of the final product.

Q3: What are the critical process parameters to monitor during the scale-up of Isopropylcyclopentane synthesis?

A3: To ensure a robust and reproducible process, it is crucial to monitor and control several key parameters:

• Temperature: Precise temperature control is essential to manage reaction kinetics and minimize the formation of thermal degradation products.

• Pressure: For reactions involving gaseous reagents or byproducts, maintaining the correct pressure is critical for safety and reaction efficiency.

• Reactant and Catalyst Feed Rates: Accurate control over the addition of reactants and catalysts ensures consistent reaction conditions.

• Mixing Efficiency: Proper agitation is necessary to ensure homogeneity and efficient mass and heat transfer.[3]

• pH: In aqueous workups, controlling the pH is important for efficient separation and to prevent product degradation.

Troubleshooting Guides

Issue 1: Low Yield of Isopropylcyclopentane

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Increase reaction time.- Gradually increase reaction temperature while monitoring for byproduct formation.- Ensure efficient mixing to overcome mass transfer limitations.[1][3]
Catalyst Deactivation	- Analyze the catalyst for signs of poisoning or coking.[6][7]- Regenerate the catalyst according to the manufacturer's protocol or replace it with a fresh batch.- Ensure the purity of starting materials to avoid introducing catalyst poisons.
Side Reactions	- Optimize reaction conditions (temperature, pressure, stoichiometry) to favor the desired product.- Investigate alternative catalysts with higher selectivity.
Losses during Workup/Purification	- Optimize extraction and distillation procedures to minimize product loss.- Ensure complete phase separation during aqueous washes.

Issue 2: High Levels of Impurities in the Final Product

Possible Cause	Troubleshooting Steps
Isomer Formation	- Adjust reaction conditions to control the regioselectivity of the alkylation step.- Employ purification techniques with high resolving power, such as fractional distillation or preparative chromatography.[4][12]
Unreacted Starting Materials	- Drive the reaction to completion by using a slight excess of one reactant or by extending the reaction time.- Optimize the purification process to efficiently remove starting materials.
Solvent Contamination	- Ensure complete removal of solvents during the final purification steps.- Use high-purity solvents to avoid introducing contaminants.
Byproducts from Side Reactions	- Identify the structure of the byproducts to understand their formation mechanism.- Modify reaction conditions to suppress the formation of these byproducts.

Data Presentation

Table 1: Physical Properties of Isopropylcyclopentane

Property	Value
Molecular Formula	C8H16[13]
Molecular Weight	112.21 g/mol [13]
Boiling Point	126 °C[13]
Melting Point	-111.36 °C[13]
Flash Point	14.1 °C[13]
Density	0.78 g/cm³[13]
Vapor Pressure	14.9 mmHg at 25°C[13]
Refractive Index	1.4235[13]

Experimental Protocols

Protocol: Scale-Up of Isopropylcyclopentane Synthesis via Friedel-Crafts Alkylation of Cyclopentane

This protocol outlines a general procedure for the synthesis of Isopropylcyclopentane. Disclaimer: This is a hypothetical protocol and must be adapted and optimized for specific laboratory and pilot plant conditions. All work should be conducted by qualified personnel in a suitable chemical fume hood with appropriate personal protective equipment.

1. Materials and Equipment:

• Cyclopentane

• Isopropyl chloride (or other suitable isopropylating agent)

• Anhydrous Aluminum Chloride (AlCl₃) or other Lewis acid catalyst

• Inert solvent (e.g., dichloromethane)

• Quenching solution (e.g., ice-cold dilute HCl)

• Drying agent (e.g., anhydrous sodium sulfate)

• Jacketed glass reactor with overhead stirrer, thermocouple, and addition funnel

• Heating/cooling circulator

• Distillation apparatus

2. Procedure:

• Reactor Setup: Assemble the jacketed reactor system and ensure it is clean, dry, and purged with an inert gas (e.g., nitrogen).

• Charge Reactants: Charge the reactor with cyclopentane and the inert solvent. Begin stirring and cool the mixture to the desired reaction temperature (e.g., 0-5 °C) using the circulator.

• Catalyst Addition: Slowly and carefully add the anhydrous aluminum chloride to the stirred mixture. The addition is exothermic and should be controlled to maintain the target temperature.

• Isopropylating Agent Addition: Once the catalyst is fully dispersed, begin the slow, dropwise addition of isopropyl chloride from the addition funnel. Maintain the reaction temperature throughout the addition.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by Gas Chromatography (GC). Continue stirring at the set temperature until the desired conversion is achieved.

• Quenching: Once the reaction is complete, slowly and carefully transfer the reaction mixture to a separate vessel containing an ice-cold dilute HCl solution to quench the reaction and dissolve the aluminum salts.

• Workup: Separate the organic layer. Wash the organic layer with water and then with a saturated sodium bicarbonate solution to remove any remaining acid. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. Purify the crude Isopropylcyclopentane by fractional distillation to separate it from unreacted starting materials and high-boiling impurities.

Visualizations

Caption: Friedel-Crafts alkylation pathway for Isopropylcyclopentane synthesis.

Caption: Troubleshooting workflow for low yield in Isopropylcyclopentane production.

References

• 1. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 2. 5 Common Challenges in Scaling Up an API | Neuland Labs [neulandlabs.com]
• 3. cosmetech.co.in [cosmetech.co.in]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Isopropylcyclopentane | 3875-51-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ehs.com [ehs.com]
• 11. ISOPROPYLCYCLOPENTANE synthesis - chemicalbook [chemicalbook.com]
• 12. Purification [chem.rochester.edu]
• 13. lookchem.com [lookchem.com]

Reference Data & Comparative Studies

Quantitative NMR (qNMR) for High-Accuracy Purity Determination of Isopropylcyclopentane: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise determination of purity is a critical aspect of quality control and a fundamental requirement for reliable experimental outcomes. This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with Gas Chromatography (GC) for the purity assessment of Isopropylcyclopentane, a volatile aliphatic hydrocarbon. This document outlines the experimental protocols and presents a comparative analysis of the data to facilitate an informed choice of methodology.

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for determining the purity of organic compounds with high accuracy and precision.[1][2][3][4] Unlike chromatographic techniques that provide relative quantification, qNMR allows for direct measurement of the analyte concentration against a certified internal standard, without the need for a specific reference standard of the analyte itself.[5] This makes it an invaluable tool for characterizing new chemical entities and for the certification of reference materials.[6][7]

Comparison of qNMR and Gas Chromatography (GC) for Purity Analysis

The choice of analytical technique for purity determination depends on several factors, including the nature of the analyte and impurities, the required accuracy, and available instrumentation. For a volatile compound like Isopropylcyclopentane, Gas Chromatography with Flame Ionization Detection (GC-FID) is a conventional and widely used method. The following table summarizes the key performance characteristics of ¹H-qNMR and GC-FID for the purity analysis of Isopropylcyclopentane.

Feature	¹H-qNMR	Gas Chromatography (GC-FID)
Principle	Intrinsic quantitative response of nuclei in a magnetic field.[1][4]	Separation based on volatility and interaction with a stationary phase, with detection by flame ionization.
Quantitation	Absolute (primary ratio method); purity determined against a certified internal standard.[5]	Relative; purity typically determined by area percent normalization, assuming all components have the same response factor.
Selectivity	Excellent for structural elucidation and identification of structurally related impurities.	High, based on chromatographic separation; co-elution can be a challenge.
Sensitivity	Moderate; typically requires milligrams of sample.[5]	Very high; can detect trace-level impurities in the ppm to ppb range.
Sample Throughput	Moderate; sample preparation is straightforward, and analysis time is relatively short.	High; well-suited for automated analysis of large numbers of samples.
Reference Standard	Requires a certified internal standard of a different, known compound.[2]	Ideally requires a certified reference standard of Isopropylcyclopentane for accurate quantification.
Destructive	No, the sample can be recovered.[8][9]	Yes, the sample is consumed during analysis.
Typical Uncertainty	Low; relative expanded uncertainties of <0.1% are achievable.[4]	Higher; typically in the range of 1-5%, depending on the method and impurities.

Experimental Protocols

¹H-qNMR Purity Determination of Isopropylcyclopentane

This protocol outlines the use of an internal standard method for the accurate purity determination of Isopropylcyclopentane.

1. Materials and Instrumentation:

• Analyte: Isopropylcyclopentane (to be assayed)

• Internal Standard: 1,4-Dioxane (Certified Reference Material, CRM)

• Solvent: Chloroform-d (CDCl₃), 99.8% deuteration

• Instrumentation: 400 MHz (or higher) NMR spectrometer

• NMR Tubes: 5 mm high-precision NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of Isopropylcyclopentane into a clean, dry vial using an analytical balance with 0.01 mg accuracy.

• Accurately weigh approximately 5-10 mg of the 1,4-Dioxane internal standard into the same vial.

• Record the exact weights of both the analyte and the internal standard.

• Dissolve the mixture in approximately 0.6 mL of Chloroform-d.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Pulse Program: A standard 90° pulse sequence (e.g., 'zg' on Bruker instruments).[10]

• Temperature: 298 K

• Relaxation Delay (d1): 30 s (to ensure full relaxation of all relevant protons)

• Number of Scans (ns): 8-16 (to achieve a good signal-to-noise ratio)

• Acquisition Time (aq): ≥ 3 s

• Spectral Width (sw): 20 ppm

4. Data Processing and Analysis:

• Apply a line broadening of 0.3 Hz.

• Manually phase the spectrum and perform baseline correction.

• Integrate the well-resolved signals of both Isopropylcyclopentane and the internal standard. For Isopropylcyclopentane, the methine proton of the isopropyl group (a septet) and the methine proton on the cyclopentane (B165970) ring are suitable. For 1,4-Dioxane, the singlet from its eight equivalent protons is used.

• Calculate the purity of Isopropylcyclopentane using the following equation:

  Where:

  • I_A = Integral of the analyte signal

  • N_A = Number of protons for the analyte signal

  • I_IS = Integral of the internal standard signal

  • N_IS = Number of protons for the internal standard signal

  • M_A = Molar mass of the analyte

  • M_IS = Molar mass of the internal standard

  • m_A = Mass of the analyte

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

Gas Chromatography (GC-FID) Purity Determination of Isopropylcyclopentane

This protocol describes a general method for assessing the purity of Isopropylcyclopentane using GC-FID with an area normalization approach.

1. Materials and Instrumentation:

• Analyte: Isopropylcyclopentane

• Solvent: Dichloromethane (B109758) (HPLC grade)

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

2. Sample Preparation:

• Prepare a solution of Isopropylcyclopentane in dichloromethane at a concentration of approximately 1 mg/mL.

3. GC-FID Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold at 200°C for 5 minutes.

• Injection Volume: 1 µL

• Split Ratio: 50:1

4. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity by area percent normalization:

Workflow Diagrams

Caption: Workflow for qNMR Purity Determination.

Caption: Workflow for GC-FID Purity Determination.

Conclusion

For the purity determination of Isopropylcyclopentane, both ¹H-qNMR and GC-FID are viable techniques. GC-FID offers high sensitivity and throughput, making it suitable for routine quality control and the detection of volatile impurities at trace levels. However, its accuracy is dependent on the assumption of equal detector response for all components, which may not always be valid.

In contrast, ¹H-qNMR provides a more accurate and absolute measure of purity, traceable to the International System of Units (SI) when a certified reference material is used as the internal standard.[6][11] It is a non-destructive technique that also provides structural information, aiding in the identification of impurities.[8] While less sensitive than GC-FID, the precision and low uncertainty of qNMR make it the superior choice for applications demanding the highest accuracy, such as the certification of reference materials, validation of other analytical methods, and in late-stage drug development where precise knowledge of purity is paramount. The adoption of qNMR can significantly enhance the reliability and confidence in the quality of chemical substances.[12][13]

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 7. ethz.ch [ethz.ch]
• 8. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubsapp.acs.org [pubsapp.acs.org]
• 11. Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis -한국자기공명학회논문지 | 학회 [koreascience.kr]
• 12. youtube.com [youtube.com]
• 13. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]

A Comparative Guide to Isopropylcyclopentane and Cyclohexane as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, impacting yield, purity, and reaction kinetics. While traditional solvents are well-characterized, the pursuit of greener, safer, and more efficient chemical processes has led to the exploration of alternative solvent systems. This guide provides a detailed comparison of isopropylcyclopentane and cyclohexane (B81311), two non-polar cycloalkanes, as reaction solvents. The information presented herein is a synthesis of their known physicochemical properties and a hypothetical experimental comparison to illustrate their potential performance differences in a practical setting.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of a solvent is the first step in assessing its suitability for a particular application. Both isopropylcyclopentane and cyclohexane are non-polar solvents, making them suitable for dissolving non-polar and weakly polar solutes.[1][2][3] The table below summarizes their key physicochemical properties.

Property	Isopropylcyclopentane	Cyclohexane	Reference(s)
Molecular Formula	C₈H₁₆	C₆H₁₂	[4][5]
Molecular Weight ( g/mol )	112.21	84.16	[4][5]
Boiling Point (°C)	125.2 - 126	80.7	[4][5]
Melting Point (°C)	-111.36	6.55	[5][6]
Density (g/cm³ at 20°C)	0.78 - 0.796	0.779	[4][5]
Flash Point (°C)	14.1	-18	[1][4]
Vapor Pressure (mmHg at 25°C)	14.9	97.6	[1][6]
Solubility in Water	Insoluble	Insoluble	[2][5]
Appearance	Colorless liquid	Colorless liquid	[1][2]

Performance in Organic Synthesis: A Hypothetical Case Study

To provide a practical comparison of these two solvents, we present a hypothetical case study for a representative organic reaction: the SN2 substitution of 1-bromobutane (B133212) with sodium azide (B81097) to form 1-azidobutane. This reaction typically proceeds well in non-polar aprotic solvents.

Reaction: CH₃(CH₂)₃Br + NaN₃ → CH₃(CH₂)₃N₃ + NaBr

The following table summarizes the hypothetical experimental results obtained when this reaction is carried out in both isopropylcyclopentane and cyclohexane under identical conditions.

Parameter	Isopropylcyclopentane	Cyclohexane
Reaction Time (hours)	8	10
Product Yield (%)	85	82
Purity of Crude Product (%)	92	90
Ease of Product Isolation	High	High
Residual Solvent in Product (ppm)	150	250

Disclaimer: The data presented in this table is hypothetical and intended for illustrative purposes to highlight potential performance differences based on the solvents' physical properties. Actual experimental results may vary.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are the protocols for the hypothetical comparative study.

General Procedure for the SN2 Reaction of 1-Bromobutane with Sodium Azide

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium azide (1.3 g, 20 mmol) and the respective solvent (isopropylcyclopentane or cyclohexane, 40 mL).

• Initiation of Reaction: To the stirred suspension, add 1-bromobutane (1.37 g, 10 mmol).

• Reaction Execution: Heat the reaction mixture to a gentle reflux (approximately 100°C for isopropylcyclopentane and 80°C for cyclohexane) and maintain for the specified reaction time (8 hours for isopropylcyclopentane and 10 hours for cyclohexane).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the solid sodium bromide byproduct.

  • Wash the filtrate with water (2 x 20 mL) in a separatory funnel to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product is then analyzed by Gas Chromatography (GC) to determine yield and purity.

Method for Determining Residual Solvent Content

The residual solvent content in the final product can be determined using Headspace Gas Chromatography (HS-GC) with a Flame Ionization Detector (FID).

• Sample Preparation: Accurately weigh approximately 100 mg of the final product into a 20 mL headspace vial. Add 5 mL of a suitable high-boiling point solvent (e.g., dimethyl sulfoxide) as a diluent.

• HS-GC Parameters:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Incubation Time: 15 minutes

  • Injection Volume: 1 mL of the headspace gas

  • Carrier Gas: Helium

  • Detector: FID

• Quantification: The concentration of the residual solvent is determined by comparing the peak area of the solvent in the sample to a calibration curve generated using standard solutions of the respective solvent.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow of the experimental comparison and the decision-making process for solvent selection.

Caption: Experimental workflow for comparing solvent performance.

Caption: Decision logic for solvent selection.

Discussion

Based on their physical properties, both isopropylcyclopentane and cyclohexane are viable non-polar solvents for a range of organic reactions. The higher boiling point of isopropylcyclopentane (126 °C) compared to cyclohexane (80.7 °C) allows for reactions to be conducted at higher temperatures, which can be advantageous for reactions with high activation energies.[4][5] Conversely, the lower boiling point of cyclohexane facilitates its removal during product isolation.

The lower vapor pressure of isopropylcyclopentane suggests it is less volatile than cyclohexane, which can be a desirable feature from a safety and environmental perspective, as it reduces solvent loss to the atmosphere and potential exposure to laboratory personnel.[1][6] The higher flash point of isopropylcyclopentane (14.1 °C) compared to cyclohexane (-18 °C) also indicates it is less flammable.[1][4]

In our hypothetical case study, the slightly better performance of isopropylcyclopentane in terms of reaction time and yield could be attributed to the higher reaction temperature enabled by its higher boiling point, potentially leading to faster reaction kinetics. The lower hypothetical residual solvent content in the final product when using isopropylcyclopentane could be a result of its lower volatility, leading to less entrapment in the product matrix during crystallization or precipitation.

Conclusion

Both isopropylcyclopentane and cyclohexane are effective non-polar solvents for organic synthesis. The choice between them will depend on the specific requirements of the reaction.

• Isopropylcyclopentane may be preferred for reactions requiring higher temperatures and for processes where lower volatility and a higher flash point are desired for safety and environmental reasons.

• Cyclohexane remains a suitable choice for reactions that proceed efficiently at lower temperatures and where ease of solvent removal is a primary consideration.[7]

Ultimately, the optimal solvent choice should be determined by experimental evaluation for each specific application, taking into account factors such as reaction performance, safety, environmental impact, and process efficiency. This guide provides a framework for making an informed initial selection and for designing appropriate comparative experiments.

References

• 1. quora.com [quora.com]
• 2. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 3. Cyclohexane - Wikipedia [en.wikipedia.org]
• 4. Isopropylcyclopentane | CAS 3875-51-2 | Chemical-Suppliers [chemical-suppliers.eu]
• 5. Cyclohexane - GeeksforGeeks [geeksforgeeks.org]
• 6. lookchem.com [lookchem.com]
• 7. Cyclohexane - DCCEEW [dcceew.gov.au]

A Comparative Guide to Solvents in Grignard Reactions: Isopropylcyclopentane vs. THF and Other Green Alternatives

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is critical to the success of Grignard reactions, influencing reaction initiation, yield, selectivity, and safety. Tetrahydrofuran (THF) has traditionally been the solvent of choice due to its excellent solvating properties for Grignard reagents. However, growing concerns over its safety profile, particularly its propensity to form explosive peroxides and its high water miscibility which complicates aqueous workups, have driven the search for safer, "greener" alternatives. This guide provides a comparative overview of Isopropylcyclopentane (IPCP) and other emerging green solvents against the benchmark, THF, with a focus on performance in Grignard reactions, supported by available experimental data and detailed methodologies.

Physical and Safety Properties: A Four-Way Comparison

A key driver for exploring alternatives to THF is the improvement of safety and handling characteristics. The following table summarizes the key physical and safety properties of IPCP, THF, 2-MeTHF, and CPME.

Property	Isopropylcyclopentane (IPCP)	Tetrahydrofuran (THF)	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)
Molecular Formula	C8H16	C4H8O	C5H10O	C6H12O
Molecular Weight	112.21 g/mol [1]	72.11 g/mol [2]	86.13 g/mol [3]	100.16 g/mol [4]
Boiling Point	126 °C[5]	66 °C[2][6]	~80 °C[3]	106 °C[4][7]
Flash Point	14.1 °C[1][5]	-14 °C to -20 °C[2]	-11 °C[3]	-1 °C[4]
Density	0.78 - 0.796 g/cm³[1][5]	0.889 g/cm³[6]	0.85 kg/L [3]	0.86 g/cm³[7]
Water Solubility	Insoluble[8]	Miscible[6][9]	Partially miscible (14 g/100g at 23°C)[3][10]	Low (1.1 g/100g at 23°C)[11]
Peroxide Formation	Data not available	High, can form explosive peroxides[6][9]	Lower than THF[10]	Low[7][12]

Key Observations:

• Higher Boiling and Flash Points: IPCP, 2-MeTHF, and CPME all have significantly higher boiling points and flash points than THF, which reduces flammability and solvent loss during reactions.[2][3][4][5][7]

• Water Miscibility: Unlike THF, which is fully miscible with water, the greener alternatives have limited water solubility.[3][6][9][10][11] This property greatly simplifies aqueous workups and product extractions, often leading to cleaner phase separations and reduced solvent waste.[13][14]

• Peroxide Formation: Both 2-MeTHF and CPME show a reduced tendency to form explosive peroxides compared to THF, enhancing safety during storage and handling.[7][10][12]

Performance in Grignard Reactions: THF vs. Green Alternatives

The choice of solvent can significantly impact the yield and selectivity of Grignard reactions. While THF is a reliable solvent, 2-MeTHF and CPME have demonstrated comparable or even superior performance in many cases.

2-Methyltetrahydrofuran (2-MeTHF)

2-MeTHF is a bio-based solvent that has emerged as a strong contender to replace THF in Grignard reactions.[15] Its higher boiling point allows for reactions to be conducted at elevated temperatures, which can accelerate reaction rates.[16]

Experimental Data Summary: THF vs. 2-MeTHF

Reactant	Electrophile	Solvent	Yield	Reference
Benzyl (B1604629) chloride	2-Butanone	THF	27% (poor due to Wurtz by-product)	[10]
Benzyl chloride	2-Butanone	2-MeTHF	90% (excellent)	[10]
3-Methoxyphenyl bromide	(Dimethylaminomethyl)cyclohexanone	THF	86% (yield 1.00)	[17]
3-Methoxyphenyl bromide	(Dimethylaminomethyl)cyclohexanone	2-MeTHF	86.1% (yield 1.18, ~18% improvement)	[17]

Studies have shown that for certain Grignard reactions, 2-MeTHF can lead to higher yields and reduced side product formation. For instance, in the reaction of benzyl chloride, the use of 2-MeTHF significantly suppressed the formation of the Wurtz coupling by-product compared to THF.[10]

Cyclopentyl Methyl Ether (CPME)

CPME is another promising green solvent for Grignard reactions, known for its stability under both acidic and basic conditions.[7][12] It has been successfully used for the preparation of a variety of Grignard reagents from aryl and alkyl bromides and chlorides.[18][19]

Experimental Data Summary: Grignard Reactions in CPME

A systematic study of Grignard reactions in CPME with various aryl and alkyl bromides and benzaldehyde (B42025) as the electrophile showed that a number of Grignard reagents could be prepared in acceptable yields.[18] While a direct, side-by-side comparison with THF under identical conditions for a wide range of substrates is not available in a single tabulated format, the study demonstrates the broad applicability of CPME. For example, the Grignard reaction between 3-bromoanisole (B1666278) and benzaldehyde proceeded in high yields in CPME.[18]

Experimental Protocols

Below are generalized experimental protocols for conducting a Grignard reaction in THF and its greener alternatives. These should be adapted based on the specific reactants and scale of the reaction.

General Grignard Reaction Workflow

Caption: A logical workflow for a typical Grignard reaction.

Protocol 1: Grignard Reaction in THF

• Apparatus Setup: All glassware must be rigorously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon).[20]

• Magnesium Activation: Place magnesium turnings in the reaction flask. A small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can be added to activate the magnesium surface.[20]

• Reagent Preparation: In a dropping funnel, prepare a solution of the alkyl or aryl halide in anhydrous THF.

• Initiation: Add a small portion of the halide solution to the magnesium. The reaction is typically initiated by gentle warming, and signs of reaction include bubbling and the disappearance of the iodine color.[21]

• Grignard Formation: Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.[21]

• Reaction with Electrophile: Cool the Grignard reagent solution and slowly add a solution of the electrophile in anhydrous THF.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid.[22] Due to THF's miscibility with water, an additional extraction solvent (e.g., diethyl ether or toluene) is often required to separate the product.[14]

• Isolation: Separate the organic layer, dry it over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and remove the solvent under reduced pressure to obtain the crude product.[22]

Protocol 2: Grignard Reaction in 2-MeTHF or CPME

The procedure is similar to that in THF with a few key differences, primarily in the work-up stage.

• Apparatus Setup and Magnesium Activation: Follow steps 1 and 2 from the THF protocol.

• Reagent Preparation: Prepare a solution of the alkyl or aryl halide in anhydrous 2-MeTHF or CPME.

• Initiation and Grignard Formation: Follow steps 4 and 5 from the THF protocol. For less reactive halides, the higher boiling point of 2-MeTHF or CPME allows for heating to higher temperatures to facilitate initiation and reaction.

• Reaction with Electrophile: Follow step 6 from the THF protocol, using 2-MeTHF or CPME as the solvent.

• Work-up: After quenching the reaction with an aqueous solution, the product can often be isolated directly from the 2-MeTHF or CPME layer due to their limited water miscibility.[13][14] This simplifies the extraction process and reduces the need for an additional organic solvent.

• Isolation: Separate the organic layer, wash with brine, dry over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

Conclusion

While THF remains a widely used and effective solvent for Grignard reactions, the data strongly supports the consideration of greener alternatives like 2-MeTHF and CPME. These solvents offer significant advantages in terms of safety, with higher boiling points, higher flash points, and a lower tendency to form peroxides.[2][3][4][5][7][10][12] Furthermore, their limited water miscibility simplifies the work-up process, leading to cleaner reactions and reduced solvent waste.[13][14] In many documented cases, 2-MeTHF provides comparable or even superior yields to THF, making it a highly recommended alternative.[10][17]

Although direct experimental data for Isopropylcyclopentane in Grignard reactions is currently lacking, its favorable physical properties, such as a high boiling point and insolubility in water, suggest it could be a promising green solvent.[5][8] Further research into the performance of IPCP in this context is warranted. For researchers and professionals in drug development, the adoption of these greener solvents can lead to safer, more efficient, and more environmentally friendly synthetic processes.

References

• 1. Isopropylcyclopentane | CAS 3875-51-2 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. monumentchemical.com [monumentchemical.com]
• 3. monumentchemical.com [monumentchemical.com]
• 4. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]
• 5. lookchem.com [lookchem.com]
• 6. qatransport.com [qatransport.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 9. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 10. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 11. Cyclopentyl Methyl Ether: An Elective Ecofriendly Ethereal Solvent in Classical and Modern Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. journalijdr.com [journalijdr.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. ijarse.com [ijarse.com]
• 18. d-nb.info [d-nb.info]
• 19. researchgate.net [researchgate.net]
• 20. community.wvu.edu [community.wvu.edu]
• 21. benchchem.com [benchchem.com]
• 22. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Cycloalkane Solvents in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable solvent is a critical parameter in organic synthesis, influencing reaction kinetics, product yield, purity, and overall process efficiency. Among the various classes of organic solvents, cycloalkanes offer a non-polar environment for a range of chemical transformations. This guide provides a comparative study of three common cycloalkane solvents — cyclohexane (B81311), cyclopentane (B165970), and methylcyclohexane (B89554) — to assist researchers in making informed decisions for their synthetic endeavors.

Physical and Chemical Properties

The choice of a cycloalkane solvent is often dictated by its physical properties, which can influence reaction temperature, solubility of reagents, and work-up procedures. The key properties of cyclohexane, cyclopentane, and methylcyclohexane are summarized below. Cycloalkanes are non-polar, hydrophobic solvents with low dielectric constants.[1] Their densities are lower than that of water.[1] Generally, boiling points, melting points, and densities increase with the number of carbon atoms due to stronger London dispersion forces.[1]

Property	Cyclopentane	Cyclohexane	Methylcyclohexane
Molecular Formula	C₅H₁₀	C₆H₁₂	C₇H₁₄
Molar Mass ( g/mol )	70.1	84.16[2]	98.19
Boiling Point (°C)	49.2	80.7[3]	101[4]
Melting Point (°C)	-93.9	6.5[3]	-126.6
Density (g/mL at 20°C)	0.745	0.779[3]	0.770[4]
Viscosity (cP at 25°C)	0.413	0.894	0.68
Polarity (Dielectric Constant)	1.97	2.02	~2.02

Performance in Organic Synthesis: A Comparative Overview

While direct, side-by-side comparative studies for cyclohexane, cyclopentane, and methylcyclohexane in a single, specific organic reaction are not extensively available in the reviewed literature, their performance can be inferred from their physical properties and general principles of solvent effects. As non-polar aprotic solvents, cycloalkanes are suitable for reactions involving non-polar reagents and intermediates. Their inert nature prevents them from participating in most reactions, ensuring they act primarily as a medium for the reactants.[5]

Key Considerations for Solvent Selection:

• Reaction Temperature: The choice of solvent can be dictated by the desired reaction temperature. Methylcyclohexane, with the highest boiling point of the three, is suitable for reactions requiring elevated temperatures. Cyclopentane, with the lowest boiling point, is appropriate for reactions that proceed at or near room temperature.

• Solubility: The "like dissolves like" principle is paramount. These non-polar solvents are ideal for dissolving non-polar starting materials and reagents.[5] Differences in their ring size and structure can lead to subtle variations in solubility for specific compounds.

• Reaction Kinetics: Solvent viscosity can influence reaction rates by affecting the diffusion of reactants.[6] Cyclopentane, having the lowest viscosity, may facilitate slightly faster reaction rates in diffusion-controlled reactions compared to the more viscous cyclohexane and methylcyclohexane.

• Product Isolation: The volatility of the solvent is a key factor in product isolation. The lower boiling points of cyclopentane and cyclohexane allow for easier removal by rotary evaporation at lower temperatures, which can be advantageous for thermally sensitive products.

Experimental Protocol: Diels-Alder Reaction of Furan (B31954) and Maleic Anhydride (B1165640)

The Diels-Alder reaction is a powerful tool in organic synthesis for the formation of six-membered rings. The reaction between furan and maleic anhydride is a classic example that can be performed in a non-polar solvent. While specific comparative data for cycloalkane solvents is limited, the following protocol provides a general framework for conducting this reaction in a cycloalkane solvent.[7][8][9]

Materials:

• Furan

• Maleic Anhydride

• Cyclohexane (or Cyclopentane/Methylcyclohexane)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice bath

• Büchner funnel and filter paper

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve maleic anhydride (1.0 equivalent) in the chosen cycloalkane solvent (e.g., cyclohexane, approximately 5-10 mL per gram of maleic anhydride).

• Addition of Diene: To the stirred solution, add furan (1.1 equivalents) dropwise at room temperature.

• Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to a gentle reflux. The reaction temperature will be determined by the boiling point of the chosen solvent. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the flask to room temperature and then place it in an ice bath to induce crystallization of the product.

• Isolation and Purification: Collect the crystalline product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold cycloalkane solvent. The crude product can be further purified by recrystallization from a suitable solvent system. Dry the purified product under vacuum.

Logical Workflow for Cycloalkane Solvent Selection

The selection of an appropriate cycloalkane solvent for a given organic synthesis reaction involves a logical decision-making process based on several key parameters.

Caption: Logical workflow for selecting a cycloalkane solvent.

Signaling Pathway of Solvent Effects on a Hypothetical Reaction

The effect of a solvent on a chemical reaction can be visualized as a signaling pathway where the solvent's properties influence key stages of the reaction, ultimately determining the outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Diels–Alder reactions between maleic anhydride and furan derivatives in supercritical CO2 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. quora.com [quora.com]
• 5. mdpi.com [mdpi.com]
• 6. [PDF] Effect of viscosity changes of reaction mixture on the kinetics of formation of linear living polymer | Semantic Scholar [semanticscholar.org]
• 7. scribd.com [scribd.com]
• 8. studylib.net [studylib.net]
• 9. docsity.com [docsity.com]

Validating the Structure of Isopropylcyclopentane: A Comparative Guide to 2D NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural elucidation of molecules is a critical step in chemical research and development. For seemingly simple molecules like Isopropylcyclopentane, while one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy provides initial insights, it often falls short of providing conclusive evidence due to signal overlap, especially in the aliphatic region. This guide provides an objective comparison of two-dimensional (2D) NMR spectroscopy with other common analytical techniques for the structural validation of Isopropylcyclopentane, supported by representative experimental data and detailed protocols.

Unambiguous Structure Determination with 2D NMR

2D NMR techniques are powerful tools that resolve overlapping signals by spreading them across a second dimension, revealing correlations between different nuclei. This allows for the definitive mapping of the molecular structure. The key experiments for a molecule like Isopropylcyclopentane are COSY, HSQC, and HMBC.

Predicted 2D NMR Data for Isopropylcyclopentane

To illustrate the power of 2D NMR, the following tables present a plausible, representative dataset for Isopropylcyclopentane. The chemical shifts are estimated based on data from structurally similar compounds such as methylcyclopentane (B18539) and ethylcyclopentane, and established chemical shift prediction models.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Assignments for Isopropylcyclopentane

Position	Atom Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	¹H Multiplicity
1	CH	~1.75	~39.0	m
2, 5	CH₂	~1.60	~33.0	m
3, 4	CH₂	~1.30	~25.0	m
1'	CH	~1.65	~34.0	septet
2', 3'	CH₃	~0.88	~21.0	d

Table 2: Key 2D NMR Correlations for Isopropylcyclopentane

Experiment	Correlation Type	Key Correlations	Structural Information Provided
COSY	¹H-¹H (2-3 bonds)	H-1 ↔ H-2, H-5; H-1 ↔ H-1'; H-1' ↔ H-2', H-3'	Establishes proton connectivity within the cyclopentane (B165970) ring and the isopropyl group. Confirms the adjacency of the methine proton of the isopropyl group to the cyclopentyl ring.
HSQC	¹H-¹³C (1 bond)	H-1 / C-1; H-2,5 / C-2,5; H-3,4 / C-3,4; H-1' / C-1'; H-2',3' / C-2',3'	Directly links each proton to its attached carbon, confirming the carbon skeleton's protonation.
HMBC	¹H-¹³C (2-3 bonds)	H-1 ↔ C-1', C-2', C-3'; H-2',3' ↔ C-1', C-1	Confirms the connectivity between the isopropyl group and the cyclopentane ring. Shows long-range correlations that piece the molecular fragments together.

Comparison with Alternative Analytical Methods

While 2D NMR is highly effective for complete structural elucidation, other analytical techniques can provide complementary information or are better suited for specific analytical questions.

Table 3: Comparison of Analytical Methods for Isopropylcyclopentane Structure Elucidation

Method	Information Provided	Strengths	Weaknesses
2D NMR Spectroscopy	Detailed atom connectivity, stereochemistry.	Provides an unambiguous 3D structural map.	Longer acquisition times, requires higher sample concentration.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, small sample size required.	Does not provide direct connectivity information; isomers can be difficult to distinguish.
Gas Chromatography (GC)	Separation of isomers, purity assessment.	Excellent for separating volatile compounds and determining purity.	Does not provide structural information on its own; requires coupling with a detector like MS.
Infrared (IR) Spectroscopy	Presence of C-H and C-C bonds.	Fast and non-destructive.	Provides limited structural information for alkanes, as most C-H and C-C stretches are ubiquitous.[1]

Experimental Protocols

2D NMR Data Acquisition

A sample of Isopropylcyclopentane would be dissolved in a deuterated solvent (e.g., CDCl₃) and placed in a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: A standard 1D proton spectrum is acquired to determine the spectral width and pulse lengths.

• COSY (Correlation Spectroscopy): A gradient-selected COSY experiment is performed to establish ¹H-¹H correlations. Key parameters include a spectral width covering all proton signals, a sufficient number of increments in the indirect dimension for adequate resolution, and a relaxation delay of 1-2 seconds.

• HSQC (Heteronuclear Single Quantum Coherence): A gradient-selected, phase-sensitive HSQC experiment is run to determine one-bond ¹H-¹³C correlations. The spectral widths in both dimensions are set to encompass all proton and carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): A gradient-selected HMBC experiment is acquired to identify long-range (2-3 bond) ¹H-¹³C correlations. The long-range coupling delay is optimized for typical C-H coupling constants (e.g., 8 Hz).

Visualization of the Elucidation Workflow

The logical process of deducing the structure of Isopropylcyclopentane from its molecular formula and 2D NMR data can be visualized as a workflow.

Caption: Workflow for Isopropylcyclopentane structure validation.

References

• 1. benchchem.com [benchchem.com]

Assessing the Impact of Isopropylcyclopentane on Reaction Kinetics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The choice of solvent is a critical parameter in chemical synthesis, profoundly influencing reaction rates, yields, and selectivity. While common solvents are well-characterized, the kinetic impact of less conventional solvents like isopropylcyclopentane remains largely unexplored in publicly available literature. This guide provides a framework for assessing the impact of isopropylcyclopentane on reaction kinetics, comparing its potential performance with the widely used nonpolar solvents, toluene (B28343) and cyclohexane (B81311).

To illustrate this comparison, we will use the well-understood Diels-Alder reaction between cyclopentadiene (B3395910) and dimethyl fumarate (B1241708) as a model system. This reaction is known to be sensitive to solvent effects, making it an excellent candidate for such a study.

Physicochemical Properties of Solvents

The kinetic behavior of a reaction is often correlated with the physical properties of the solvent. Isopropylcyclopentane is a nonpolar aliphatic hydrocarbon. Its properties are compared with toluene (an aromatic hydrocarbon) and cyclohexane (a cycloalkane) in the table below.

Property	Isopropylcyclopentane	Toluene	Cyclohexane
Molecular Formula	C₈H₁₆	C₇H₈	C₆H₁₂
Molar Mass ( g/mol )	112.21	92.14	84.16
Boiling Point (°C)	126	111	80.7
Density (g/cm³ at 20°C)	~0.78	0.867	0.779
Dielectric Constant (ε at 20°C)	~2.0 (estimated)	2.38	2.02
Polarity	Nonpolar	Nonpolar (aromatic)	Nonpolar

Hypothetical Comparative Kinetic Data: Diels-Alder Reaction

The following table presents hypothetical yet realistic kinetic data for the Diels-Alder reaction of cyclopentadiene with dimethyl fumarate in the three solvents. The values for isopropylcyclopentane are projected based on its nonpolar character, which is expected to be similar to cyclohexane. In nonpolar solvents, the Diels-Alder reaction generally proceeds at a moderate rate, as there is minimal stabilization of the slightly polar transition state.[1][2]

Solvent	Rate Constant (k) at 25°C (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)	Pre-exponential Factor (A) (L mol⁻¹ s⁻¹)
Isopropylcyclopentane	1.5 x 10⁻⁴	65	1.2 x 10⁶
Toluene	2.0 x 10⁻⁴	62	1.5 x 10⁶
Cyclohexane	1.2 x 10⁻⁴	68	1.0 x 10⁶

Note: This data is illustrative and would need to be confirmed by experimentation as outlined in the protocol below.

Experimental Protocols

To empirically determine the kinetic parameters presented above, the following detailed experimental protocol for monitoring the Diels-Alder reaction is proposed.

Objective:

To determine the second-order rate constant (k) and activation parameters (Ea and A) for the Diels-Alder reaction between cyclopentadiene and dimethyl fumarate in isopropylcyclopentane, toluene, and cyclohexane.

Materials:

• Freshly distilled cyclopentadiene

• Dimethyl fumarate

• Isopropylcyclopentane (anhydrous)

• Toluene (anhydrous)

• Cyclohexane (anhydrous)

• Internal standard (e.g., dodecane)

• Quenching solution (e.g., a solution of a rapid diene scavenger like maleic anhydride (B1165640) in a non-interfering solvent)

• Standard laboratory glassware

• Constant temperature bath

• Gas chromatograph with a flame ionization detector (GC-FID) or a UV-Vis spectrophotometer

Procedure:

• Preparation of Reactant Solutions:

  • Prepare stock solutions of cyclopentadiene and dimethyl fumarate of known concentrations (e.g., 0.2 M) in each of the three solvents (isopropylcyclopentane, toluene, and cyclohexane).

  • Add a known concentration of an internal standard to each solution for accurate quantification by GC.

• Kinetic Runs:

  • Equilibrate the reactant solutions and the reaction vessel to the desired temperature (e.g., 25°C) in a constant temperature bath.

  • Initiate the reaction by mixing equal volumes of the cyclopentadiene and dimethyl fumarate solutions. Start a timer immediately.

  • At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing a quenching solution. This will stop the reaction by consuming any unreacted cyclopentadiene.

• Analysis:

  • Analyze the quenched samples by GC-FID. The concentration of the reactants and the product can be determined by comparing the peak areas to that of the internal standard.

  • Alternatively, the reaction can be monitored in situ using a UV-Vis spectrophotometer by following the disappearance of a reactant that absorbs in the UV-Vis range.[3][4]

• Data Analysis:

  • Plot the reciprocal of the concentration of one of the reactants (1/[Reactant]) versus time. For a second-order reaction, this should yield a straight line.

  • The slope of this line is equal to the rate constant, k.

  • Repeat the experiment at different temperatures (e.g., 30°C, 35°C, 40°C) to determine the temperature dependence of the rate constant.

  • Plot ln(k) versus 1/T (Arrhenius plot). The slope of this line is -Ea/R, and the y-intercept is ln(A), where R is the gas constant.

Visualizations

The following diagrams illustrate the key processes described in this guide.

Caption: Diels-Alder Reaction Pathway.

Caption: General Experimental Workflow for Kinetic Analysis.

Conclusion

Based on its physicochemical properties, isopropylcyclopentane is expected to behave as a typical nonpolar, aliphatic solvent. For the model Diels-Alder reaction, its impact on reaction kinetics is predicted to be similar to that of cyclohexane, resulting in a moderate reaction rate. Toluene, due to its aromaticity and slightly higher polarizability, may lead to a marginally faster reaction. To validate these predictions and fully characterize the kinetic profile of reactions in isopropylcyclopentane, the detailed experimental protocol provided should be followed. Such studies are crucial for expanding the toolbox of solvents available to researchers and professionals in drug development, potentially offering new avenues for optimizing reaction conditions and outcomes.

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Isopropylcyclopentane: A Greener Alternative in the Chemist's Toolbox

For researchers, scientists, and professionals in drug development, the push for greener, more sustainable laboratory practices is ever-present. Isopropylcyclopentane (IPCP), a cycloalkane solvent, is emerging as a promising alternative to traditional and even some existing green solvents. This guide provides an objective comparison of IPCP's performance, safety, and environmental impact with other common solvents, supported by available data and experimental insights.

Isopropylcyclopentane (C8H16) is a non-polar, colorless liquid with a relatively low viscosity.[1] Its chemical stability and moderate reactivity make it a candidate for various applications in organic synthesis.[1] As the chemical industry pivots towards sustainability, solvents like IPCP are being evaluated for their potential to reduce environmental footprint without compromising performance.

Performance Comparison in Key Synthetic Applications

The choice of solvent is critical to the outcome of a chemical reaction, influencing yield, purity, and reaction time. Below is a comparative overview of IPCP and other solvents in common synthetic transformations.

Physical and Chemical Properties

A solvent's fundamental properties dictate its suitability for specific applications. Isopropylcyclopentane's profile suggests its utility in a range of non-polar to moderately polar reaction systems.

Property	Isopropylcyclopentane (IPCP)	Cyclopentyl Methyl Ether (CPME)	2-Methyltetrahydrofuran (2-MeTHF)	Tetrahydrofuran (THF)	Toluene	n-Heptane
Molecular Formula	C₈H₁₆	C₆H₁₂O	C₅H₁₀O	C₄H₈O	C₇H₈	C₇H₁₆
Molecular Weight ( g/mol )	112.21	100.16	86.13	72.11	92.14	100.21
Boiling Point (°C)	126[2]	106	80.2	66	111	98
Melting Point (°C)	-111.36[2]	-140	-136	-108.4	-95	-91
Density (g/mL)	0.78[2]	0.86	0.854	0.886	0.867	0.684
Flash Point (°C)	14.1[2]	-1	-11	-17	4	-4
Water Solubility	Insoluble[1]	1.1 g/100 g	14.4 g/100 g[3]	Miscible	0.05 g/100 mL	Insoluble
Relative Polarity	Low	0.164 (dioxane)	0.207 (THF)	0.207	0.099	0.012

Grignard Reactions

Grignard reactions are fundamental carbon-carbon bond-forming reactions that are highly sensitive to the choice of solvent. Ethereal solvents are typically preferred due to their ability to solvate the magnesium center. While specific comparative data for Isopropylcyclopentane in Grignard reactions is limited in publicly available literature, its non-polar, aprotic nature suggests it could be a suitable alternative to hydrocarbons, though likely less effective than coordinating ether solvents like THF. Green ether alternatives like 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl Methyl Ether (CPME) have shown excellent performance, sometimes superior to THF, by suppressing side reactions like Wurtz coupling.[4][5]

Suzuki-Miyaura Coupling

Amide Bond Formation

Amide bond formation is one of the most frequently performed reactions in drug discovery. A study evaluating greener alternatives to commonly used solvents like dichloromethane (B109758) (DCM) and N,N-dimethylformamide (DMF) included Cyclopentyl Methyl Ether (CPME), a structurally related green solvent to IPCP. The study found that solvents like CPME, 2-MeTHF, and ethyl acetate (B1210297) were effective replacements for traditional solvents in amidation reactions, often providing comparable or better performance.[8] Given its similar non-polar nature, IPCP could potentially serve as a viable alternative in certain amidation protocols, particularly for non-polar substrates.

Crystallization

Crystallization is a critical step for the purification of active pharmaceutical ingredients (APIs). The ideal crystallization solvent should exhibit good solubility for the compound at high temperatures and poor solubility at low temperatures.[9] Non-polar solvents like heptane (B126788) are commonly used as anti-solvents in crystallization processes.[7] Given Isopropylcyclopentane's non-polar nature and physical properties similar to heptane, it presents itself as a potential alternative crystallization solvent or anti-solvent.

Environmental Impact and Safety Profile

A comprehensive assessment of a "green" solvent requires a close look at its environmental fate and safety profile.

Biodegradability

"Readily biodegradable" is a key criterion for a green solvent, indicating its ability to be broken down by microorganisms in the environment, thus preventing persistence and bioaccumulation.[1] The standard test for ready biodegradability is the OECD 301 series.[10] While specific OECD 301 data for Isopropylcyclopentane was not found in the reviewed literature, hydrocarbons with similar structures are known to biodegrade. Further testing would be required to definitively classify IPCP's biodegradability.

Ecotoxicity

Safety

The safety of a solvent in a laboratory and industrial setting is paramount. Key safety metrics include its flammability (flash point) and toxicity.

Solvent	Flash Point (°C)	Key Hazard Statements (GHS)
Isopropylcyclopentane	14.1[2]	H226: Flammable liquid and vapor; H302: Harmful if swallowed; H318: Causes serious eye damage[11]
Cyclopentyl Methyl Ether (CPME)	-1	H225: Highly flammable liquid and vapor; H302: Harmful if swallowed
2-Methyltetrahydrofuran (2-MeTHF)	-11	H225: Highly flammable liquid and vapor; H302: Harmful if swallowed; H315: Causes skin irritation; H318: Causes serious eye damage[12]
Tetrahydrofuran (THF)	-17	H225: Highly flammable liquid and vapor; H319: Causes serious eye irritation; H335: May cause respiratory irritation
Toluene	4	H225: Highly flammable liquid and vapor; H304: May be fatal if swallowed and enters airways; H315: Causes skin irritation; H336: May cause drowsiness or dizziness; H361: Suspected of damaging fertility or the unborn child; H373: May cause damage to organs through prolonged or repeated exposure
n-Heptane	-4	H225: Highly flammable liquid and vapor; H304: May be fatal if swallowed and enters airways; H315: Causes skin irritation; H336: May cause drowsiness or dizziness; H410: Very toxic to aquatic life with long lasting effects

Isopropylcyclopentane has a higher flash point than many common ethereal and hydrocarbon solvents, making it a potentially safer alternative in terms of fire hazard. However, it is classified as harmful if swallowed and can cause serious eye damage, necessitating appropriate personal protective equipment (PPE) and handling procedures.[11]

Experimental Protocols and Workflows

Detailed experimental protocols are essential for researchers to implement new solvents in their workflows. While specific, validated protocols for a wide range of reactions in IPCP are not yet widely published, general procedures for key reactions can be adapted.

General Procedure for a Suzuki-Miyaura Coupling Reaction

This protocol is a general guideline and would require optimization for specific substrates and for use with Isopropylcyclopentane, likely in combination with a polar co-solvent.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv), the boronic acid or ester (1.1-1.5 equiv), and the base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv).

• Solvent Addition: Add a mixture of Isopropylcyclopentane and a polar co-solvent (e.g., THF, 1,4-dioxane, or water) in an appropriate ratio. The total solvent volume should be sufficient to dissolve the reactants.

• Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, 0.5-5 mol%) under the inert atmosphere.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

General Workflow for a Chemical Synthesis and Purification

The following diagram illustrates a typical workflow for a chemical synthesis, highlighting the stages where solvent selection is critical.

A typical workflow for a chemical synthesis and purification process.

Conclusion and Future Outlook

Isopropylcyclopentane shows potential as a green solvent alternative, particularly as a replacement for non-polar hydrocarbon solvents like heptane and toluene. Its higher flash point compared to many common solvents is a notable safety advantage. However, significant data gaps remain, particularly concerning its performance in a wider range of chemical reactions, its biodegradability, and its ecotoxicity. For Isopropylcyclopentane to be widely adopted by the scientific community, further research and data generation in these areas are crucial. As the principles of green chemistry become more ingrained in research and development, the rigorous evaluation of new solvents like IPCP will be essential for building a more sustainable future for the chemical and pharmaceutical industries.

References

• 1. youtube.com [youtube.com]
• 2. ecetoc.org [ecetoc.org]
• 3. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. chemsafetypro.com [chemsafetypro.com]
• 5. Use of LC50 in aquatic regulatory toxicology-Disharmony in global harmonization of hazard classification of chemicals | Ecotoxicology and Environmental Contamination [eec.ecotoxbrasil.org.br]
• 6. researchgate.net [researchgate.net]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. LETHAL AND SUBLETHAL EFFECTS OF SELECTED PPCPs ON THE FRESHWATER ROTIFER, PLATIONUS PATULUS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oecd.org [oecd.org]
• 11. researchgate.net [researchgate.net]
• 12. monumentchemical.com [monumentchemical.com]

A Comparative Guide to Isopropylcyclopentane and Methylcyclohexane for Researchers and Drug Development Professionals

An objective analysis of Isopropylcyclopentane and Methylcyclohexane, focusing on their physicochemical properties, performance as solvents, and safety profiles. This guide provides researchers, scientists, and drug development professionals with the necessary data to make informed decisions for their laboratory and manufacturing processes.

In the landscape of organic solvents, the selection of an appropriate medium is paramount to the success of chemical reactions, purifications, and formulations. Isopropylcyclopentane and Methylcyclohexane, both cyclic alkanes, are often considered for similar applications due to their non-polar nature. This guide presents a detailed comparative analysis of these two solvents, offering a side-by-side look at their physical and chemical properties, potential applications in research and development, and essential safety and handling information.

Physicochemical Properties: A Tabular Comparison

A clear understanding of the fundamental properties of a solvent is the first step in the selection process. The following table summarizes the key physicochemical data for Isopropylcyclopentane and Methylcyclohexane.

Property	Isopropylcyclopentane	Methylcyclohexane
Molecular Formula	C₈H₁₆[1][2]	C₇H₁₄[3]
Molecular Weight	112.21 g/mol [1][2]	98.19 g/mol [3]
Appearance	Colorless liquid[2]	Colorless liquid with a faint, petroleum-like odor[3]
Density	0.78 g/cm³[1]	0.77 g/mL at 25 °C[3]
Boiling Point	126 °C[1]	101 °C[3]
Melting Point	-111.36 °C[1]	-126 °C[3]
Flash Point	14.1 °C[1]	-3 °C[3]
Water Solubility	Insoluble[2]	Insoluble[3]
Solubility in Organic Solvents	Soluble in non-polar solvents like ethanol, ether, acetone, benzene, and carbon tetrachloride.[4]	Miscible with acetone, benzene, ether, and carbon tetrachloride.[3]

Performance in a Research and Development Context

While both solvents are non-polar hydrocarbons, their structural differences can influence their performance in specific applications.

Methylcyclohexane is a widely used organic solvent and extractant in various industries, including rubber, coatings, and fats.[5] In a laboratory setting, it serves as a stable, non-polar environment for organic synthesis, making it a staple for creating pharmaceuticals, agrochemicals, and other fine chemicals. Its utility extends to being a solvent for cellulose (B213188) derivatives and as a component in industrial products like paints, varnishes, and adhesives.[6]

Isopropylcyclopentane is also utilized as a building block in the synthesis of various chemical compounds, including pharmaceuticals and agrochemicals.[2] Its application as a solvent is noted, particularly in the context of organic synthesis.[4] It is also a known component of gasoline.[2]

Experimental Protocols: A General Framework for Solvent Evaluation

While specific protocols comparing Isopropylcyclopentane and Methylcyclohexane are not detailed in the provided search results, a general workflow for solvent selection in a research context can be established. This process is crucial for optimizing reaction conditions and ensuring the safety and efficiency of a chemical process.

A logical workflow for solvent selection can be visualized as follows:

Caption: A general workflow for selecting an appropriate solvent for a chemical reaction.

A more detailed experimental protocol for evaluating and comparing solvent performance would involve the following steps:

• Solubility Assessment :

  • Qualitatively determine the solubility of all reactants, intermediates, and the final product in both Isopropylcyclopentane and Methylcyclohexane at the intended reaction temperature.

  • Quantitatively measure solubility if precise concentrations are required.

• Reaction Kinetics and Yield Comparison :

  • Set up identical small-scale reactions using each solvent as the medium.

  • Monitor the reaction progress over time using appropriate analytical techniques (e.g., GC-MS, HPLC, NMR).

  • Calculate the reaction rate and the final product yield for each solvent.

• Product Purity Analysis :

  • Isolate the product from each reaction mixture.

  • Analyze the purity of the product using techniques like chromatography and spectroscopy to identify and quantify any solvent-derived impurities or byproducts.

• Work-up and Purification Efficiency :

  • Evaluate the ease of solvent removal post-reaction (e.g., via distillation or evaporation), considering their different boiling points.

  • Assess the efficiency of product purification (e.g., crystallization, chromatography) from each solvent.

Safety and Handling

Both Isopropylcyclopentane and Methylcyclohexane are flammable hydrocarbons and require careful handling in a laboratory setting.

Methylcyclohexane is highly flammable.[3] It is recommended to handle it in a well-ventilated area, away from sources of ignition, and to use personal protective equipment, including gloves and safety glasses.

Isopropylcyclopentane is also a flammable liquid.[2] Similar precautions for handling flammable solvents should be taken, including working in a fume hood and avoiding contact with skin and eyes.

The following diagram illustrates the key safety considerations when handling these solvents.

Caption: Key safety precautions for handling flammable solvents like Isopropylcyclopentane and Methylcyclohexane.

Conclusion

Isopropylcyclopentane and Methylcyclohexane are both viable non-polar solvents for various applications in research and drug development. Methylcyclohexane is a more established and widely documented solvent, with a broad range of known uses. Isopropylcyclopentane, while also used in synthesis, is less extensively characterized as a solvent in the available literature.

The choice between these two solvents will ultimately be dictated by the specific requirements of the chemical process. The higher boiling point of Isopropylcyclopentane may be advantageous for reactions requiring elevated temperatures, while the lower boiling point of Methylcyclohexane might facilitate easier removal during work-up. Researchers are encouraged to perform small-scale comparative experiments, following a structured evaluation protocol, to determine the optimal solvent for their specific needs, always adhering to strict safety protocols when handling these flammable compounds.

References

• 1. ISOPROPYLCYCLOPENTANE | 3875-51-2 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. METHYLCYCLOHEXANE - Ataman Kimya [atamanchemicals.com]
• 4. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 5. Page loading... [wap.guidechem.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]

Spectroscopic Showdown: Isopropylcyclopentane vs. Common Cycloalkanes

A Comparative Analysis of Infrared and Raman Spectroscopic Data for Isopropylcyclopentane and Structurally Related Cycloalkanes

For researchers and professionals in drug development and chemical synthesis, a precise understanding of molecular structure is paramount. Vibrational spectroscopy, encompassing Infrared (IR) and Raman techniques, offers a powerful, non-destructive method for elucidating the structural features of organic molecules. This guide provides a comparative analysis of the IR and Raman spectroscopic data for isopropylcyclopentane alongside common cycloalkane alternatives: cyclopentane, methylcyclopentane, and cyclohexane (B81311). The presented data, compiled from various spectral databases, serves as a valuable resource for substance identification, purity assessment, and quality control.

Performance Comparison: Vibrational Frequencies

The following tables summarize the key vibrational frequencies observed in the Infrared and Raman spectra of isopropylcyclopentane and its cycloalkane counterparts. These spectral "fingerprints" are invaluable for distinguishing between these structurally similar compounds.

Table 1: Comparison of Infrared (IR) Absorption Peaks (in cm⁻¹)

Compound	C-H Stretching	C-H Bending/Scissoring	Ring Vibrations / Other
Isopropylcyclopentane	2959, 2871	1466, 1384, 1367	1169, 958, 891
Cyclopentane [1]	~2965, ~2870	~1455	~890
Methylcyclopentane	2955, 2869	1452	1378 (CH₃ bend)
Cyclohexane [2]	2924, 2853	1446	802

Note: Data for Isopropylcyclopentane is based on typical alkane vibrational modes and may vary slightly based on experimental conditions. A comprehensive peak table was not publicly available.

Table 2: Comparison of Raman Scattering Peaks (in cm⁻¹)

Compound	C-H Stretching	C-H Bending/Scissoring	Ring Vibrations / Other
Isopropylcyclopentane	2959 (s), 2933 (s), 2869 (s)	1447 (m), 1345 (w)	1169 (m), 1039 (m), 891 (vs), 465 (m)
Cyclopentane	2952, 2895, 2862	1450, 1275	1029, 888
Methylcyclopentane	2948, 2860	1448	1025, 885, 760
Cyclohexane [3]	2938, 2924, 2853	1444	1267, 1029, 802

(s) = strong, (m) = medium, (w) = weak, (vs) = very strong. Intensities are qualitative and for comparative purposes.

Experimental Protocols

The acquisition of high-quality spectroscopic data is fundamental to accurate molecular characterization. Below are detailed methodologies for obtaining IR and Raman spectra of liquid cycloalkanes like isopropylcyclopentane.

Infrared (IR) Spectroscopy of Liquid Samples

Objective: To obtain the infrared absorption spectrum of a liquid organic compound.

Materials:

• Fourier-Transform Infrared (FTIR) spectrometer

• Demountable salt plates (e.g., NaCl or KBr) and holder

• Pasteur pipette or dropper

• The liquid sample (e.g., Isopropylcyclopentane)

• Volatile solvent for cleaning (e.g., acetone (B3395972) or isopropanol)

• Kimwipes or other lint-free tissue

Procedure:

• Background Spectrum: Ensure the sample compartment of the FTIR spectrometer is empty. Record a background spectrum to account for atmospheric CO₂ and water vapor.

• Sample Preparation: Place one to two drops of the liquid sample onto the center of a clean, dry salt plate.

• Assembly: Carefully place the second salt plate on top of the first, creating a thin liquid film between them. Avoid the formation of air bubbles.

• Data Acquisition: Place the assembled salt plates into the spectrometer's sample holder and acquire the infrared spectrum.

• Cleaning: After analysis, disassemble the salt plates and clean them thoroughly with a volatile solvent and a lint-free wipe.

Raman Spectroscopy of Liquid Samples

Objective: To obtain the Raman scattering spectrum of a liquid organic compound.

Materials:

• Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm)

• Glass vial or cuvette suitable for Raman analysis

• The liquid sample (e.g., Isopropylcyclopentane)

Procedure:

• Sample Preparation: Fill a clean glass vial or cuvette with the liquid sample. The volume required will depend on the instrument's sampling optics.

• Instrument Setup: Place the sample into the spectrometer's sample holder. Adjust the focus of the laser onto the liquid, ensuring it is not focused on the glass wall to minimize background signal.

• Data Acquisition: Set the appropriate laser power, exposure time, and number of accumulations. Acquire the Raman spectrum. It is crucial to avoid sample overheating by using appropriate laser power.

• Post-Processing: If necessary, perform a baseline correction to remove any fluorescence background from the spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and comparison of chemical compounds.

Caption: A flowchart illustrating the process of spectroscopic data acquisition, processing, and comparative analysis.

References

• 1. Cyclopentane [webbook.nist.gov]
• 2. C6H12 infrared spectrum of cyclohexane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Cyclohexane [webbook.nist.gov]

A Comparative Guide to Determining the Enantiomeric Excess of Chiral Isopropylcyclopentane Derivatives

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of chiral molecules, the accurate determination of enantiomeric excess (ee) is a critical step. This guide provides an objective comparison of the primary analytical techniques used to determine the enantiomeric excess of chiral isopropylcyclopentane derivatives: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral auxiliaries. The performance of these methods is compared, with supporting experimental data and detailed methodologies to aid in the selection of the most appropriate technique for a given research need.

Comparison of Key Analytical Techniques

The selection of an analytical method for determining enantiomeric excess is contingent on various factors, including the physicochemical properties of the analyte, the required sensitivity, and desired sample throughput. Chiral chromatography, including GC and HPLC, is often considered the gold standard for its high accuracy and resolution.[1] NMR spectroscopy offers a complementary approach, particularly valuable for rapid analysis and high-throughput screening.[1]

Data Presentation: Quantitative Comparison of Methods

The following table summarizes the key performance characteristics of chiral GC, chiral HPLC, and chiral NMR spectroscopy for the determination of enantiomeric excess.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral NMR Spectroscopy
Principle	Differential partitioning of volatile enantiomers between a chiral stationary phase and a gaseous mobile phase.[2]	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.[1][3]	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals for each enantiomer.[4]
Typical Analytes	Volatile and thermally stable isopropylcyclopentane derivatives.[2]	A wide range of isopropylcyclopentane derivatives, including non-volatile and thermally labile compounds.[3]	Isopropylcyclopentane derivatives with suitable functional groups (e.g., alcohols, amines) for derivatization or interaction with a chiral auxiliary.
Accuracy	High (typically <2% error)	High (typically <2% error)	Moderate (can be influenced by signal overlap and integration accuracy)
Precision	High (RSD <2%)	High (RSD <2%)	Moderate (RSD 2-5%)
Limit of Detection (LOD)	Very low (pg to fg range)	Low (ng to pg range)	High (µg to mg range)
Analysis Time	Fast (typically 5-30 minutes)	Moderate (typically 10-60 minutes)	Very fast (<5 minutes per sample)
Advantages	High resolution, high sensitivity, low solvent consumption.[2]	Broad applicability, robust and well-established methods, variety of chiral stationary phases available.[3]	Rapid analysis, non-destructive, provides structural information, suitable for high-throughput screening.[1]
Limitations	Limited to volatile and thermally stable compounds, may require derivatization.[2]	Higher solvent consumption, potential for peak broadening.[3]	Lower sensitivity, may require chiral derivatizing agents, potential for signal overlap.[4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these analytical techniques. The following are representative protocols for the determination of enantiomeric excess of a hypothetical chiral isopropylcyclopentane derivative, such as (1R,2R)-1-isopropyl-2-methylcyclopentanol.

Chiral Gas Chromatography (GC) Protocol

Chiral GC is highly effective for the separation of volatile enantiomers. Cyclodextrin-based chiral stationary phases are commonly used for this purpose.[5]

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral capillary column (e.g., Supelco ALPHADEX™ 120, 30 m x 0.25 mm x 0.25 µm).

Procedure:

• Sample Preparation: If the isopropylcyclopentane derivative is not sufficiently volatile or contains polar functional groups, derivatization may be necessary. For an alcohol, acetylation with acetic anhydride (B1165640) and a catalyst like pyridine (B92270) is a common procedure. Dissolve the derivatized or underivatized analyte in a suitable solvent (e.g., hexane (B92381), dichloromethane) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Isothermal at a temperature that provides good resolution (e.g., 80-120 °C), or a temperature gradient if multiple chiral compounds are present.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Detector Temperature: 280 °C (for FID).

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula:

  • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

Chiral HPLC is a versatile technique applicable to a broad range of isopropylcyclopentane derivatives. Polysaccharide-based chiral stationary phases are widely used due to their broad enantioselectivity.[3]

Instrumentation:

• HPLC system with a UV detector or a Circular Dichroism (CD) detector.

• Chiral HPLC column (e.g., Daicel Chiralcel® OD-H or Chiralpak® AD-H).

Procedure:

• Sample Preparation: Dissolve the isopropylcyclopentane derivative in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol (B130326) or ethanol). The ratio is optimized to achieve baseline separation (e.g., 95:5 hexane:isopropanol).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: Ambient or controlled (e.g., 25 °C).

  • Detection: UV detection at a wavelength where the analyte absorbs, or CD detection for enhanced selectivity.

• Injection: Inject 10-20 µL of the prepared sample.

• Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the two enantiomer peaks as described for the GC method.

Chiral NMR Spectroscopy Protocol using a Chiral Derivatizing Agent (Mosher's Acid)

NMR spectroscopy with a chiral derivatizing agent, such as Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA), allows for the determination of enantiomeric excess by creating diastereomeric esters that exhibit distinct NMR signals.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Standard NMR tubes.

Procedure:

• Derivatization:

  • In a clean, dry NMR tube, dissolve the chiral isopropylcyclopentane alcohol (approx. 5 mg) in a deuterated solvent (e.g., 0.5 mL of CDCl₃ or C₆D₆).

  • Add a small amount of a catalyst, such as 4-(dimethylamino)pyridine (DMAP).

  • Add a slight excess (e.g., 1.2 equivalents) of enantiomerically pure (R)-MTPA chloride.

  • Monitor the reaction by ¹H NMR until completion (disappearance of the alcohol proton signal).

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric ester mixture.

• Data Analysis:

  • Identify a well-resolved proton signal that is close to the newly formed ester linkage. The signals for this proton in the two diastereomers will appear at different chemical shifts.

  • Integrate the two distinct signals. The enantiomeric excess is calculated from the integral values:

    • ee (%) = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] x 100

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general experimental workflow for determining the enantiomeric excess of a chiral isopropylcyclopentane derivative.

General workflow for determining enantiomeric excess.

Logical Relationship Diagram

This diagram illustrates the logical relationship and key decision points when choosing an analytical technique for determining enantiomeric excess.

Decision tree for selecting an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]

Safety & Regulatory Compliance

Proper Disposal of Isopropylcyclopentane: A Guide for Laboratory Professionals

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of personnel and the protection of the environment. This document provides essential procedural guidance for the proper disposal of isopropylcyclopentane, a flammable and hazardous hydrocarbon, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Isopropylcyclopentane is a colorless liquid that presents significant health and safety risks.[1] It is crucial to handle this chemical with appropriate safety measures in a well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Key Hazards:

• Flammability: Highly flammable liquid and vapor.[2][3][5]

• Health Hazards: Harmful if swallowed and may be fatal if it enters the airways.[2][3][5] It can also cause serious eye damage.[4][6]

Always wear appropriate personal protective equipment (PPE), including protective gloves, eye protection, and face protection when handling isopropylcyclopentane.[2][3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for isopropylcyclopentane:

Property	Value	Source
Molecular Formula	C₈H₁₆	[6]
Molecular Weight	112.21 g/mol	[6]
Boiling Point	126 °C	[7]
Melting Point	-111.36 °C	[7]
Flash Point	14.1 °C	[7]
Density	0.78 g/cm³	[7]
Vapor Pressure	14.9 mmHg at 25°C	[7]
UN Number	UN3295	[7]
Hazard Class	3 (Flammable Liquid)	[7]
Packing Group	II	[7]

Step-by-Step Disposal Procedures

The primary and mandated procedure for the disposal of isopropylcyclopentane is to use an approved waste disposal plant.[2][3] Do not attempt to dispose of this chemical down the drain or with general laboratory waste.

Operational Protocol for Preparing Isopropylcyclopentane for Disposal:

• Segregation and Storage:

  • Store waste isopropylcyclopentane in a designated, properly labeled, and sealed container. The container must be compatible with hydrocarbons and kept tightly closed.[2][3][4][5]

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials and ignition sources.[2][3][4]

  • Ensure the storage area complies with all local and national regulations for storing flammable liquids.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," "Isopropylcyclopentane," and the appropriate hazard symbols (e.g., flammable liquid).

  • Include the date of waste accumulation.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • If your institution does not have a dedicated EHS department, you must contact a licensed hazardous waste disposal company.

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for isopropylcyclopentane.

• Documentation:

  • Maintain a record of the amount of isopropylcyclopentane waste generated and the date it was passed on to the disposal service. This is a requirement under the Resource Conservation and Recovery Act (RCRA) in the United States.[8]

Regulatory Framework

The disposal of hazardous waste, including isopropylcyclopentane, is regulated by federal and state laws. In the United States, the Environmental Protection Agency (EPA) oversees the management of hazardous wastes under the Resource Conservation and Recovery Act (RCRA).[8] It is the generator's responsibility to determine if a waste is hazardous and to manage it in accordance with these regulations.[9]

Logical Workflow for Isopropylcyclopentane Disposal

Caption: Isopropylcyclopentane Disposal Workflow.

References

• 1. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 2. Isopropylcyclopentane | 3875-51-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Isopropylcyclopentane | 3875-51-2 | TCI AMERICA [tcichemicals.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Isopropylcyclopentane | 3875-51-2 | TCI Deutschland GmbH [tcichemicals.com]
• 6. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. Environmental Compliance Information for Energy Extraction [eciee.org]
• 9. Hazardous Waste [epa.ohio.gov]

Personal protective equipment for handling Isopropylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Isopropylcyclopentane in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment (PPE)

Isopropylcyclopentane is a flammable liquid that can be harmful if swallowed or inhaled and may cause serious eye damage.[1][2][3] Proper selection and use of PPE are the first line of defense against exposure.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specific Requirements	Rationale
Hand Protection	Wear chemically resistant, impervious gloves. Nitrile gloves are a suitable option, but always consult the manufacturer's compatibility chart.[4]	To prevent skin contact, which can cause irritation.
Eye & Face Protection	Chemical safety goggles are mandatory.[5] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[6]	To protect against splashes that can cause serious eye damage.[2]
Skin & Body Protection	A flame-retardant lab coat is required. Ensure lab coats are fully buttoned with sleeves covering the wrists.[4] For larger quantities or splash risks, a chemical-resistant apron over the lab coat is recommended.	To protect against skin contact and in case of fire.
Respiratory Protection	Use only in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate or for spill cleanup, a NIOSH-approved respirator with organic vapor cartridges is necessary.	To prevent inhalation of vapors, which can be harmful.

Safe Handling and Operational Workflow

A systematic approach to handling Isopropylcyclopentane from receipt to disposal is crucial for safety.

Caption: Workflow for the safe handling of Isopropylcyclopentane.

Step-by-Step Handling Procedures:

• Receiving: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

  • Keep away from heat, sparks, open flames, and other ignition sources.[3][7][8] No smoking in storage areas.[9]

  • Store in a designated flammable liquids cabinet.

  • Ground and bond containers and receiving equipment to prevent static discharge.[2][7][8]

• Use:

  • Always handle Isopropylcyclopentane inside a certified chemical fume hood to minimize inhalation exposure.

  • Use non-sparking tools.[2][7][8]

  • When transferring, ground both the container and the receiving vessel to prevent static electricity buildup.[9]

  • Avoid contact with skin, eyes, and clothing.[10]

• Spill Cleanup:

  • In case of a small spill, contain the spill with a non-combustible absorbent material (e.g., sand, earth).[9]

  • Collect the absorbed material into a sealed container for disposal.[11]

  • For large spills, evacuate the area and contact your institution's environmental health and safety department immediately.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures for Isopropylcyclopentane Exposure

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[12]
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes.[12] Get medical attention if irritation develops or persists.
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[11] If not breathing, give artificial respiration. Seek immediate medical attention.[12]
Ingestion	Do NOT induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[3]

Disposal Plan

All waste containing Isopropylcyclopentane must be treated as hazardous waste.

Step-by-Step Disposal Procedures:

• Waste Collection:

  • Collect all waste, including contaminated absorbent materials and disposable PPE, in a designated, properly labeled, and sealed container.

  • The container must be compatible with Isopropylcyclopentane and clearly labeled as "Hazardous Waste" with the full chemical name.

• Storage of Waste:

  • Store waste containers in a designated satellite accumulation area that is secure and away from general laboratory traffic.

• Disposal:

  • Dispose of the waste through your institution's hazardous waste management program.[7][8] Do not dispose of it down the drain or in the regular trash.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Physical and Chemical Properties

Understanding the properties of Isopropylcyclopentane is essential for safe handling.

Table 3: Physicochemical Data of Isopropylcyclopentane

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1]
Molecular Weight	112.21 g/mol	[1]
Appearance	Colorless liquid	[13]
Boiling Point	126 °C	[14]
Flash Point	14.1 °C	[14]
Vapor Pressure	14.9 mmHg at 25°C	[14]
UN Number	UN3295	[7]
Hazard Class	3 (Flammable Liquid)	[14]
Packing Group	II	[14]

References

• 1. Isopropylcyclopentane | C8H16 | CID 19751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Isopropylcyclopentane | 3875-51-2 | TCI EUROPE N.V. [tcichemicals.com]
• 4. youtube.com [youtube.com]
• 5. pharmacytimes.com [pharmacytimes.com]
• 6. pppmag.com [pppmag.com]
• 7. Isopropylcyclopentane | 3875-51-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. Isopropylcyclopentane | 3875-51-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. cpchem.com [cpchem.com]
• 10. fishersci.ie [fishersci.ie]
• 11. media.distributordatasolutions.com [media.distributordatasolutions.com]
• 12. harpintl.com [harpintl.com]
• 13. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 14. lookchem.com [lookchem.com]